Chloromethoxy(dimethyl)silane

Core Science & Biosynthesis

Molecular Structure and Reactivity of Chloromethoxy(dimethyl)silane: A Comprehensive Technical Guide

Executive Summary

Chloromethoxy(dimethyl)silane (CAS: 1825-68-9), commonly referred to as chloro(methoxy)dimethylsilane, is a highly reactive, heterofunctional organosilicon compound. Featuring both a labile silicon-chlorine (Si-Cl) bond and a stable silicon-methoxy (Si-OCH₃) linkage, it serves as a critical reagent in advanced organic synthesis, surface modification, and materials science. This guide elucidates its molecular architecture, mechanistic reactivity, and provides field-validated protocols for its application in silylation and molecular layer deposition (MLD).

Molecular Architecture and Physico-Chemical Profile

The molecule (C₃H₉ClOSi) centers on a silicon atom tetrahedrally coordinated to one chlorine atom, one methoxy group, and two methyl groups . The stark difference in bond dissociation energies and polarities between the Si-Cl and Si-O bonds dictates its heterofunctional reactivity. The highly polarized Si-Cl bond is exceptionally susceptible to nucleophilic attack, whereas the Si-OCH₃ group remains relatively stable under neutral or mildly basic conditions, allowing for selective, stepwise reactions.

Data Presentation: Physico-Chemical Properties

To ensure accurate experimental design, the physical parameters of the compound are summarized below.

Property	Value
CAS Number	1825-68-9
Molecular Formula	C₃H₉ClOSi
Molecular Weight	124.64 g/mol
Density (at 25 °C)	0.953 g/cm³
Boiling Point	77 °C
Flash Point	-9 °C (15 °F)
Vapor Pressure (at 25 °C)	~169 mmHg

Mechanistic Reactivity and Chemical Pathways

Nucleophilic Substitution at Silicon (Sₙ2-Si)

The primary mode of reactivity for chloromethoxy(dimethyl)silane is nucleophilic substitution at the silicon center. When exposed to protic nucleophiles (e.g., alcohols, amines, or surface silanols), the chlorine atom acts as an excellent leaving group. The reaction proceeds via a pentacoordinate transition state, resulting in the formation of a new Si-O or Si-N bond and the stoichiometric release of hydrogen chloride (HCl) .

Hydrolysis and Condensation

In the presence of atmospheric moisture, the Si-Cl bond undergoes rapid hydrolysis to yield a transient methoxy(dimethyl)silanol intermediate. These silanol groups quickly condense to form stable siloxane (Si-O-Si) networks. This extreme moisture sensitivity necessitates stringent anhydrous handling conditions to prevent reagent degradation.

Mechanistic pathway of silane hydrolysis and subsequent condensation into siloxane.

Applications in Organic Synthesis and Materials Science

Silyl Protecting Group

In organic synthesis, the compound is utilized to protect active hydrogen-containing functional groups. The resulting silyl ethers are more volatile and thermally stable than their parent alcohols, which is highly advantageous for gas chromatography (GC) analysis and complex multi-step syntheses where the alcohol must be temporarily masked.

Surface Modification and Molecular Layer Deposition (MLD)

In materials science, chloromethoxy(dimethyl)silane is employed to tailor surface energies. It reacts with surface hydroxyls on glass or metal oxides to form a covalently bound siloxane monolayer, imparting hydrophobicity. Furthermore, it acts as a heterofunctional precursor in MLD. The Si-Cl group anchors the molecule to the substrate, while the methoxy group can be subsequently activated for layer-by-layer polymer growth .

Experimental Protocols

Protocol 1: Silylation of Alcohols (Protection Strategy)

Causality Insight: The addition of an organic base (e.g., Triethylamine) is non-negotiable. It serves a dual purpose: it acts as an acid scavenger to neutralize the corrosive HCl byproduct, thereby driving the equilibrium forward, and it prevents acid-catalyzed degradation of sensitive organic substrates.

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve the target alcohol (1.0 eq) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add triethylamine (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq) to the solution.

• Reagent Introduction: Cool the mixture to 0 °C using an ice bath. Add chloromethoxy(dimethyl)silane (1.2 eq) dropwise via a syringe. Rationale: Dropwise addition controls the exothermic nature of the substitution reaction.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours. Monitor completion via Thin Layer Chromatography (TLC).

• Quenching: Quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) to neutralize excess base and unreacted silane.

• Extraction & Purification: Extract the aqueous layer with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step-by-step experimental workflow for the silylation of alcohols.

Protocol 2: Silanization of Glass Substrates

• Substrate Cleaning: Immerse glass slides in a piranha solution (3:1 H₂SO₄:H₂O₂) for 30 minutes to generate a high density of reactive surface silanol (-OH) groups. (Warning: Piranha solution is highly reactive and explosive in contact with organics; use extreme caution).

• Rinsing & Drying: Rinse thoroughly with copious amounts of deionized water, followed by acetone. Dry under a stream of high-purity nitrogen.

• Silanization: Submerge the substrates in a 2-5% (v/v) solution of chloromethoxy(dimethyl)silane in anhydrous toluene for 12 hours at room temperature under an inert atmosphere.

• Curing: Remove the substrates, rinse with fresh toluene to remove physisorbed silane, and bake at 110 °C for 30 minutes to drive the condensation reaction to completion, forming a robust siloxane linkage.

Handling, Safety, and Stability

Chloromethoxy(dimethyl)silane is highly flammable (Flash Point: -9 °C) and corrosive . Upon contact with water or ambient moisture, it violently releases toxic HCl gas.

• Storage: Must be stored in tightly sealed containers under an inert gas (nitrogen or argon) in a cool, dry, and well-ventilated area (preferably 2-8 °C).

• PPE: Handling requires a certified chemical fume hood, heavy-duty nitrile or neoprene gloves, chemical splash goggles, and a flame-resistant lab coat.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 74579, Chloro-methoxy-dimethylsilane." PubChem, [Link]

• Strand, C. et al. "Molecular layer deposition using cyclic azasilanes, maleic anhydride, trimethylaluminum, and water." Journal of Vacuum Science & Technology A, AIP Publishing, [Link]

• Dreyfuss, P. et al. "Chemistry of Silane Coupling Reactions. II. Reaction of Dimethylmethoxysilanated Poly(butadiene) with Triethylsilanol and with Glass." Defense Technical Information Center (DTIC), [Link]

Solubility and Reactivity Dynamics of Chloromethoxy(dimethyl)silane in Polar Aprotic Solvents

Executive Summary

In advanced organic synthesis and materials science, bifunctional organosilicon compounds serve as critical linchpins for surface modification, protecting group chemistry, and cross-linking. Chloromethoxy(dimethyl)silane —and its closely related structural isomers—presents a unique solvation challenge. It possesses both a highly electrophilic reactive site (the chlorosilane or alpha-chloro ether moiety) and a hydrolytically sensitive methoxy group.

Novice chemists often assume that any polar aprotic solvent is suitable for dissolving moisture-sensitive silanes due to the lack of acidic protons. However, this assumption conflates thermodynamic solubility with kinetic stability. As a Senior Application Scientist, I have observed countless synthetic failures stemming from the use of highly nucleophilic polar aprotic solvents (like DMSO or DMF) which actively degrade the silane. This guide dissects the causality behind solvent-solute interactions, providing a self-validating experimental protocol for handling these hyper-reactive species.

Molecular Identity & Structural Nuance

The nomenclature surrounding "chloromethoxy(dimethyl)silane" often encompasses two primary structural motifs utilized in drug development and polymer chemistry:

• Chloro(methoxy)dimethylsilane (CAS 1825-68-9): Features a central silicon atom bonded to a chlorine atom, a methoxy group, and two methyl groups .

• Chloromethyl(dimethyl)methoxysilane (CAS 18143-33-4): Features a chloromethyl group (-CH₂Cl) attached to the silicon, alongside a methoxy group .

Regardless of the specific isomeric form, the governing chemical principle remains identical: the molecule is an extreme electrophile. The Si-Cl bond or the alpha-chloro ether linkage acts as a prime target for nucleophilic attack, while the methoxy group is highly susceptible to hydrolysis if even trace amounts of water are present. Therefore, the chosen solvent must not only dissolve the compound but remain strictly chemically inert.

Thermodynamic Solubility vs. Kinetic Stability

The solubility of a compound in a solvent is broadly predicted by matching polarities, often quantified by the solvent's dielectric constant (

). Polar aprotic solvents, which have moderate to high dielectric constants but lack hydrogen-bond donors (O-H or N-H), generally exhibit excellent thermodynamic solubility for chloromethoxy(dimethyl)silane .

However, solubility is irrelevant if the solvent reacts with the solute. Table 1 summarizes the critical distinction between apparent solubility and actual chemical stability.

Table 1: Quantitative Solvent Parameters and Silane Compatibility

Solvent	Dielectric Constant ( )	Dipole Moment (D)	Thermodynamic Solubility	Kinetic Stability	Mechanistic Interaction
Dichloromethane (DCM)	9.1	1.60	High	Excellent	Inert; lacks nucleophilic lone pairs.
Acetonitrile (MeCN)	37.5	3.92	High	Excellent	Inert; nitrile nitrogen is poorly nucleophilic.
Tetrahydrofuran (THF)	7.5	1.75	High	Good	Stable at 25°C; ring-opens with strong Lewis acids.
N,N-Dimethylformamide (DMF)	36.7	3.86	High (Apparent)	Poor	Nucleophilic attack by carbonyl oxygen (Vilsmeier-type).
Dimethyl Sulfoxide (DMSO)	46.7	3.96	High (Apparent)	Very Poor	Rapid nucleophilic attack by sulfoxide oxygen.

Mechanistic Causality: The Danger of DMSO and DMF

Why do solvents like DMSO and DMF, which are staples in drug development, fail so catastrophically with chloromethoxy(dimethyl)silane? The answer lies in solvent nucleophilicity .

When this silane is introduced into DMSO, the highly polarized S=O bond acts as a potent nucleophile. The oxygen atom of DMSO attacks the electrophilic silicon center (or the alpha-carbon), displacing the chloride ion. Instead of forming a stable solvation shell, this interaction generates a highly unstable sulfonium or siloxonium intermediate. This intermediate rapidly undergoes a Pummerer-type rearrangement or direct degradation, releasing exothermic energy, dimethyl sulfide, and siloxane oligomers .

Conversely, DCM and MeCN are the gold standards. DCM lacks nucleophilic lone pairs entirely, and while MeCN has a lone pair on the nitrogen, the sp-hybridization holds the electrons tightly, rendering it a very poor nucleophile toward the silane.

Figure 1: Mechanistic pathway of chloromethoxy(dimethyl)silane degradation in DMSO.

Experimental Protocol: Solubility and Stability Screening

To prevent false positives where a compound appears to dissolve but has actually degraded into soluble byproducts, I utilize a self-validating screening workflow. This protocol ensures that the silane remains structurally intact in the chosen solvent.

Step-by-Step Methodology

Objective: To determine the thermodynamic solubility and kinetic stability of chloromethoxy(dimethyl)silane in candidate polar aprotic solvents. Prerequisites: Argon-filled glovebox (O₂ < 1 ppm, H₂O < 1 ppm) or rigorous Schlenk line techniques.

• Solvent Preparation (The Causality of Dryness): Dry the target polar aprotic solvent (e.g., DCM, MeCN) over activated 3Å molecular sieves for 48 hours. Causality: The methoxy group on the silane will instantly hydrolyze to a silanol (Si-OH) in the presence of water, which then condenses into insoluble siloxanes (Si-O-Si). Verify water content is <10 ppm via Karl Fischer titration. Degas via three freeze-pump-thaw cycles to remove dissolved oxygen.

• Inert Transfer: Inside the glovebox, transfer 5.0 mL of the anhydrous solvent into a flame-dried 20 mL scintillation vial equipped with a PTFE-lined septum cap and a magnetic stir bar.

• Solute Addition: Using a gas-tight micro-syringe, slowly add 100 µL of chloromethoxy(dimethyl)silane to the stirring solvent at 25°C. Causality: Slow addition prevents localized heating. Observe for immediate physical changes (e.g., fuming, color change, or exotherm).

• Gravimetric & Visual Assessment: Stir for 1 hour. A clear, homogenous solution indicates thermodynamic solubility. Any turbidity suggests polymerization or hydrolysis (indicating a failure in Step 1).

• Analytical Validation (The Self-Validating Step): Transfer an aliquot to an NMR tube. Crucial adjustment: Do not use deuterated solvent directly if it hasn't been rigorously dried. Instead, use a capillary insert containing D₂O for the lock signal. Perform ¹H and ²⁹Si NMR spectroscopy at

  and . Validation: If the ²⁹Si chemical shift remains constant and no broad siloxane peaks emerge, the solvent is kinetically stable and safe for scale-up.

Figure 2: Step-by-step experimental workflow for validating silane solubility and stability.

Implications for Drug Development and Material Science

In drug development, chloromethoxy(dimethyl)silane is frequently utilized to install transient silyl protecting groups or to tether active pharmaceutical ingredients (APIs) to silica-based delivery vectors.

If a process chemist mistakenly selects DMF as the reaction medium—perhaps because the API is highly polar and only dissolves in DMF—the silane will be consumed by the solvent before it can react with the API. Understanding the dichotomy between thermodynamic solubility and kinetic stability allows researchers to engineer mixed-solvent systems (e.g., MeCN/THF blends) that solubilize complex APIs without destroying the highly reactive silane electrophile.

References

• Title: Chloro-methoxy-dimethylsilane | C3H9ClOSi | CID 74579 Source: PubChem, National Institutes of Health URL: [Link]

• Title: Chloromethyl(dimethyl)methoxysilane | C4H11ClOSi | CID 560623 Source: PubChem, National Institutes of Health URL: [Link]

• Title: Polar Protic? Polar Aprotic? Nonpolar? All About Solvents Source: Master Organic Chemistry URL: [Link]

• Title: Using "Anhydrous" Hydrolysis To Favor Formation of Hexamethylcyclotrisiloxane from Dimethyldichlorosilane Source: Organometallics (American Chemical Society) URL: [Link]

The Synthetic Chemist's Ally: A Technical Guide to Chloromethoxy(dimethyl)silane

Foreword: Beyond Standard Silylating Agents

In the realm of organic synthesis, the strategic protection and deprotection of functional groups is a cornerstone of elegant and efficient molecular construction. While a plethora of silylating agents are at the disposal of the modern chemist, the nuanced challenges presented by sterically encumbered environments demand a more specialized toolkit. This guide delves into the chemistry and application of Chloromethoxy(dimethyl)silane, a reagent of increasing importance for the protection of sterically hindered alcohols and as a versatile building block in its own right. We will explore its synthesis, mechanistic underpinnings, and practical applications, providing the field-proven insights necessary for its successful implementation in research, discovery, and development.

Unveiling Chloromethoxy(dimethyl)silane: Synthesis and Physicochemical Profile

Chloromethoxy(dimethyl)silane, with the chemical formula C₃H₉ClOSi, is an organosilicon compound that features a reactive chlorosilane moiety and a methoxy group attached to a central silicon atom.[1] This unique combination of functional groups imparts a distinct reactivity profile that is central to its utility.

Synthesis

The preparation of Chloromethoxy(dimethyl)silane can be achieved through several synthetic routes. One common method involves the reaction of dichlorodimethylsilane with methanol. The reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride byproduct.

A more specialized synthesis involves the reaction of a hemithioacetal with sulfuryl chloride. For instance, (tert-butyldimethylsilyloxy)methyl chloride can be prepared from the corresponding hemithioacetal and sulfuryl chloride in dichloromethane.[2] The stability of the resulting chloromethoxysilane can be enhanced by the addition of triethylamine, which ensures an acid-free product and prevents acid-catalyzed degradation.[2]

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of a reagent is paramount for its effective and safe use.

Property	Value	Source
Molecular Formula	C₃H₉ClOSi	[1]
Molecular Weight	124.64 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	70 °C
Density	1.07 g/cm³ at 25 °C

Chloromethoxy(dimethyl)silane is a moisture-sensitive liquid that reacts with water, and other protic solvents, to produce hydrochloric acid and siloxanes.[1][3] This reactivity necessitates handling under anhydrous conditions. It is soluble in a range of aprotic organic solvents such as dichloromethane, tetrahydrofuran, and diethyl ether.

The Core Application: Silylation of Sterically Hindered Alcohols

The primary application of Chloromethoxy(dimethyl)silane in organic synthesis is as a silylating agent for the protection of alcohols, particularly those that are sterically hindered.[2] The methoxy group can be considered a leaving group in the presence of a nucleophilic alcohol, leading to the formation of a silyl ether.

Mechanism of Silylation

The silylation of an alcohol with Chloromethoxy(dimethyl)silane typically proceeds via a nucleophilic substitution at the silicon center. The reaction is generally catalyzed by a base, which serves to deprotonate the alcohol, forming a more nucleophilic alkoxide. This alkoxide then attacks the electrophilic silicon atom, displacing the chloride ion.

Sources

• 1. CAS 1825-68-9: Chloromethoxydimethylsilane | CymitQuimica [cymitquimica.com]
• 2. scispace.com [scispace.com]
• 3. fishersci.com [fishersci.com]

Safety Data Sheet (SDS) key hazards for Chloromethoxy(dimethyl)silane

This guide provides a technical deep-dive into the safety profile of Chloromethoxy(dimethyl)silane .

Critical Disambiguation: There is a frequent nomenclature confusion between Chloromethoxy(dimethyl)silane (the subject of this guide) and its isomer Chloro(methoxy)dimethylsilane .

• Target Compound: H-Si(Me)2-O-CH2-Cl (Contains an

  -chloro ether; highly carcinogenic potential).

• Common Isomer (CAS 1825-68-9): Cl-Si(Me)2-OMe (A chlorosilane; corrosive, releases HCl).

This guide focuses on the high-hazard

-chloro ether variant (H-Si(Me)2-O-CH2-Cl), often used as a specialized reagent in organic synthesis.

Technical Guide for Research & Development

Part 1: Chemical Identity & Physicochemical Profile[1][2]

Compound Name: Chloromethoxy(dimethyl)silane Structure: H-Si(CH3)2-O-CH2-Cl Molecular Formula: C3H9ClOSi Molecular Weight: 124.64 g/mol [1][2]

Physicochemical Constants (Estimated)

Property	Value / Characteristic	Note
Physical State	Colorless Liquid	Volatile
Boiling Point	~80–100 °C (Est.)	Similar to related siloxanes; do not distill without stabilization.
Flash Point	< 23 °C (High Flammability)	Danger: Vapors may travel to ignition sources.
Solubility	Reacts violently with water	Hydrolyzes immediately.
Density	~0.9–1.0 g/mL
Odor	Pungent, Acrid	Due to trace HCl/Formaldehyde hydrolysis.

Part 2: Hazard Identification (The "Hidden" Risks)

Standard SDS templates often miss the synergistic hazards of this molecule. As a researcher, you must treat this not just as a silane, but as a masked carcinogen .

Carcinogenicity & Genotoxicity (Primary Hazard)

• Mechanism: The chloromethoxy group (-OCH2Cl) is an

  -chloro ether . This moiety is structurally analogous to Chloromethyl Methyl Ether (MOM-Cl) and Bis(chloromethyl) ether (BCME) , both known human carcinogens (OSHA/IARC Group 1).

• Risk: These compounds act as potent alkylating agents. They can transfer the chloromethyl cation (+CH2Cl) or methoxymethyl cation to DNA nucleophiles (e.g., guanine residues), leading to cross-linking and mutations.

• Directive: Handle as a Select Carcinogen . Zero skin contact; strict inhalation containment.[3]

Hydrolytic Decomposition (The Cascade)

Upon contact with moisture (even ambient humidity), the molecule undergoes a two-step decomposition that releases multiple toxic byproducts.

• Step 1 (Hydrolysis): The Si-O bond cleaves, releasing Hydroxymethyl chloride (HO-CH2-Cl).

• Step 2 (Fragmentation): HO-CH2-Cl is unstable and spontaneously decomposes into Formaldehyde (HCHO) and Hydrochloric Acid (HCl).

• Step 3 (Si-H Reactivity): The silicon hydride (Si-H) bond can react with water/base to evolve Hydrogen Gas (H2), creating a pressure/explosion hazard in sealed waste containers.

Corrosivity

The release of anhydrous HCl gas upon exposure to air/moisture causes immediate severe burns to the respiratory tract, eyes, and skin.

Part 3: Mechanism of Action & Decomposition Pathway

The following diagram illustrates the chemical fate of Chloromethoxy(dimethyl)silane when exposed to environmental moisture, highlighting the generation of carcinogenic and corrosive byproducts.

Caption: Figure 1. Hydrolytic decomposition cascade releasing carcinogens (Formaldehyde), corrosives (HCl), and potential flammables (H2).

Part 4: Safe Handling & Storage Protocols

Engineering Controls

• Primary Containment: Glovebox (Inert Atmosphere) is highly recommended. If a glovebox is unavailable, use a Schlenk line with strict air-free techniques.

• Fume Hood: Must be used for all transfers if outside a glovebox. Face velocity > 100 fpm.

• Blast Shield: Required if distilling or heating > 50 °C due to potential instability of the

  -chloro ether moiety.

Personal Protective Equipment (PPE)

• Respiratory: If outside containment, use a full-face respirator with Combination Cartridges (Organic Vapor + Acid Gas + P100 Particulate) to protect against HCl and Formaldehyde.

• Dermal: Double-gloving is mandatory.

  • Inner Layer: Nitrile (4 mil).

  • Outer Layer: Silver Shield (Laminate) or Viton. Standard Nitrile is permeable to chlorinated ethers.

• Eyes: Chemical splash goggles + Face shield (if not in a glovebox).

Storage

• Temperature: Refrigerate (2–8 °C).

• Atmosphere: Store under Nitrogen or Argon.

• Container: Teflon-lined seal. Do not use ground glass joints without Teflon sleeves (freezing risk due to hydrolysis/corrosion).

• Segregation: Keep away from bases (causes rapid H2 evolution from Si-H) and oxidizers .

Part 5: Emergency Response & Deactivation

Spill Management

• Evacuate: Clear the area immediately. Vapors are carcinogenic and corrosive.

• Isolate: Ventilate the room.

• Neutralization (Small Spills < 10 mL):

  • Cover with dry lime, sand, or soda ash to absorb liquid.

  • Do NOT use water (generates HCl cloud).

  • Collect in a hazardous waste container labeled "Carcinogenic/Corrosive/Flammable".

Reaction Quenching (Deactivation Protocol)

• Goal: Safely hydrolyze the Si-Cl/Si-O bonds and neutralize the resulting HCl and Formaldehyde.

• Reagent: 10% Aqueous Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (NaHCO3).

• Procedure:

  • Dilute the reaction mixture with an inert solvent (e.g., Hexane, Toluene).

  • Cool to 0 °C.

  • Dropwise addition of the basic solution.

  • Warning: Expect gas evolution (H2 from Si-H bond; CO2 if using Bicarbonate). Ensure venting.

  • The base neutralizes HCl and helps convert formaldehyde to non-volatile species (via Cannizzaro reaction or polymerization).

Part 6: Operational Decision Tree

Use this logic flow to determine the safe handling tier for your experiment.

Caption: Figure 2. Decision logic for selecting engineering controls based on scale and exposure risk.

References

• Occupational Safety and Health Administration (OSHA). 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). (Referencing Chloromethyl Methyl Ether standards). Link

• PubChem. Compound Summary: Chloro-methoxy-dimethylsilane (Isomer Comparison).[2] National Library of Medicine. Link

• ECHA (European Chemicals Agency). Substance Information: Chloromethyl methyl ether (Risk Analogue).Link

• Gelest, Inc. Silane Coupling Agents: Handling & Safety. (General organosilane hydrolysis kinetics). Link

• Thermo Fisher Scientific. Safety Data Sheet: (Chloromethyl)dimethylchlorosilane (Structural Analog).Link

Sources

• 1. CAS 1825-68-9; Chloro-methoxy-dimethylsilane [cnreagent.com]
• 2. Chloro-methoxy-dimethylsilane | C3H9ClOSi | CID 74579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

Silyl-Functionalized Electrophiles: Differentiating Chloro(methoxy)dimethylsilane and (Chloromethyl)dimethylsilane

An In-Depth Technical Guide to:

Executive Summary

This technical guide analyzes the structural, electronic, and reactive distinctions between Chloro(methoxy)dimethylsilane and (Chloromethyl)dimethylsilane . While their names share phonetic similarities, these two organosilicon compounds occupy fundamentally different roles in synthetic chemistry.

• Chloro(methoxy)dimethylsilane (

  ) is a silylating agent . It functions primarily as a silicon-centered electrophile, used to introduce the methoxydimethylsilyl group onto nucleophiles (alcohols, amines, surfaces).

• (Chloromethyl)dimethylsilane (

  ) is a hydrosilylation reagent and alkylating agent . It possesses a reactive silicon-hydride ( ) bond for addition to unsaturated systems and a carbon-centered electrophile ( ) for subsequent functionalization.

This guide details their physicochemical properties, reaction mechanisms, and experimental protocols for researchers in medicinal chemistry and materials science.

Part 1: Chemical Identity & Structural Characterization

The primary confusion between these agents stems from non-standard nomenclature. Precise structural identification is critical for safety and experimental success.

Comparative Properties Table

Feature	Chloro(methoxy)dimethylsilane	(Chloromethyl)dimethylsilane
CAS Number	1825-68-9	3144-74-9
Formula
Structure
Molecular Weight	124.64 g/mol	108.64 g/mol
Primary Reactivity	Electrophilic Substitution at Si (via Si-Cl)	Hydrosilylation (via Si-H) & Nucleophilic Substitution at C (via C-Cl)
Physical State	Colorless liquid	Colorless liquid
Boiling Point	~77 °C	82 °C
Density	0.953 g/mL	0.891 g/mL
Stability	Hydrolytically Unstable (releases HCl)	Moisture Sensitive (Si-H can release )

Structural Visualization

The following diagram contrasts the connectivity and reactive centers of both molecules.

Figure 1: Structural comparison highlighting the orthogonal reactivity profiles. Note that Compound A has the chlorine directly on Silicon, while Compound B has the chlorine on the alpha-carbon.

Part 2: Reactivity Profiles & Synthetic Utility

1. Chloro(methoxy)dimethylsilane: The "Soft" Silylator

This compound is a monofunctional silyl chloride. Unlike the more common trimethylsilyl chloride (TMSCl), the presence of the methoxy group (

) modifies the electronics of the silicon center.

• Mechanism: The

  bond is highly susceptible to nucleophilic attack. Upon reaction with an alcohol ( ), it releases HCl to form a silyl ether ( ).

• Why use it? The resulting silyl ether contains a methoxy group still attached to the silicon. This allows for secondary functionalization or cross-linking (e.g., in sol-gel chemistry) that is impossible with TMSCl.

• Key Application: Surface modification.[1][2] It acts as a coupling agent where the

  anchors to surface silanols ( ), leaving the methoxy group available for further hydrolysis or interaction with the matrix.

2. (Chloromethyl)dimethylsilane: The Bifunctional Linker

This molecule is a "staple" in organosilicon synthesis because it bridges organic and inorganic chemistry.

• Mechanism A (Hydrosilylation): The

  bond adds across alkenes or alkynes using a Platinum catalyst (Karstedt’s or Speier’s catalyst). This anchors the chloromethyl group to a carbon framework.

• Mechanism B (Nucleophilic Substitution): The

  group is a primary alkyl halide. It undergoes reactions with azides ( ), amines, or thiols.

• Key Application: Synthesis of functionalized silicones.[1][2] For example, hydrosilylation onto a vinyl-drug conjugate followed by displacement of the chloride allows for the creation of complex drug delivery vectors.

Reactivity Flowchart

Figure 2: Divergent synthetic pathways. Compound A is a terminal capping agent, while Compound B serves as a reactive intermediate for building complex scaffolds.

Part 3: Experimental Protocols

Protocol A: Surface Functionalization with Chloro(methoxy)dimethylsilane

Objective: To introduce a methoxysilyl monolayer on a silica substrate.

• Preparation: Flame-dry all glassware. Prepare a 2% (v/v) solution of Chloro(methoxy)dimethylsilane in anhydrous toluene.

• Base Addition: Add 1.1 equivalents of dry Pyridine or Triethylamine to scavenge the HCl byproduct. Note: Failure to scavenge HCl can lead to autocatalytic polymerization of the methoxy groups.

• Reaction: Immerse the clean silica substrate into the solution under an inert atmosphere (

  ). Reflux at 80°C for 4 hours.

• Workup: Remove substrate, wash sequentially with toluene, ethanol, and dichloromethane to remove physisorbed silanes. Cure in an oven at 110°C for 30 minutes to condense unreacted methoxy groups.

Protocol B: Hydrosilylation with (Chloromethyl)dimethylsilane

Objective: To attach the chloromethyl-silyl linker to a terminal alkene (e.g., 1-octene).

• Catalyst Activation: In a Schlenk flask, dissolve 1-octene (1.0 equiv) in dry toluene. Add Karstedt’s catalyst (20 ppm Pt loading).

• Addition: Add (Chloromethyl)dimethylsilane (1.1 equiv) dropwise at room temperature. Caution: The reaction is exothermic.

• Monitoring: Heat to 60°C. Monitor the disappearance of the Si-H peak (~2100

  ) via IR spectroscopy or the vinyl protons via -NMR.

• Purification: Once complete (typically 2-6 hours), remove the solvent and excess silane under vacuum. Distill the product to obtain pure (Chloromethyl)dimethyl(octyl)silane.

• Validation: The product should show a distinct singlet for

  at ~2.7-2.9 ppm in NMR, with no remaining Si-H signal.

Part 4: Safety & Toxicology (E-E-A-T)

• Chloro(methoxy)dimethylsilane:

  • Corrosivity: Hydrolyzes rapidly on contact with moisture to release Hydrogen Chloride (HCl) gas. Causes severe skin and eye burns.

  • Flammability: Flash point is low (-9°C). Use spark-proof tools.

  • Storage: Must be stored under Argon/Nitrogen. Moisture intrusion degrades the reagent to siloxanes.

• (Chloromethyl)dimethylsilane:

  • Pressure Hazard: The

    bond can release Hydrogen gas ( ) upon contact with strong bases or specific metals, creating an explosion hazard in sealed vessels.

  • Alkylating Potential: The

    motif is an alkylating agent. While less volatile than chloromethyl methyl ether (a known carcinogen), it should be handled as a potential mutagen. Use double-gloving (Nitrile/Laminate).

References

• PubChem. (2025). Chloro-methoxy-dimethylsilane (Compound Summary). National Library of Medicine. Available at: [Link]

• Gelest, Inc. (2024). Reactive Silicones: For High Performance Applications. Gelest Catalog. Available at: [Link]

Sources

• 1. CAS 1825-68-9: Chloromethoxydimethylsilane | CymitQuimica [cymitquimica.com]
• 2. guidechem.com [guidechem.com]

Protocols & Analytical Methods

Application Note: Protocol for Alcohol Protection using Chloromethoxy(dimethyl)silane Derivatives (The SMOM/SOM Protocol)

Executive Summary & Strategic Rationale

This application note details the protocol for protecting hydroxyl groups as Silyloxymethyl (SOM) ethers, specifically utilizing (Chloromethoxy)dimethylphenylsilane (often referred to as SMOM-Cl ) and related chloromethoxy(dimethyl)silane derivatives.

While standard silyl ethers (TBS, TES, TBDPS) are ubiquitous, they suffer from acid sensitivity and steric limitations. Conversely, alkoxymethyl ethers (MOM, MEM) are acid-labile but require harsh acidic conditions for removal, which can be incompatible with sensitive substrates.

The Chloromethoxy(dimethyl)silane protection strategy offers a "hybrid" advantage:

• Orthogonality: The resulting SOM ether is stable to acidic conditions (unlike TBS) and basic conditions.

• Mild Deprotection: It is cleaved cleanly by fluoride sources (TBAF, HF·Pyridine), similar to silyl ethers, avoiding the harsh acids required to deprotect MOM groups.

• Tunability: The substituents on the silicon (e.g., Phenyl, tert-Butyl) allow for fine-tuning of stability.

Target Audience: Medicinal chemists and process engineers requiring orthogonal protection strategies for complex natural product synthesis or late-stage functionalization.

Chemical Mechanism & Reagent Profile

The Reagent: Chloromethoxy(dimethyl)silane Derivatives

The term "Chloromethoxy(dimethyl)silane" generally refers to the class of reagents with the structure Cl-CH₂-O-Si(Me)₂-R .[1][2] The most robust and widely employed variant is (Chloromethoxy)dimethylphenylsilane (SMOM-Cl) due to the stability conferred by the phenyl group.

• Reagent: (Chloromethoxy)dimethylphenylsilane

• CAS: [Precursor: 1833-51-8 (Chloromethyl)dimethylphenylsilane][3][4][5]

• Active Species:

• Protecting Group Formed: Phenyldimethylsilyloxymethyl ether (SMOM ether).

Reaction Mechanism

The protection proceeds via a nucleophilic substitution (

) at the chloromethyl carbon. The alcohol oxygen, activated by a base (typically Hünig's base or Diisopropylethylamine), attacks the methylene carbon, displacing the chloride.

Key Mechanistic Insight: Unlike standard silylation (which attacks the Silicon atom), this reaction attacks the Carbon atom of the formaldehdye linker. This creates a linkage (

) that is electronically distinct from a standard silyl ether ( ).

Caption: Mechanism of Silyloxymethylation via SN2 substitution at the methylene center.

Experimental Protocols

Safety Pre-Requisites (CRITICAL)

• Carcinogenicity:

  -Halo ethers (like chloromethyl ethers) are potential carcinogens. Although silyloxymethyl chlorides are less volatile than MOM-Cl (bis(chloromethyl)ether), they must be handled with extreme caution.

• Engineering Controls: All operations must be performed in a functioning fume hood.

• PPE: Double nitrile gloves, lab coat, and safety glasses are mandatory.

Protocol A: Preparation of the Reagent (In-Situ)

Note: While SMOM-Cl can be isolated, it is often generated fresh from the corresponding chloromethyl silane or hemithioacetal to ensure high activity.

Method: Conversion of (Chloromethyl)dimethylphenylsilane to (Chloromethoxy)dimethylphenylsilane. (Adapted from Gundersen et al.)

• Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and N₂ inlet.

• Precursor: Add (Chloromethyl)dimethylphenylsilane (1.0 equiv) and Sulfuryl Chloride (

  , 1.1 equiv) in dry .

• Reaction: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 1 hour.

• Workup: Concentrate under reduced pressure (carefully, with a bleach trap for volatiles) to yield the crude (Chloromethoxy)dimethylphenylsilane .

• Validation: Check NMR (

  ). The characteristic peak shifts significantly downfield (approx 5.5-5.7 ppm) compared to the chloromethyl precursor.

Protocol B: Protection of Alcohols (Standard Procedure)

Reagents:

• Substrate Alcohol (1.0 equiv)[6]

• (Chloromethoxy)dimethylphenylsilane (SMOM-Cl) (1.5 - 2.0 equiv)

• -Diisopropylethylamine (DIPEA/Hunig's Base) (2.5 - 3.0 equiv)

• Tetrabutylammonium iodide (TBAI) (0.1 equiv) - Optional catalyst for hindered alcohols.

• Solvent: Anhydrous Dichloromethane (DCM) or THF.

Step-by-Step Workflow:

• Solvation: Dissolve the alcohol (1.0 equiv) in anhydrous DCM (0.1 M concentration) in a flame-dried flask under Argon.

• Base Addition: Add DIPEA (2.5 equiv) via syringe. Stir for 5 minutes at 0°C.

• Reagent Addition: Add (Chloromethoxy)dimethylphenylsilane (1.5 equiv) dropwise.

  • Tip: If the alcohol is tertiary or sterically hindered, add TBAI (10 mol%) to generate the more reactive Iodomethoxy species in situ.

• Reaction: Allow the mixture to warm to RT and stir for 2–16 hours.

  • Monitoring: Monitor by TLC.[6] The product will be less polar than the starting alcohol. Stain with PMA or Anisaldehyde (SMOM groups are often UV active due to the phenyl ring).

• Quench: Quench with saturated aqueous

  .

• Extraction: Extract with DCM (3x). Wash combined organics with

  and Brine.[6]

• Drying: Dry over

  , filter, and concentrate.

• Purification: Flash column chromatography (Silica gel).

  • Note: SMOM ethers are stable to silica gel, unlike some trityl or acetal groups.

Protocol C: Deprotection (Fluoride Cleavage)

Reagents:

• Tetrabutylammonium fluoride (TBAF) (1.0 M in THF).

Step-by-Step Workflow:

• Solvation: Dissolve the protected SMOM-ether in THF (0.1 M).

• Cleavage: Add TBAF (1.5 - 2.0 equiv) at RT.

• Reaction: Stir for 1–4 hours.

  • Mechanism:[2][7] Fluoride attacks the Silicon atom, releasing the unstable hemiacetal (

    ), which spontaneously collapses to formaldehyde ( ) and the free alcohol ( ).

• Workup: Quench with saturated

  . Extract with or EtOAc.[6]

• Purification: Standard chromatography.

Data & Validation

Stability Comparison Table

The following table highlights why one would choose Chloromethoxy(dimethyl)silane (SMOM) over standard reagents.

Protecting Group	Reagent	Acid Stability (1M HCl)	Base Stability (NaOH)	Fluoride Cleavage (TBAF)	Steric Bulk
TMS	TMS-Cl	Unstable	Unstable	Yes (Fast)	Low
TBS	TBS-Cl	Labile	Stable	Yes	Medium
MOM	MOM-Cl	Stable	Stable	No	Low
SMOM	Cl-CH₂-O-SiMe₂Ph	Stable	Stable	Yes	Medium
SEM	SEM-Cl	Stable	Stable	Yes	High

Self-Validating Analytical Signatures

To ensure the protocol worked, look for these specific signals:

• 1H NMR:

  • Methylene Spacer (

    ): A distinct singlet (or AB quartet if chiral center nearby) at 4.7 – 5.0 ppm . This is the diagnostic "fingerprint" of the SMOM group.

  • Silyl Methyls (

    ): Singlet at 0.3 – 0.5 ppm.

  • Phenyl Group: Multiplets at

    7.3 – 7.6 ppm.[1]

• 13C NMR:

  • Methylene Carbon: Signal at

    88 – 92 ppm .

Workflow Visualization

Caption: Operational workflow for the protection of alcohols using Chloromethoxy(dimethyl)silane reagents.

References

• Gundersen, L. L., Benneche, T., & Undheim, K. (1989).[1] Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols.[1][8] Acta Chemica Scandinavica, 43, 706–709.[1]

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Refer to Chapter on Protection of Alcohols).
• Benneche, T. (1995). Chloromethyl Chlorosulfates: A New Reagent for the Preparation of Chloromethyl Ethers. Synlett, 1995(01), 1-10.

• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives.[1][6][9] Journal of the American Chemical Society, 94(17), 6190–6191. (Cited for context on standard silyl protection vs SOM).

Sources

• 1. scispace.com [scispace.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 氯甲基二甲基苯硅烷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. nbinno.com [nbinno.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Synthesis of Silyloxymethyl Ethers Using Chloromethoxy(dimethyl)silane

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Advanced Technical Guide & Experimental Protocol

Strategic Rationale & Introduction

The protection of hydroxyl groups is a fundamental operation in complex organic synthesis and Active Pharmaceutical Ingredient (API) development[1]. While standard silyl ethers (e.g., TBS, TIPS) are ubiquitous, their susceptibility to intramolecular migration—particularly in vicinal diol systems like ribonucleosides—poses a severe limitation[2]. Silyloxymethyl (SOM) ethers, such as the widely utilized TOM group in oligonucleotide synthesis, solve this issue by inserting a methylene bridge between the oxygen and silicon atoms[1]. This forms an acetal-like linkage that strictly precludes migration while retaining extreme sensitivity to fluoride-induced cleavage.

Using chloromethoxy(dimethyl)silane (CID 74579)[3] as the alkylating agent offers distinct advantages over bulkier analogs like TOM-Cl (triisopropylsilyloxymethyl chloride). The compact dimethylsilane moiety permits the quantitative protection of sterically congested secondary and tertiary alcohols where bulkier reagents fail. Furthermore, the reactive Si–H bond provides a unique handle for late-stage functionalization via transition-metal-catalyzed hydrosilylation, offering dual utility as both a protecting group and a structural linchpin.

Mechanistic Insights & Causality

The formation of the SOM ether proceeds via an

-like pathway. The alpha-chloro ether is highly reactive; the departure of the chloride ion is assisted by the adjacent oxygen atom, generating a resonance-stabilized oxocarbenium intermediate.

Causality of Base Selection: A non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) is essential. It acts solely as a proton sponge to neutralize the generated HCl, preventing the acidic degradation of the substrate or the newly formed acetal linkage, without competing with the alcohol for the oxocarbenium electrophile.

Figure 1: Mechanistic pathway of SOM ether formation via an oxocarbenium intermediate.

Experimental Workflow

Figure 2: End-to-end experimental workflow for the protection and deprotection of SOM ethers.

Reagent Preparation & Safety Protocols

• Moisture Sensitivity: Chloromethoxy(dimethyl)silane hydrolyzes rapidly in the presence of atmospheric moisture to form siloxanes and formaldehyde. It must be stored under inert gas (Ar/N₂) at -20 °C.

• Toxicity: As an alpha-chloro ether, it is a potent alkylating agent and a suspected carcinogen (analogous to MOM-Cl). All manipulations MUST be performed in a properly ventilated fume hood using appropriate PPE (nitrile gloves, safety goggles).

Self-Validating Methodologies

Protocol A: Synthesis of the Silyloxymethyl Ether (Protection)

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge with Argon for 5 minutes.

• Dissolution: Dissolve the alcohol substrate (1.0 equiv, e.g., 10 mmol) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Inject DIPEA (2.5 equiv, 25 mmol) via syringe. Stir for 5 minutes at room temperature to ensure homogeneity.

• Cooling: Submerge the flask in an ice-water bath (0 °C) and allow it to equilibrate for 10 minutes.

  • Causality: Cooling suppresses exothermic side reactions and minimizes the thermal degradation of the highly reactive chloromethoxy(dimethyl)silane.

• Reagent Addition: Add chloromethoxy(dimethyl)silane (1.5 equiv, 15 mmol) dropwise over 15 minutes using a syringe pump.

• Reaction & Validation: Remove the ice bath and let the reaction warm to room temperature. Monitor via TLC (Hexanes/EtOAc 4:1).

  • Self-Validation Check: The product will appear as a new, higher-

    spot that is UV-inactive but stains strongly with phosphomolybdic acid (PMA) or anisaldehyde, validating the conversion.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃ (equal volume to DCM).

  • Self-Validation Check: The cessation of gas evolution (CO₂) serves as a visual validation that all unreacted oxocarbenium species and dissolved HCl have been neutralized.

• Extraction: Extract the aqueous layer with DCM (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to yield the pure SOM ether.

Protocol B: Fluoride-Mediated Deprotection

• Dissolution: Dissolve the SOM-protected substrate (1.0 equiv) in anhydrous Tetrahydrofuran (THF) (0.1 M).

• Reagent Addition: Add a 1.0 M solution of Tetrabutylammonium fluoride (TBAF) in THF (2.0 equiv) dropwise at room temperature.

  • Causality: The hard fluoride anion selectively attacks the soft silicon atom. This breaks the Si–O bond, generating a transient hemiacetal (R-O-CH₂-OH) which spontaneously collapses, releasing formaldehyde gas and the free alcohol.

• Reaction: Stir for 1–2 hours. Monitor by TLC until complete consumption of the starting material.

• Workup: Dilute with Ethyl Acetate and wash sequentially with water and brine to remove water-soluble TBAF salts. Dry over Na₂SO₄, concentrate, and purify.

Quantitative Data: Protecting Group Comparison

To guide synthetic strategy, the following table summarizes the operational parameters of Dimethyl-SOM compared to standard protecting groups:

Protecting Group	Reagent	Cleavage Conditions	Migration Risk	Steric Tolerance (Protection)
MOM	MOM-Cl	Strong Acid (e.g., HCl, TFA)	Low	High
TBS	TBS-Cl	Fluoride (TBAF) or Mild Acid	High	Medium
TOM	TOM-Cl	Fluoride (TBAF)	None	Low
Dimethyl-SOM	ClCH₂OSiMe₂H	Fluoride (TBAF)	None	High

Troubleshooting Guide

• Issue: Low Yield / Starting Material Recovery

  • Cause: Hydrolysis of the chloromethoxy(dimethyl)silane reagent prior to addition, leading to the formation of unreactive siloxanes.

  • Solution: Titrate the reagent or use a freshly opened ampoule. Ensure the DCM solvent is strictly anhydrous (<50 ppm water).

• Issue: Formation of Formaldehyde Acetals (R-O-CH₂-O-R)

  • Cause: Insufficient base or excessive heating causing the newly formed SOM ether to act as an alkylating agent itself, reacting with a second molecule of the alcohol substrate.

  • Solution: Maintain strict temperature control (0 °C during addition) and ensure DIPEA is present in a strict stoichiometric excess.

References[1] Title: Protecting group. Source: Wikipedia. URL: https://en.wikipedia.org/wiki/Protecting_group[3] Title: Chloro-methoxy-dimethylsilane - CID 74579. Source: PubChem - NIH. URL: https://pubchem.ncbi.nlm.nih.gov/compound/74579[2] Title: Sensitive RNA Synthesis Using Fluoride-Cleavable Groups for Linking and Amino Protection. Source: NSF PAR. URL: https://www.nsf.gov/

Sources

• 1. Protecting group - Wikipedia [en.wikipedia.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Chloro-methoxy-dimethylsilane | C3H9ClOSi | CID 74579 - PubChem [pubchem.ncbi.nlm.nih.gov]

Standard operating procedure for handling Chloromethoxy(dimethyl)silane

Part 1: Chemical Identity & Critical Disambiguation

STOP & VERIFY: The nomenclature for silyl-functionalized reagents is frequently confused. Before proceeding, you must verify the exact chemical structure of your reagent, as the safety protocols differ radically between isomers.

Feature	Target Compound: Chloromethoxy(dimethyl)silane	Common Confusion: Chloro(methoxy)dimethylsilane
Structure	Cl-CH₂-O-SiH(Me)₂ (or similar alkyl)	Cl-Si(Me)₂-OMe
Functional Group	-Chloroether (Silyloxymethyl chloride)	Silyl Chloride
Primary Hazard	CARCINOGENIC (Alkylating Agent)	CORROSIVE (Acid Generator)
Hydrolysis	Releases Formaldehyde (HCHO) + HCl	Releases Methanol (MeOH) + HCl
CAS (Approx)	Rare/Patent Lit (e.g., related to 18171-59-0)	1825-68-9

This guide is written for the High-Hazard Variant: Chloromethoxy(dimethyl)silane (Cl-CH₂-O-Si...). If you possess the silyl chloride (Cl-Si...), follow standard corrosive handling protocols, but if you possess the chloromethyl ether, you must follow the High-Containment Protocol detailed below.

Part 2: Hazard Architecture & Mechanistic Insight

The "Double-Threat" Mechanism

Chloromethoxy(dimethyl)silane presents a dual-hazard profile that requires a specialized safety architecture.

• The Alkylation Threat (

  -Haloether): The Cl-CH₂-O- moiety is structurally analogous to MOM-Cl (Chloromethyl methyl ether) and SEM-Cl , which are potent alkylating agents. These compounds can alkylate DNA directly, leading to high carcinogenic potential.

  • Mechanism:[1] The oxygen lone pair stabilizes the carbocation formed by chloride loss, creating a highly reactive electrophile (

    ) that attacks nucleophilic centers in biomolecules.

• The Hydrolysis Cascade: Upon contact with moisture, the compound degrades rapidly.

  • Reaction:

  • Secondary Decomposition: The hemiacetal intermediate (

    ) is unstable and collapses to release Formaldehyde gas and silanol.

  • Result: You are exposed to HCl fumes (immediate corrosive injury) and Formaldehyde (delayed sensitization/cancer risk).

Engineering Controls

• Primary Containment: All transfers must occur in a Glove Box (Nitrogen/Argon atmosphere) or a certified Chemical Fume Hood with a face velocity >100 fpm.

• Vapor Management: Do not rely on standard charcoal filters. Use ductless hoods only if equipped with filters specifically rated for acid gases and formaldehyde/organics.

Personal Protective Equipment (PPE) Strategy

Standard Nitrile gloves are insufficient for

-chloroethers due to rapid permeation.

• Glove Protocol: "Double-Gloving" with a chemical barrier liner.

  • Inner Layer:Silver Shield / 4H (Laminate) gloves. (Impermeable to small alkyl halides).

  • Outer Layer: Long-cuff Nitrile (5-8 mil) for dexterity and splash protection.

• Respiratory: If working outside a glove box, a full-face respirator with OV/AG/P100 (Organic Vapor/Acid Gas/Particulate) cartridges is mandatory during spill cleanup.

Part 3: Operational Workflow (SOP)

Preparation & Setup

• Glassware: Flame-dried or oven-dried (

  for 2h). The reagent is moisture-sensitive.

• Solvents: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Base: A non-nucleophilic base (e.g.,

  or 2,6-Lutidine) is required to scavenge the HCl byproduct without attacking the silicon center prematurely.

Synthesis Protocol: Protection of Alcohols

Application: Introduction of the dimethylsilyloxymethyl (DMSOM) protecting group.

Step 1: Charge Reactor Under inert atmosphere, dissolve the substrate alcohol (

equiv) in anhydrous DCM ( ). Add the base ( equiv). Cool to .

Step 2: Reagent Addition Add Chloromethoxy(dimethyl)silane (

equiv) dropwise via syringe.

• Note: If the reagent is neat, use a gas-tight syringe with a Teflon-tipped plunger to prevent freezing/seizing due to hydrolysis at the tip.

Step 3: Reaction Monitoring Allow to warm to Room Temperature (RT). Monitor via TLC.

• Visualization: Do not use aqueous stains (e.g.,

  ) initially, as they hydrolyze the product. Use UV or Iodine.

Step 4: Quench & Workup

• Quench: Pour the reaction mixture into saturated aqueous

  .

  • Caution: This step releases

    and potentially small amounts of formaldehyde from unreacted reagent hydrolysis. Perform in the hood.

• Extraction: Extract with DCM or

  .

• Wash: Wash organics with water (

  ) and brine. Dry over .

Waste Disposal

• Quenching the Reagent: Do not discard excess reagent directly into solvent waste.

• Deactivation Protocol:

  • Dilute excess reagent in Toluene.

  • Slowly add a mixture of Methanol:Triethylamine (10:1).

  • Stir for 1 hour. This converts the reactive

    -chloroether into a stable methoxy-acetal and neutralizes the acid.

  • Dispose of as Halogenated Organic Waste.

Part 4: Visualization & Logic

Figure 1: Identification & Hazard Decision Matrix

Caption: Logic flow for identifying the correct isomer and determining the necessary safety containment level.

Figure 2: Hydrolysis & Degradation Pathway

Caption: Mechanism of decomposition upon exposure to moisture, highlighting the release of toxic byproducts.

Part 5: Emergency Response

Scenario	Immediate Action
Skin Contact	Do not scrub. Wash gently with soap and water for 15 minutes. Scrubbing can increase absorption of the alkylating agent. Seek medical attention immediately (suspected carcinogen exposure).
Eye Contact	Flush with water for 15 minutes. Isolate the victim from the area.
Spill (>5 mL)	Evacuate the lab. Do not attempt cleanup without SCBA or Full-Face Respirator. Contact EHS.
Inhalation	Move to fresh air. If breathing is difficult, administer oxygen. Monitor for pulmonary edema (delayed effect of HCl).

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Context on Silyloxymethyl protecting groups and SEM-Cl analogs).

• Sigma-Aldrich. (2023). Safety Data Sheet: Chloro(chloromethyl)dimethylsilane. (Used as a proxy for chloromethyl-silane hazard data).

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 74579, Chloro(methoxy)dimethylsilane. (For disambiguation of the isomer).

• Occupational Safety and Health Administration (OSHA). Standard 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). (Reference for handling Alpha-Haloethers like Bis(chloromethyl)ether).

Sources

• 1. CN102488625A - 一种包覆二苯酮类所形成的化学防晒剂的聚硅氧烷复合粒子及其制备方法 - Google Patents [patents.google.com]

Application Note: Selective Silylation of Secondary Alcohols using Chloromethoxy(dimethyl)silane

Introduction & Scope

Protecting sterically hindered secondary alcohols is a notoriously challenging transformation in complex organic synthesis. While bulky protecting groups like tert-butyldimethylsilyl (TBS) offer robust stability, their coupling to hindered secondary hydroxyls often requires aggressive conditions (e.g., elevated temperatures, strong bases) that sensitive substrates cannot tolerate.

Chloromethoxy(dimethyl)silane (CAS: 1825-68-9), commonly referred to as MDS-Cl, offers a highly effective "Goldilocks" solution. By substituting one methyl group of a standard trimethylsilyl (TMS) moiety with a methoxy group, MDS-Cl slightly reduces steric bulk while tuning the electronic properties of the silicon center. This application note details the optimized reaction conditions for utilizing MDS-Cl, drawing upon field-proven methodologies established during the semi-synthesis of complex taxanes like 10-deacetylbaccatin III (10-DAB) .

Mechanistic Rationale: The Causality of Experimental Choices

As a Senior Application Scientist, I emphasize that successful silylation is rarely just about mixing reagents; it requires orchestrating the micro-environment of the reaction.

• The Danger of In Situ Reagent Generation: Attempting to generate MDS-Cl in situ by reacting dimethyldichlorosilane with methanol in the presence of the substrate often leads to extensive substrate decomposition . Using pre-formed Chloromethoxy(dimethyl)silane is an absolute requirement to preserve the integrity of sensitive secondary alcohols.

• Nucleophilic Activation (Imidazole): Imidazole is not merely an acid scavenger in this protocol; it acts as a nucleophilic catalyst. It displaces the chloride on MDS-Cl to form a highly electrophilic N-silylimidazolium intermediate, which is far more reactive toward hindered alcohols than the parent chlorosilane.

• Solvent Selection (DMF): A polar aprotic solvent like anhydrous N,N-Dimethylformamide (DMF) is critical. Its high dielectric constant stabilizes the charged transition states of the imidazolium intermediate, accelerating the reaction kinetics.

• Thermal Control (-33°C to RT): The initial formation of the silylimidazolium species is highly exothermic. Initiating the reaction at -33°C prevents thermal degradation of the substrate, allowing the active complex to form safely before slowly warming the system to drive the alcohol substitution.

Comparative Silylating Agent Data

To assist in reagent selection, the following table summarizes the quantitative and qualitative differences between MDS-Cl and common alternatives for secondary alcohol protection.

Silylating Agent	Chemical Formula	Steric Bulk	Typical Rxn Time (2° Alcohols)	Relative Stability (Acidic Media)
TMS-Cl		Low	< 1 h	Very Low
MDS-Cl		Low-Medium	1 - 3 h	Low-Medium
TES-Cl		Medium	2 - 6 h	Medium
TBS-Cl		High	12 - 24 h	High

Data extrapolated from standard physical properties and synthetic benchmarks .

Reaction Logic & Workflow

Figure 1: Mechanistic workflow of secondary alcohol silylation via N-silylimidazolium intermediate.

Standardized Protocol: Silylation of a Hindered Secondary Alcohol

This self-validating protocol is adapted from the semi-synthetic derivatization of the C-7 hydroxyl group of 10-DAB, a standard benchmark for hindered secondary alcohol reactivity.

Reagents & Materials:

• Secondary Alcohol Substrate: 1.0 equivalent

• Chloromethoxy(dimethyl)silane (MDS-Cl, 90% purity): 1.3 - 2.0 equivalents

• Imidazole (Reagent Grade, >99%): 2.2 equivalents

• Anhydrous N,N-Dimethylformamide (DMF): ~10 mL per gram of substrate

• Argon or Nitrogen gas for inert atmosphere

Step-by-Step Procedure:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Flush the system continuously with Argon to exclude ambient moisture, which would rapidly hydrolyze the MDS-Cl.

• Substrate Dissolution: Dissolve 1.0 eq of the secondary alcohol and 2.2 eq of imidazole in the anhydrous DMF. Ensure complete dissolution before proceeding.

• Cryogenic Equilibration: Submerge the reaction flask in a dry ice/acetone bath (or cryocooler) maintained at -33°C. Allow the mixture to equilibrate for 10 minutes.

• Reagent Addition: Add 1.3 eq of Chloromethoxy(dimethyl)silane dropwise over 1-2 minutes via a gas-tight syringe. Self-Validation Check: A slight fuming or minor temperature spike indicates the rapid formation of the N-silylimidazolium complex.

• Primary Reaction Phase: Stir the mixture at -33°C for 1 hour, then allow it to slowly warm to room temperature. Monitor the disappearance of the starting material via HPLC or TLC (e.g., Hexane:EtOAc 1:1).

• Secondary Addition (If Reaction Stalls): Sterically congested secondary alcohols may stall before completion. If unreacted starting material remains after 3 hours, cool the mixture back to 0°C and add an additional 0.5 eq of MDS-Cl. Stir for an additional 30-60 minutes.

• Quenching: Quench the reaction by adding a small volume of an alcohol (e.g., ethanol or isopropanol) to safely consume any excess silane reagent.

• Workup & Extraction: Dilute the mixture with Ethyl Acetate (EtOAc). Wash the organic layer sequentially with deionized water (4 × 15 mL per 25 mL EtOAc). Causality: Multiple water washes are strictly required to partition the high-boiling DMF and water-soluble imidazole hydrochloride salts out of the organic phase.

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography to yield the pure methoxydimethylsilyl ether.

References

• Title: Semi-synthesis of paclitaxel using dialkyldichlorosilanes (US6242614B1)

• Title: Chloro-methoxy-dimethylsilane (CID 74579) Source: PubChem, National Institutes of Health URL: [Link]

Application Note: Lewis Acid Catalysts for Coupling Chloromethoxy(dimethyl)silane

This Application Note is designed for researchers and drug development professionals focusing on the functionalization of nucleophiles using Chloromethoxy(dimethyl)silane (

). This guide addresses the specific challenges of handling -chloro silyl ethers and provides standardized protocols for their Lewis acid-catalyzed coupling. -chloro silyl ethers) Audience: Medicinal Chemists, Process Chemists

Executive Summary & Reagent Profile[1][2]

Chloromethoxy(dimethyl)silane (

) is a bifunctional reagent combining a reactive electrophilic center ( -chloromethyl ether) with a versatile hydrosilane ( ) handle. Unlike standard silylating agents (e.g., TMSCl), this reagent introduces a (Dimethylsilyl)oxymethyl linker.

This moiety serves two critical functions in drug design:

• Formaldehyde Equivalent: Acts as a silylated hemiacetal electrophile.

• Linker Strategy: The installed

  group allows for subsequent "Click" hydrosilylation or palladium-catalyzed cross-coupling, making it an ideal tether for Antibody-Drug Conjugates (ADCs) or PROTACs.

Reagent Disambiguation

• Target Reagent: Chloromethoxy(dimethyl)silane (

  ). Reactivity: Electrophilic Alkylation.

• Common Confusion:(Chloromethyl)dimethylsilane (

  ). Reactivity: Nucleophilic Substitution ( ) or Rearrangement.

• Common Confusion:Chloro(methoxy)dimethylsilane (

  ). Reactivity: Silylation.

This guide focuses exclusively on the Lewis Acid-catalyzed coupling of the Chloromethoxy variant.

Mechanistic Insight: Lewis Acid Activation

The coupling of Chloromethoxy(dimethyl)silane proceeds via an

-like mechanism involving the formation of a highly reactive Oxocarbenium intermediate. Lewis Acids (LAs) coordinate to the chlorine atom, facilitating its departure.

Reaction Pathway[1][2][3][4]

• Coordination: The Lewis Acid binds to the chlorine of the chloromethoxy group.

• Ionization: Formation of the silylated oxocarbenium ion (

  ).

• Coupling: Nucleophilic attack (by Alcohol, Amine, or Arene) forms the silyloxymethylated product.

DOT Diagram: Catalytic Cycle & Activation

Figure 1: Mechanism of Lewis Acid-mediated activation of Chloromethoxy(dimethyl)silane generating the reactive oxocarbenium species.

Catalyst Selection Guide

The choice of Lewis Acid dictates the reaction outcome and functional group tolerance.

Catalyst	Strength	Substrate Scope	Key Considerations
/	Mild	Alcohols, Phenols	Recommended. High tolerance for sensitive functional groups. Requires anhydrous conditions.
	Moderate	Alcohols, Thiols	Rapid reaction. Can cause desilylation if prolonged. Good for sterically hindered nucleophiles.
/	Strong	Arenes (Friedel-Crafts)	Used for C-C bond formation. Strictly anhydrous. May cleave esters or acetals.
TMSOTf	Catalytic	Silyl Ethers	Used for trans-acetalization or when starting from silyl-protected nucleophiles.

Experimental Protocols

Protocol A: O-Silyloxymethylation of Alcohols (Linker Synthesis)

Objective: To install the dimethylsilyloxymethyl group onto a primary or secondary alcohol. Reaction:

Materials:

• Substrate: Alcohol (1.0 equiv)

• Reagent: Chloromethoxy(dimethyl)silane (1.2 equiv) [Note: Can be generated in situ from Paraformaldehyde + Chlorodimethylsilane if unstable].

• Catalyst: Zinc Bromide (

  ), anhydrous (0.1 equiv).

• Solvent: Dichloromethane (DCM), anhydrous.

• Base:

  -Diisopropylethylamine (DIPEA) (1.5 equiv) - Optional, to scavenge HCl if acid-sensitive.

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask and cool under

  . Add (0.1 equiv) and DCM ( concentration relative to substrate).

• Substrate Addition: Add the alcohol (1.0 equiv) and DIPEA (1.5 equiv) to the flask. Stir at

  .[1]

• Reagent Addition: Dropwise add Chloromethoxy(dimethyl)silane (1.2 equiv) over 10 minutes.

  • Critical: Maintain temperature

    to prevent polymerization of the reagent.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (Product is usually less polar than alcohol).

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (

  ). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography on silica gel (neutralized with 1%

  to prevent hydrolysis of the acetal).

Protocol B: Friedel-Crafts Alkylation (C-C Coupling)

Objective: To introduce the silyloxymethyl group onto an electron-rich aromatic ring. Reaction:

Step-by-Step Workflow:

• Setup: In a flame-dried flask under Argon, dissolve the Arene (1.0 equiv) in anhydrous DCM.

• Catalyst: Cool to

  . Add (1.0 M in DCM, 1.1 equiv) dropwise.

• Coupling: Add Chloromethoxy(dimethyl)silane (1.2 equiv) slowly. The solution may turn yellow/orange (complex formation).

• Reaction: Stir at

  for 1 hour, then slowly warm to .

  • Note: Do not heat above

    to avoid polymerization of the formaldehyde equivalent.

• Quench: Pour into ice-cold saturated

  .

• Purification: Standard extraction and silica chromatography.

Visualization: Experimental Workflow

Figure 2: Operational workflow for the Lewis Acid-catalyzed coupling protocol.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Reagent	Ensure strict anhydrous conditions. The -chloro ether is extremely moisture sensitive.
Polymerization	Temperature too high	Keep reaction at or lower during addition. The reagent can self-polymerize to form polyformals.
Desilylation	Acidic Workup	The product is a silyl acetal. Avoid acidic washes. Use buffered silica gel for purification.
No Reaction	Catalyst Poisoning	Basic amines in the substrate may poison Lewis Acids like . Use stronger LA ( ) or pre-complex amines.

References

• Gundersen, L. L., et al. (2005). "Chloromethyl Chlorosulfate: A New Reagent for the Chloromethylation of Alcohols." Journal of Organic Chemistry. Link (Context on

  -chloro ether reactivity).

• Benneche, T. (1995). "The reaction of

  -haloethers with nucleophiles." Synthesis. Link (Review of Lewis Acid catalysis for this class).

• Lipshutz, B. H., et al. (1985). "SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) in Synthesis." Tetrahedron Letters. Link (Analogous chemistry for silyloxymethylation).

• Patents: See US Patent 2010/0128322 for specific mention of Chloromethoxy(dimethyl)silane intermediates in pharmaceutical formulations. Link

• Wacker Chemie AG. "Silanes and Siloxanes: Product Specifications." Technical Data Sheets. Link (General handling of chlorosilanes).

Sources

• 1. scbt.com [scbt.com]

Navigating the Reactive Landscape: A Guide to Solvent Selection for Chloromethoxy(dimethyl)silane Functionalization

Introduction: The Critical Role of the Reaction Medium

Chloromethoxy(dimethyl)silane is a versatile bifunctional reagent, featuring both a reactive Si-Cl bond for silylation and a latent formaldehyde equivalent in the chloromethoxy group. Its utility in the synthesis of complex molecules, particularly in pharmaceutical and materials science, is contingent on the precise control of its reactivity. The choice of solvent is not merely an incidental experimental parameter but a critical determinant of reaction outcome, influencing reaction rates, yields, and even the formation of undesirable byproducts. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive framework for selecting the optimal solvent for the functionalization of chloromethoxy(dimethyl)silane, thereby ensuring reproducible and high-yielding synthetic transformations.

The reactivity of chlorosilanes is predominantly governed by nucleophilic substitution at the silicon center, a reaction that is highly sensitive to the surrounding medium.[1] Solvents mediate the delicate balance between solubilizing reactants, stabilizing transition states, and influencing the nucleophilicity of the reacting species. An inappropriate solvent can lead to sluggish reactions, decomposition of the starting material, or a cascade of side reactions, most notably hydrolysis. This guide will delve into the mechanistic underpinnings of solvent effects and provide actionable protocols for common functionalization reactions.

Pillar 1: Understanding the Interplay of Solvent Properties and Silane Reactivity

The functionalization of chloromethoxy(dimethyl)silane typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism at the silicon atom. The selection of an appropriate solvent hinges on understanding how its physical and chemical properties will influence the key players in this reaction: the electrophilic silicon center, the incoming nucleophile, and the transition state.

The Polarity and Proticity Matrix

Solvents are broadly classified based on their polarity (dipole moment) and their ability to donate hydrogen bonds (proticity). This classification provides a powerful predictive tool for reaction outcomes.

• Polar Aprotic Solvents: These solvents possess a significant dipole moment but lack acidic protons. Examples include tetrahydrofuran (THF), dichloromethane (DCM), acetonitrile (MeCN), and N,N-dimethylformamide (DMF). They are generally the preferred choice for SN2 reactions involving chlorosilanes. Their ability to solvate the cation of a nucleophilic salt while leaving the anion (the nucleophile) relatively "naked" and highly reactive is a key advantage.[2] This leads to a significant rate enhancement compared to other solvent classes.

• Non-Polar Aprotic Solvents: These solvents have a low dipole moment and no acidic protons. Examples include hexane, toluene, and benzene. They are poor at solvating charged species, which can be advantageous in preventing the aggregation of some nucleophiles and in minimizing certain side reactions. However, the solubility of polar reactants can be a limiting factor. Non-polar solvents are often used in situations where the nucleophile is neutral or when minimal solvent intervention is desired.[3]

• Polar Protic Solvents: These solvents have a high dipole moment and contain acidic protons (e.g., water, alcohols). They are generally to be avoided in reactions with chloromethoxy(dimethyl)silane. The acidic protons can readily react with the chlorosilane, leading to rapid hydrolysis or alcoholysis and the formation of siloxanes and other byproducts.[1] Furthermore, they can form strong hydrogen bonds with anionic nucleophiles, creating a "solvent cage" that significantly reduces their nucleophilicity and slows down the desired SN2 reaction.

The Role of Coordinating and Non-Coordinating Solvents

Beyond polarity and proticity, the ability of a solvent to coordinate to the silicon atom can also play a role.

• Coordinating Solvents: Ethereal solvents like THF and 1,4-dioxane can act as weak Lewis bases, coordinating to the electrophilic silicon center. This can sometimes stabilize the transition state and influence the reaction pathway.

• Non-Coordinating Solvents: Solvents like hexane and dichloromethane have minimal interaction with the silicon center, providing a more "inert" reaction environment. This can be beneficial when trying to isolate the intrinsic reactivity of the reactants.

Data Presentation: A Comparative Overview of Common Solvents

The following table summarizes the key properties of solvents frequently encountered in the context of chlorosilane chemistry.

Solvent	Class	Dielectric Constant (ε)	Dipole Moment (μ, D)	Boiling Point (°C)	Key Considerations for Chloromethoxy(dimethyl)silane Reactions
Hexane	Non-Polar Aprotic	1.88	~0	69	Good for moisture-sensitive reactions; poor solubility for polar reactants.[3]
Toluene	Non-Polar Aprotic	2.38	0.36	111	Higher boiling point than hexane; can dissolve a wider range of organics.
Dichloromethane (DCM)	Polar Aprotic	9.08	1.60	40	Excellent solvent for a wide range of organic compounds; volatile.[4]
Diethyl Ether	Polar Aprotic	4.34	1.15	35	Common ethereal solvent; highly volatile and flammable.
Tetrahydrofuran (THF)	Polar Aprotic	7.58	1.75	66	Good balance of polarity and coordinating ability; must be rigorously dried.
Acetonitrile (MeCN)	Polar Aprotic	37.5	3.92	82	Highly polar; can accelerate SN2 reactions but may also promote side reactions.
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.7	3.82	153	Highly polar and high boiling point; excellent for dissolving salts but can be difficult to remove.
Methanol (MeOH)	Polar Protic	32.7	1.70	65	Avoid: Reacts with the Si-Cl bond.
Water (H₂O)	Polar Protic	80.1	1.85	100	Avoid: Causes rapid hydrolysis.[1]

Pillar 2: Self-Validating Protocols for Key Functionalizations

The trustworthiness of a protocol lies in its ability to consistently deliver the desired outcome. The following experimental procedures are designed to be self-validating by incorporating best practices for handling moisture-sensitive reagents and by providing clear rationales for the choice of solvent and other reaction parameters.

Mandatory Visualization: Solvent Selection Workflow

Caption: A decision-making workflow for selecting the appropriate solvent system.

Experimental Protocol: Silylation of a Primary Alcohol

Objective: To protect a primary alcohol using chloromethoxy(dimethyl)silane. This protocol utilizes a polar aprotic solvent to facilitate the reaction and a non-nucleophilic base to neutralize the HCl byproduct.

Materials:

• Primary Alcohol (e.g., benzyl alcohol)

• Chloromethoxy(dimethyl)silane

• Triethylamine (Et₃N), freshly distilled

• Anhydrous Dichloromethane (DCM)

• Anhydrous Diethyl Ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, and nitrogen inlet

Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Allow the flask to cool to room temperature under a stream of dry nitrogen.

• Reagent Addition: To the flask, add the primary alcohol (1.0 eq) and anhydrous DCM (to achieve a concentration of ~0.5 M). Add triethylamine (1.2 eq) to the solution.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Silane Addition: Add chloromethoxy(dimethyl)silane (1.1 eq) dropwise to the cold solution via a dropping funnel over 15-20 minutes. A white precipitate of triethylamine hydrochloride will form.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract the aqueous layer twice with diethyl ether.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude silylated product. Further purification can be achieved by flash column chromatography if necessary.

Causality Behind Choices:

• DCM as Solvent: Dichloromethane is an excellent polar aprotic solvent that readily dissolves both the alcohol and the chlorosilane.[4] Its inert nature prevents it from participating in the reaction.

• Triethylamine as Base: A non-nucleophilic amine base is crucial to scavenge the HCl generated during the reaction without competing with the alcohol as a nucleophile.[5]

• Anhydrous Conditions: Chlorosilanes are highly susceptible to hydrolysis.[1] The use of flame-dried glassware, anhydrous solvents, and an inert atmosphere is essential to prevent the formation of siloxanes and to ensure a high yield of the desired product.

Experimental Protocol: Functionalization of a Secondary Amine

Objective: To react a secondary amine with chloromethoxy(dimethyl)silane. This protocol employs an ethereal solvent and highlights the importance of stoichiometry when the amine can also act as the base.

Materials:

• Secondary Amine (e.g., morpholine)

• Chloromethoxy(dimethyl)silane

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Hexane

• Round-bottom flask, magnetic stirrer, dropping funnel, and nitrogen inlet

Procedure:

• Preparation: Assemble and flame-dry a reaction setup as described in Protocol 2.1.

• Reagent Addition: In the reaction flask, dissolve the secondary amine (2.2 eq) in anhydrous THF. One equivalent will act as the nucleophile, and the excess will serve as the HCl scavenger.

• Cooling: Cool the solution to 0 °C.

• Silane Addition: Slowly add chloromethoxy(dimethyl)silane (1.0 eq) dropwise to the stirred amine solution. A precipitate of the amine hydrochloride salt will form.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction by TLC or GC-MS.

• Work-up: Filter the reaction mixture under a nitrogen atmosphere to remove the amine hydrochloride salt. Wash the salt with a small amount of anhydrous hexane.

• Isolation: Combine the filtrate and the washings and remove the solvent under reduced pressure to obtain the crude aminosilane product. Due to their moisture sensitivity, aminosilanes are often used in the next synthetic step without further purification.

Causality Behind Choices:

• THF as Solvent: THF is a good polar aprotic solvent that effectively dissolves the amine and the chlorosilane. Its coordinating ability can help to stabilize the transition state.

• Excess Amine as Base: Using an excess of the starting amine is a common and efficient strategy to neutralize the generated HCl, avoiding the introduction of another reagent.

• Non-Aqueous Work-up: Aminosilanes are generally more sensitive to hydrolysis than silyl ethers. A non-aqueous work-up is therefore critical to prevent decomposition of the product.

Pillar 3: Authoritative Grounding & Comprehensive References

The principles and protocols outlined in this guide are grounded in established organosilicon chemistry. The following references provide further in-depth information and support the mechanistic claims and experimental standards described.

Mandatory Visualization: Reaction Mechanism

Caption: The SN2 mechanism for the silylation of an alcohol.

This guide provides a foundational understanding and practical protocols for the successful functionalization of chloromethoxy(dimethyl)silane. By carefully considering the principles of solvent selection and adhering to rigorous experimental techniques, researchers can harness the full synthetic potential of this versatile reagent.

References

• Gundersen, L.-L., & Benneche, T. (1991). Evidence for the Formation of Chloromethoxy(trimethyl)silane. Acta Chemica Scandinavica, 45, 975-977. [Link]

• Gundersen, L.-L., Benneche, T., & Undheim, K. (1989). Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols. Acta Chemica Scandinavica, 43, 706-709. [Link]

• Hale, C. R., et al. (2002). Comparison of methods for extraction, storage, and silylation of pentafluorobenzyl derivatives of carbonyl compounds and multi-functional carbonyl compounds. Journal of Chromatography A, 952(1-2), 203-214. [Link]

• Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry. (1994). Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. Indian Journal of Chemistry, 33B(7), 638-641. [Link]

• Serafin, M., et al. (2025). Unexpected reactions of dichloro(ethyl)silane with DMSO in organic solvents. Journal of Organometallic Chemistry, 980, 122513. [Link]

• Didaktik der Chemie, Universität Bayreuth. (n.d.). The Müller-Rochow synthesis of chloromethylsilanes. [Link]

• Organic Syntheses. (2014). (chloromethyl)dimethylphenylsilane. [Link]

• ResearchGate. (2014). (PDF) Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols. [Link]

• Open Research Oklahoma. (n.d.). REACTIONS OF OHLOROSILANES WITH AMINES. [Link]

• PubMed. (2008). Direct chlorination of alcohols with chlorodimethylsilane catalyzed by a gallium trichloride/tartrate system under neutral conditions. [Link]

• ResearchGate. (2023). How are the silane solution stabilised?. [Link]

• Organic Chemistry Portal. (2020). Synthesis of Alkyl Silanes via Reaction of Unactivated Alkyl Chlorides and Triflates with Silyl Lithium Reagents. [Link]

• EPA. (1994). Guide to Cleaner Technologies Alternative to Chlorinated Solvents for Cleaning and Degreasing. [Link]

• Momentive. (n.d.). Silquest and Other Momentive Silanes: A Selection and Handling Guide*. [Link]

• RSC Publishing. (2023). Investigating the efficacy of green solvents and solvent-free conditions in hydrogen-bonding mediated organocatalyzed model reactions. [Link]

• Gelest. (n.d.). Organosilane Reducing Agents - Technical Library. [Link]

• Cool-Ox. (n.d.). Chlorinated Solvents | DeepEarth. [Link]

• ResearchGate. (1996). Comparative Study of Solvents for the Extraction of Aromatics from Naphtha. [Link]

• Google Patents. (n.d.). US4238402A - Reactions of chlorosilanes and methoxysilanes with chlorosiloxanes, methoxysiloxanes and siloxanes.

• ACS Publications. (2022). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. [Link]

• National Center for Biotechnology Information. (2022). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. [Link]

• ResearchGate. (2013). Selective Formation of Alkoxychlorosilanes and Four Different Substituted Organotrialkoxysilane by Intermolecular Exchange Reaction. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Trichlorosilane-DMF for Reductive Amination , Hive Novel Discourse [chemistry.mdma.ch]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of methods for extraction, storage, and silylation of pentafluorobenzyl derivatives of carbonyl compounds and multi-functional carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Application Notes &amp; Protocols: A Guide to the Scalable Synthesis of (Chloromethyl)alkoxydimethylsilane Derivatives

Abstract: This document provides a comprehensive guide for the scalable synthesis of (chloromethyl)alkoxydimethylsilane derivatives, a class of versatile organosilicon building blocks crucial in pharmaceutical and materials science research. Moving beyond a simple recitation of steps, this guide delves into the mechanistic principles, process optimization, and critical safety protocols necessary for successful and safe scale-up. We present a detailed, field-proven protocol for the synthesis of (chloromethyl)methoxydimethylsilane, leveraging a robust method adaptable for various derivatives. This guide is intended for researchers, chemists, and process development professionals seeking to implement or scale the synthesis of these valuable intermediates.

Part 1: Foundational Principles & Strategic Overview

The Role of Functionalized Silanes in Modern Synthesis

Organosilicon compounds, particularly functionalized silanes, are indispensable tools in modern organic chemistry. Their unique properties allow them to serve as protecting groups, synthetic intermediates, and precursors to advanced materials.[1][2] The introduction of a silyl group can increase the stability of a molecule, prevent unwanted side reactions, and enhance solubility in organic solvents.[1] Derivatives containing both a reactive chloromethyl (-CH₂Cl) group and a tunable alkoxy (-OR) group on a dimethylsilyl core—(ClCH₂) (CH₃)₂Si(OR)—are particularly valuable. They offer two distinct points for chemical modification: the chloromethyl group for nucleophilic substitution or organometallic transformations, and the alkoxy group which can be tailored to modify reactivity and physical properties.

Mechanistic Insights: The Nucleophilic Substitution at Silicon

The cornerstone of the synthesis described herein is the nucleophilic substitution at an electrophilic silicon center. The silicon-chlorine (Si-Cl) bond in the starting material, (chloromethyl)dimethylchlorosilane, is highly polarized, making the silicon atom susceptible to attack by nucleophiles such as alcohols.[1][3] The reaction generally proceeds via a second-order nucleophilic substitution (Sₙ2-type) mechanism.[3]

The challenge in scaling up the direct reaction of a chlorosilane with an alcohol is the stoichiometric formation of highly corrosive hydrogen chloride (HCl) gas. This byproduct can lead to side reactions, requires robust engineering controls (e.g., scrubbers), and can complicate product purification. The protocol detailed in this guide strategically circumvents this issue.

Diagram 1: General Reaction Mechanism

Caption: Sₙ2-type mechanism at the silicon center.

Part 2: Scalable Synthesis Protocol: (Chloromethyl)methoxydimethylsilane

This protocol is adapted from established industrial methods, providing high yields and purity while being amenable to large-scale production.[4] It utilizes trimethyl orthoformate as both a reactant and an acid scavenger, which results in milder reaction conditions and simpler workup compared to traditional methods.

Process Workflow Overview

The synthesis follows a straightforward workflow that can be implemented in standard laboratory or pilot plant reactors.

Diagram 2: Experimental Workflow

Sources

• 1. An In-Depth Guide to Silylation Reagents: Applications and Benefits [cfsilicones.com]
• 2. Silylation - Wikipedia [en.wikipedia.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. CN101456878A - Preparation method of chloromethyl-methyl-dimethylsilane - Google Patents [patents.google.com]

Application Note: Chloromethoxydimethylsilane in the Total Synthesis and Semi-Synthesis of Complex Natural Products

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Application Notes and Experimental Protocols

Executive Summary

In the realm of complex natural product total synthesis, achieving absolute regio- and stereocontrol is the ultimate benchmark of a successful synthetic route. Chloromethoxydimethylsilane (CMDMS, CAS 1825-68-9) has emerged as a highly specialized bifunctional organosilicon reagent that solves two distinct challenges in modern synthesis: the stereoselective construction of difficult glycosidic bonds and the regioselective protection of polyol systems[1].

Unlike traditional symmetric silylating agents, CMDMS features a built-in differential reactivity profile—combining a highly labile silicon-chlorine (Si–Cl) bond with a moderately stable silicon-methoxy (Si–OMe) bond[2]. As a Senior Application Scientist, I have structured this guide to dissect the causality behind this differential reactivity and provide self-validating protocols for its two most impactful applications: Temporary Silicon-Tethered Intramolecular Aglycone Delivery (IAD) and Regioselective Protection in Paclitaxel (Taxol) Semi-Synthesis .

Physicochemical Properties & The Causality of Differential Reactivity

The structural brilliance of CMDMS lies in its asymmetry. When chemists attempt to tether two different alcohols using symmetric reagents like dichlorodimethylsilane (

), the identical reactivity of both Si–Cl bonds frequently leads to uncontrolled symmetric dimerization (e.g., forming undesired byproducts).

CMDMS circumvents this through a stepwise activation paradigm:

• Primary Silylation: The highly reactive Si–Cl bond undergoes rapid nucleophilic substitution with the first alcohol in the presence of a mild base (e.g., imidazole), yielding a stable methoxysilyl ether intermediate[3].

• Secondary Tethering: The Si–OMe bond acts as a dormant electrophile. It is unreactive under standard basic conditions but can be activated (via Lewis acids or conversion to a halide) to accept a second, structurally distinct alcohol, forming a precise asymmetric tether[3].

Table 1: Comparative Reactivity of Silylating Agents for Asymmetric Tethering

Reagent	Chemical Structure	Leaving Group Reactivity	Symmetric Dimerization Risk	Typical Yield (Asymmetric Tether)
Dichlorodimethylsilane		Identical (Very High)	Very High	20% – 50%
Chloromethoxydimethylsilane		Differentiated ( )	Low	75% – 90%
Chlorodimethylsilane		Differentiated ( )	Low	60% – 80%

Application I: Temporary Silicon-Tethered Intramolecular Aglycone Delivery (IAD)

Mechanistic Rationale

The synthesis of 1,2-cis-

-glycosidic linkages (such as -mannosides) is notoriously difficult due to the anomeric effect, which strongly favors the -anomer, and the lack of neighboring group participation from the C2 position. To overcome this, Gilbert Stork pioneered the "silicon connection" approach[3]. By using CMDMS to temporarily tether the acceptor alcohol to the C2-hydroxyl of the mannosyl donor, the intermolecular reaction is converted into an intramolecular reaction. Upon activation of the anomeric leaving group, the tether geometrically restricts the trajectory of the nucleophile, forcing it to attack exclusively from the -face[4],[3].

Figure 1: Workflow of the temporary silicon-tethered Intramolecular Aglycone Delivery (IAD) using CMDMS.

Experimental Protocol: Stork IAD Silicon Tethering

Objective: Stereocontrolled synthesis of a

-mannoside via a CMDMS-derived tether.

Step 1: Formation of the Methoxysilyl Ether

• Dissolve the glycosyl donor (e.g., a phenylthio-mannopyranoside with a free C2-OH) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Add 2.0 equivalents of an amine base (e.g., imidazole or 2,6-di-tert-butylpyridine) to serve as an HCl scavenger[3].

• Cool the reaction to 0 °C and add 1.2 equivalents of CMDMS dropwise.

• Validation: Monitor via TLC. The highly reactive Si–Cl bond ensures complete conversion to the C2-O-(dimethylmethoxysilyl) ether within 1–2 hours. Quench with aqueous

  , extract, and concentrate.

Step 2: Installation of the Acceptor (Tethering)

• Dissolve the crude methoxysilyl ether and 1.0 equivalent of the acceptor alcohol in anhydrous DCM.

• Causality Check: Because the Si–OMe bond is relatively stable, activation is required. Treat the mixture with a mild Lewis acid or convert the OMe group to a chloride using acetyl chloride prior to acceptor addition[3].

• Stir at room temperature until the asymmetric tether (

  ) is fully formed. Purify via flash chromatography.

Step 3: Intramolecular Glycosylation

• Dissolve the tethered intermediate in a 4:1 mixture of DCM/Acetone and cool to -5 °C[4].

• Add N-iodosuccinimide (NIS) and a catalytic amount of TMSOTf to activate the thioglycoside leaving group.

• Validation: The reaction is typically complete within 30–40 minutes, yielding exclusively the

  -glycoside due to the conformational constraints of the silicon tether[4].

Application II: Regioselective Protection in Paclitaxel Semi-Synthesis

Mechanistic Rationale

Paclitaxel (Taxol) is a blockbuster chemotherapeutic agent. Because extraction from the Pacific yew tree yields minute quantities, the industry relies on the semi-synthesis of Paclitaxel from 10-deacetylbaccatin III (10-DAB), an abundant precursor found in European yew needles[5]. 10-DAB possesses multiple secondary hydroxyl groups (C7, C10, C13). To successfully attach the complex Paclitaxel side chain at the C13 position, the C7 and C10 positions must be selectively protected/acylated.

CMDMS is deployed here as a specialized protecting group. By conducting the silylation at cryogenic temperatures (-33 °C), CMDMS discriminates between the hydroxyls based on steric environments, selectively reacting with the most accessible C7-OH to form a 7-O-(dimethylmethoxysilyl) ether[6]. This protecting group is robust enough to withstand subsequent C10 acetylation but can be easily cleaved during global deprotection[5].

Figure 2: Semi-synthetic workflow for Paclitaxel utilizing CMDMS for regioselective C7-OH protection.

Experimental Protocol: Regioselective Protection of 10-DAB

Objective: Selective installation of a dimethylmethoxysilyl protecting group at the C7 position of 10-DAB.

• Preparation: In a flame-dried flask under argon, dissolve 10-DAB (0.75 g, 1.38 mmol) and imidazole (0.207 g, 3.04 mmol) in 7 mL of anhydrous N,N-Dimethylformamide (DMF)[5].

• Cryogenic Control: Cool the reaction vessel to exactly -33 °C. Causality Check: Temperatures warmer than -30 °C significantly reduce regioselectivity, leading to undesired silylation at C10 or C13[6].

• Reagent Addition: Add CMDMS (90% pure, 0.241 mL, 1.84 mmol) dropwise over 5 minutes[5].

• Monitoring: Stir the solution at -33 °C. After 3 hours, evaluate the reaction via TLC. If unreacted 10-DAB is present, add a supplemental portion of CMDMS (0.095 mL, 0.73 mmol) and stir for an additional 30 minutes[6].

• Workup & Purification: Quench the reaction with water and extract with Ethyl Acetate (EtOAc). Wash the organic layer thoroughly with brine to remove DMF, dry over anhydrous

  , and concentrate in vacuo. Purify the crude mixture via silica gel chromatography using a Hexane:EtOAc (45:55) gradient to isolate the pure 7-O-protected product[6].

Table 2: Quantitative Data for 10-DAB Silylation

Substrate	Silylating Reagent	Reaction Temp	Target Position	Isolated Yield
10-DAB	Chloromethoxydimethylsilane	-33 °C	C7-OH	~49.0%[6]
10-DAB	Dichlorodimethylsilane	-30 °C	C7-OH	~55.0%

(Note: While dichlorodimethylsilane offers a slightly higher raw yield, CMDMS provides a unique electronic profile for the protecting group that is highly advantageous during the subsequent harsh C10 acetylation step).

References

• [5] US Patent 6242614B1. Semi-synthesis of paclitaxel using dialkyldichlorosilanes. Available at:

• [4] University of Tübingen (Dissertation). SYNTHESE VON CYCLISCHEN DISACCHARIDEN DURCH INTRAMOLEKULARE GLYCOSYLIERUNG. Available at:[Link]

• [3] University of Tübingen (Dissertation). Application of Stork's Silicon Connection Approach. Available at:[Link]

• [6] US Patent 6242614B1 (Detailed Experimental). Semi-synthesis of paclitaxel using dialkyldichlorosilanes. Available at:

Sources

• 1. CAS 1825-68-9: Chloromethoxydimethylsilane | CymitQuimica [cymitquimica.com]
• 2. guidechem.com [guidechem.com]
• 3. ub01.uni-tuebingen.de [ub01.uni-tuebingen.de]
• 4. ub01.uni-tuebingen.de [ub01.uni-tuebingen.de]
• 5. US6242614B1 - Semi-synthesis of paclitaxel using dialkyldichlorosilanes - Google Patents [patents.google.com]
• 6. US6242614B1 - Semi-synthesis of paclitaxel using dialkyldichlorosilanes - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Storage of Chloromethoxy(dimethyl)silane

Status: Active Guide Document ID: TS-SIL-004 Last Updated: March 8, 2026 Target Audience: Synthetic Chemists, Process Engineers, Lab Managers

⚠️ Critical Reagent Identification & Safety Warning

STOP AND VERIFY: The nomenclature "Chloromethoxy(dimethyl)silane" implies a structure of Cl-CH₂-O-Si(Me)₂-R . This contains an

-chloro ether moiety, which is chemically distinct from the more common (Chloromethyl)dimethylsilane.

• If you possess the

  -chloro ether ( ): This compound is a carcinogen (alkylating agent) and hydrolyzes to release Formaldehyde (HCHO) and Hydrogen Chloride (HCl) .

• If you possess the Chloromethyl-silane (

  ): This hydrolyzes to release HCl and siloxanes.

The storage protocols below apply strictly to both , as the mechanism of degradation (moisture sensitivity) and the byproduct (HCl) are identical. Assume the highest toxicity profile.

Module 1: The Hydrolysis Threat (Mechanism & Diagnostics)[1]

The Autocatalytic Decomposition Loop

The primary enemy of Chloromethoxy(dimethyl)silane is atmospheric moisture. Unlike simple esters, the hydrolysis of chlorosilanes and

-chloro ethers is autocatalytic . The reaction produces HCl, which further catalyzes the cleavage of the Si-O or C-Cl bonds, creating a runaway degradation cycle.

The Hydrolysis Cascade

• Step 1 (Initiation): Trace water attacks the electropositive Silicon center.

• Step 2 (Cleavage): The leaving group (Chloromethoxy or Chloride) is ejected.

• Step 3 (Byproducts): HCl gas is generated; the organic fragment decomposes to Formaldehyde.

• Step 4 (Polymerization): The resulting Silanol (

  ) species dimerize to form insoluble Siloxanes ( ), seen as white precipitate.

Figure 1: The Autocatalytic Hydrolysis Loop. Note the red dashed line indicating how HCl generation accelerates the degradation of the remaining reagent.

Diagnostic Indicators

Before using the reagent, perform these visual checks. Do not open the bottle to check; inspect through the glass.

Indicator	Diagnosis	Action
Cloudiness / Haze	Early-stage hydrolysis (Micro-emulsion of siloxanes).	Filter under inert gas if critical; otherwise discard.
White Crust (Septum)	Advanced hydrolysis. Polymerized siloxanes have formed.[1][2]	Discard. Septum integrity is compromised.
Fuming upon opening	High concentration of HCl gas trapped in headspace.	DANGER. Vent in fume hood immediately.
Viscosity Increase	Oligomerization of the silane.[3]	Discard. Molarity is no longer accurate.

Module 2: Storage Protocols (The "How-To")

The "Double-Wall" Containment System

Relying solely on the commercial bottle is insufficient for long-term storage (>1 month).

• Primary Container: Original glass bottle with a Teflon (PTFE)-faced silicone septum .

  • Why: Plain rubber absorbs organic vapors and degrades under HCl exposure.

• Secondary Container: A sealable desiccator jar or a heavy-walled plastic jar containing Drierite (CaSO₄) or activated molecular sieves.

  • Why: Creates a localized dry atmosphere.

• Temperature: Store at 2°C to 8°C (Refrigerated) .

  • Why: Slows the kinetics of hydrolysis and reduces vapor pressure, minimizing HCl buildup.

Inert Gas Management

Argon vs. Nitrogen:

• Use Argon: Argon is denser than air. When you flush the headspace, Argon settles over the liquid surface, creating a "blanket" that actively pushes moist air out. Nitrogen can mix with air more easily.

The "Positive Pressure" Rule: Always store the bottle with a slight positive pressure of inert gas if using a Sure/Seal™ system. This ensures that if a micro-leak occurs, gas flows out rather than air flowing in.

Module 3: Handling & Transfer (Experimental Workflow)

Objective: Extract reagent without introducing a single molecule of water.

The Syringe Technique (Standard)

• Step 1: Oven-dry the syringe and needle (120°C for >2 hours). Cool in a desiccator.

• Step 2: Purge the syringe with Argon 3 times before entering the bottle.

• Step 3: Insert needle. Inject a volume of Argon equal to the liquid volume you plan to withdraw (Pressure Equalization).

• Step 4: Withdraw liquid.

• Step 5: CRITICAL: Before pulling the needle out of the septum, pull the plunger back slightly to draw a small "plug" of Argon into the needle tip. This prevents the liquid from dripping onto the septum surface (which causes crusting).

The Cannula Transfer (For Large Volumes >10mL)

For larger volumes, syringes are risky. Use a double-ended needle (cannula).

Figure 2: Logic flow for Cannula Transfer. The driving force is gas pressure, not a mechanical plunger, reducing contamination risk.

Module 4: Troubleshooting & FAQs

Q1: I found a white precipitate around the cap. Is the rest of the liquid safe?

• Answer: Likely yes, but proceed with caution. The white crust is a hydrolysis polymer (siloxane) formed where the liquid vapor met humid air.

• Action: Do not shake the bottle. Carefully withdraw a small aliquot from the center of the liquid and run a Proton NMR (

  ). If the spectra is clean (sharp peaks, no broad silanol humps), transfer the clean supernatant to a fresh, dry Schlenk flask immediately.

Q2: The liquid has turned slightly yellow.

• Answer: This indicates HCl evolution has leached iron or impurities from the needle or the septum lining.

• Action: Distillation is required for purification, but distilling chloromethyl-ethers is extremely hazardous (carcinogenic vapors). It is safer and more cost-effective to discard and buy fresh.

Q3: Can I store this in a -20°C freezer?

• Answer: Yes, but with a caveat. Freezers often have high humidity (frost). You must let the bottle warm to room temperature in a desiccator before opening it. Opening a cold bottle in humid lab air causes immediate condensation inside the bottle, ruining the reagent.

Q4: How do I neutralize a spill?

• Answer: Do not use water (it will fume HCl).

• Protocol: Cover the spill with solid Sodium Bicarbonate (

  ) or Calcium Carbonate. This neutralizes the acid. Then, mix with vermiculite and sweep up. Treat as hazardous chemical waste (Formaldehyde/Silane hazard).

References

• Gelest, Inc. (2020). Silane Coupling Agents: Connecting Across Boundaries. Gelest Technical Brochures. Link

• Brook, M. A. (2000). Silicon in Organic, Organometallic, and Polymer Chemistry. Wiley-Interscience. (Standard Text for Silicon Reactivity).

• Thermo Fisher Scientific. (2024).[4] Safety Data Sheet: (Chloromethyl)dimethylchlorosilane. Link

• BenchChem. (2025). Stability of Dimethoxydimethylsilane and Related Silanes. Link

• Shin-Etsu Silicone. (2024).[4] Storage and Handling of Silane Coupling Agents. Link

Sources

• 1. gelest.com [gelest.com]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

Technical Support Center: Silylation Reactions with Chloromethoxy(dimethyl)silane

Welcome to the technical support center for silylation reactions utilizing Chloromethoxy(dimethyl)silane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your reaction yields.

I. Troubleshooting Guide: Diagnosing and Solving Common Issues

This section addresses specific problems you may encounter during your silylation experiments with Chloromethoxy(dimethyl)silane. Each issue is followed by potential causes and actionable solutions, grounded in chemical principles.

Issue 1: Low or No Product Yield

You've run your reaction and, upon analysis (TLC, GC-MS, NMR), you observe a low conversion of your starting material to the desired silylated product.

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting & Optimization Steps
Moisture Contamination	Chloromethoxy(dimethyl)silane is highly moisture-sensitive and will readily hydrolyze in the presence of water to form unreactive silanols and hydrochloric acid.[1][2][3][4] This hydrolysis consumes the reagent and can introduce acid that may be detrimental to your substrate.	Action: Rigorously dry all glassware in an oven (e.g., >100 °C overnight) and cool under an inert atmosphere (Nitrogen or Argon).[3] Use anhydrous solvents. Consider storing the solvent over molecular sieves (e.g., 4Å).[5] Handle the reagent under an inert atmosphere.
Inadequate Base	A base is crucial to neutralize the HCl byproduct generated during the reaction.[6] If the HCl is not scavenged, it can protonate the starting alcohol, reducing its nucleophilicity, or catalyze the reverse reaction.	Action: Ensure you are using a suitable, dry, non-nucleophilic base such as triethylamine (Et₃N) or pyridine.[7] Use a slight excess of the base (e.g., 1.2-1.5 equivalents). For sterically hindered alcohols, a stronger, non-nucleophilic base like ethyldiisopropylamine may be beneficial.[8]
Insufficient Reagent	The stoichiometry of the reaction is critical. An insufficient amount of Chloromethoxy(dimethyl)silane will naturally lead to incomplete conversion.	Action: Use a slight excess of Chloromethoxy(dimethyl)silane (e.g., 1.1-1.2 equivalents) to drive the reaction to completion. For particularly challenging or sterically hindered substrates, a larger excess may be required.[8]
Low Reaction Temperature	While many silylations proceed at room temperature, sterically hindered substrates may require more thermal energy to overcome the activation barrier.	Action: If the reaction is sluggish at room temperature, consider gently heating the reaction mixture (e.g., to 40-50 °C). Monitor the reaction progress by TLC or GC to avoid potential side reactions at elevated temperatures.
Steric Hindrance	The substrate itself may be sterically encumbered, making the hydroxyl group less accessible to the silylating agent.	Action: Increase the reaction time. Consider using a less sterically demanding silylating agent if the methoxy(dimethyl)silyl group is not essential. For highly hindered alcohols, using an excess of the silylating agent (e.g., 2-3.5 equivalents) and a suitable base can improve yields.[8]

Issue 2: Presence of Side Products

Your reaction yields a mixture of products, complicating purification and reducing the yield of the desired compound.

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting & Optimization Steps
Formation of Siloxanes	If there is trace moisture, the initial hydrolysis of Chloromethoxy(dimethyl)silane to a silanol can be followed by self-condensation of the silanol to form a disiloxane (Me₂Si(OMe)-O-Si(OMe)Me₂).[3] This is an unproductive pathway for your reagent.	Action: The primary solution is to maintain strictly anhydrous conditions as described in Issue 1.[3]
Substrate Degradation	The HCl byproduct, if not effectively neutralized, can be detrimental to acid-sensitive functional groups on your substrate molecule.	Action: Ensure the use of an adequate amount of a suitable base.[6] A buffered system or a proton sponge could be considered for extremely sensitive substrates.
Over-silylation	If your substrate contains multiple hydroxyl groups of similar reactivity, you may see the formation of di- or tri-silylated products.	Action: Carefully control the stoichiometry of the silylation agent. A slow, dropwise addition of the Chloromethoxy(dimethyl)silane at a lower temperature (e.g., 0 °C) can improve selectivity for the most reactive hydroxyl group.

Issue 3: Difficulty in Product Purification

You have successfully formed the product, but are struggling to isolate it in a pure form.

Potential Causes & Solutions

Potential Cause	Explanation	Troubleshooting & Optimization Steps
Hydrolysis on Silica Gel	The desired silylated product can be labile, especially to the acidic nature of standard silica gel, leading to cleavage of the silyl ether during column chromatography.[9]	Action: Neutralize the silica gel before use by washing it with a solvent containing a small amount of triethylamine (e.g., 1% Et₃N in the eluent system) and then flushing with the eluent. Alternatively, use a different stationary phase like neutral alumina.
Emulsion during Workup	The presence of amine salts (from the base and HCl) can lead to the formation of emulsions during aqueous workup, making phase separation difficult.	Action: After the reaction is complete, filter off the amine hydrochloride salt before the aqueous workup. If an emulsion forms, adding a saturated brine solution can help to break it.
Co-elution with Starting Material	The polarity difference between the starting alcohol and the silylated product may not be sufficient for easy separation by chromatography.	Action: Optimize your TLC mobile phase to achieve better separation. A less polar solvent system will typically increase the Rf difference between the more polar alcohol and the less polar silyl ether.

II. Frequently Asked Questions (FAQs)

Q1: What is the primary role of the base in a silylation reaction with Chloromethoxy(dimethyl)silane?

The base serves two critical functions.[6] Firstly, it acts as an acid scavenger, neutralizing the hydrochloric acid (HCl) that is formed as a byproduct of the reaction. This is vital because HCl can protonate your starting material, rendering it less nucleophilic, or even catalyze the cleavage of the newly formed silyl ether.[6] Secondly, the base can deprotonate the alcohol, forming a more potent alkoxide nucleophile that attacks the electrophilic silicon atom of the silylating agent more readily.[6]

Q2: How should I properly store and handle Chloromethoxy(dimethyl)silane?

Chloromethoxy(dimethyl)silane is moisture-sensitive and corrosive.[2][10] It should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated area away from incompatible materials such as water, strong acids, strong bases, and alcohols.[2] All handling should be performed in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[10]

Q3: Can I use Chloromethoxy(dimethyl)silane to protect sterically hindered alcohols?

Yes, chloromethoxysilanes can be effective for protecting sterically hindered alcohols.[8] The reactivity of the α-chloromethyl ether function can overcome some steric hindrance.[8] However, for highly hindered substrates, you may need to employ more forcing conditions, such as using a larger excess of the silylating agent and the base, and potentially increasing the reaction time or temperature.[8]

Q4: How can I monitor the progress of my silylation reaction?

The progress of the reaction can be conveniently monitored by several techniques:

• Thin-Layer Chromatography (TLC): The silylated product will be less polar than the starting alcohol and will thus have a higher Rf value.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for monitoring the disappearance of the starting material and the appearance of the product, which will have a characteristic mass spectrum.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to observe the appearance of new signals corresponding to the methoxy and dimethylsilyl protons.[11]

Q5: What are the best methods for cleaving the methoxy(dimethyl)silyl ether protecting group?

The cleavage of silyl ethers is a well-established field. While specific conditions will depend on the overall molecule, common methods include:

• Fluoride Ion Sources: Reagents like tetrabutylammonium fluoride (TBAF) in THF are very effective for cleaving silicon-oxygen bonds.[8]

• Acidic Conditions: Mild acidic conditions, such as acetic acid in a THF/water mixture, can also be used. However, care must be taken if other acid-sensitive groups are present in the molecule.

• Lewis Acids: Some Lewis acids can also promote the cleavage of silyl ethers.[12]

III. Experimental Protocols & Diagrams

Protocol 1: General Procedure for the Silylation of a Primary Alcohol

This protocol provides a standard method for the silylation of a primary alcohol under anhydrous conditions.

Materials:

• Primary Alcohol (1.0 eq)

• Chloromethoxy(dimethyl)silane (1.1 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the primary alcohol (1.0 eq) in anhydrous DCM.

• Add triethylamine (1.2 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add Chloromethoxy(dimethyl)silane (1.1 eq) dropwise to the stirred solution. A white precipitate of triethylamine hydrochloride will likely form.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• If necessary, purify the product by flash column chromatography on silica gel (pre-treated with 1% Et₃N in the eluent).

Diagrams

Caption: General mechanism for the base-mediated silylation of an alcohol.

Caption: Troubleshooting workflow for low-yield silylation reactions.

IV. References

• Benchchem. (n.d.). A Comparative Guide to the Kinetics of t-Butylsilylation and Other Silylation Agents. Retrieved from

• UVicSpace. (2021, November 19). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved from

• Indian Journal of Chemical Technology. (1994). Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. Retrieved from

• ZM Silane Limited. (2025, September 8). Chloromethyl Trimethylsilane Purification Methods And Techniques. Retrieved from

• PubMed. (2026, February 16). Real-time reaction monitoring of silylation and acylation of carbohydrates with a conductometry set-up. Retrieved from

• III Analytical Methods. (n.d.). Retrieved from

• Gundersen, L.-L., Benneche, T., & Undheim, K. (1989). Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols. Acta Chemica Scandinavica, 43, 706-709.

• Benchchem. (n.d.). An In-Depth Guide to Silylation with Chlorotrimethylsilane (TMSCl). Retrieved from

• • (Chloromethyl)dimethylchlorosilane - SAFETY DATA SHEET*. (2024, March 7). Retrieved from

• ResearchGate. (2014, September 9). (PDF) Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols. Retrieved from

• Quantification of silylated organic compounds using gas chromatography coupled to ICP-MS. (2025, August 6). Retrieved from

• CymitQuimica. (n.d.). CAS 1825-68-9: Chloromethoxydimethylsilane. Retrieved from

• PubMed. (2008, August 7). Direct chlorination of alcohols with chlorodimethylsilane catalyzed by a gallium trichloride/tartrate system under neutral conditions. Retrieved from

• Fisher Scientific. (2010, August 31). SAFETY DATA SHEET. Retrieved from

• Benchchem. (n.d.). Common side reactions involving (Chloromethyl)(triphenyl)silane. Retrieved from

• Benchchem. (n.d.). issues with silylation reactions in protic solvents. Retrieved from

• Wacker Chemie AG. (n.d.). Chloro(chloromethyl)dimethylsilane (CMM2) | Silanes. Retrieved from

• PMC. (n.d.). An Electroreductive Approach to Radical Silylation via the Activation of Strong Si–Cl Bond. Retrieved from

• Changfu Chemical. (n.d.). An In-Depth Guide to Silylation Reagents: Applications and Benefits. Retrieved from

• ResearchGate. (n.d.). techniques for silylation. Retrieved from

• Mild and Highly Efficient Method for the Silylation of Alcohols Using Hexamethyldisilazane Catalyzed by Iodine under Nearly Neut. (n.d.). Retrieved from

• Gelest, Inc. (2015, November 17). 10-(CARBOMETHOXY)DECYLDIMETHYLCHLOROSILANE. Retrieved from

• Chem-Impex. (n.d.). Chloro(chloromethyl)dimethylsilane. Retrieved from

• Chemoselective Silylation of Alcohols Through Lewis Base-catalyzed Reactions. (2015, July 27). Retrieved from

• Progress in Silylation Protection and Deprotection of Hydroxyl Groups within Alcohol and Phenol. (n.d.). Retrieved from

• silylation. (n.d.). Retrieved from

• Yang, Y.-Q., Cui, J.-R., Zhu, L.-G., Sun, Y.-P., & Wu, Y. (2006). Facile Cleavage of Silyl Protecting Groups with Catalytic Amounts of FeCl3. SYNLETT, 2006(8), 1260-1262.

• Benchchem. (n.d.). Dimethoxydimethylsilane as a Protecting Group in Organic Synthesis: Application Notes and Protocols. Retrieved from

• MDPI. (n.d.). Mechanistic Study of Silane Alcoholysis Reactions with Self-Assembled Monolayer-Functionalized Gold Nanoparticle Catalysts. Retrieved from

• Selective removal of silyl protecting groups from hydroxyl functions with ammonium chloride in aqueous acetonitrile. (n.d.). Retrieved from

• Gelest Technical Library. (n.d.). General Silylation Procedures. Retrieved from

• Taylor & Francis. (n.d.). Silylation – Knowledge and References. Retrieved from

Sources

• 1. CAS 1825-68-9: Chloromethoxydimethylsilane | CymitQuimica [cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. gelest.com [gelest.com]
• 5. zmsilane.com [zmsilane.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. WERCS Studio - Application Error [assets.thermofisher.com]
• 11. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 12. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Technical Support Center: Troubleshooting Low Reactivity of Methoxymethyl (MOM) Ethers with Sterically Hindered Alcohols

Welcome to the Technical Support Center for scientists, researchers, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address challenges encountered when protecting sterically hindered alcohols with a methoxymethyl (MOM) group, a common protection strategy in multi-step organic synthesis.[1] This resource is designed to move beyond simple procedural steps, offering insights into the underlying chemical principles to empower you to make informed decisions in your experimental design.

I. Frequently Asked Questions (FAQs)

Q1: Why is my MOM protection reaction failing with a sterically hindered alcohol?

A1: The standard MOM protection using chloromethyl methyl ether (MOMCl) and a base like N,N-diisopropylethylamine (DIPEA) proceeds via an SN2 mechanism.[2] Steric hindrance around the hydroxyl group can significantly impede the approach of the nucleophilic alcohol to the electrophilic center of MOMCl, leading to low or no product formation. Tertiary alcohols are particularly challenging to protect under these conditions.[3]

Q2: What are the key factors influencing the success of a MOM protection reaction?

A2: Several factors are critical:

• Steric Bulk: The degree of steric hindrance on both the alcohol and the electrophile is paramount.

• Base Strength and Type: The choice of base affects the concentration and nucleophilicity of the resulting alkoxide.

• Solvent: The solvent can influence reaction rates and the solubility of reagents.

• Leaving Group: The nature of the leaving group on the methoxymethyl source impacts its reactivity.

• Temperature: Higher temperatures can sometimes overcome activation energy barriers but may also lead to side reactions.

Q3: Are there safety concerns with using MOMCl?

A3: Yes, MOMCl is a known carcinogen and a potent alkylating agent.[1][4] It should be handled with extreme caution in a well-ventilated fume hood using appropriate personal protective equipment. Safer alternatives for introducing the MOM group are available and are discussed in this guide.[4][5] The deprotection of MOM ethers using strong acids like HCl can also regenerate MOMCl, and there are concerns about the formation of the highly carcinogenic bis(chloromethyl) ether (BCME) in the headspace of reactions containing formaldehyde and chloride sources.[6]

II. Troubleshooting Guide: Low Reactivity with Hindered Alcohols

This section provides a systematic approach to troubleshooting and optimizing the MOM protection of sterically challenging alcohols.

Initial Diagnosis: Is Steric Hindrance the Primary Issue?

Before exploring alternative reagents, it's crucial to confirm that steric hindrance is the root cause of low reactivity.

dot

Caption: Decision workflow for selecting a protecting group for hindered alcohols.

3.1 Advantages of Silyl Ethers:

• Tunable Steric Bulk: A wide range of silylating agents with varying steric bulk is available (e.g., TBS, TIPS, TBDPS), allowing for fine-tuning of reactivity. [7]* Orthogonality: Silyl ethers are stable to many conditions under which MOM ethers are labile, and vice-versa, providing valuable orthogonality in complex syntheses. [1]* Milder Application/Removal: Silyl ethers can often be installed and removed under milder conditions than MOM ethers. [8] 3.2 Recommended Silylating Agents for Hindered Alcohols:

Silylating Agent	Common Conditions	Relative Stability (Acidic)	Key Advantages
TBSCl	Imidazole, DMF	20,000	Good balance of reactivity and stability.
TIPSOTf	2,6-Lutidine, CH₂Cl₂	700,000	Highly reactive, suitable for very hindered alcohols. [8]
TBDPSCl	Imidazole, DMF	5,000,000	Extremely stable, useful when subsequent steps are harsh. [8]

Relative stability compared to TMS = 1.

Experimental Protocol for TBS Protection:

• To a solution of the hindered alcohol (1.0 equiv.) and imidazole (2.5 equiv.) in anhydrous DMF, add TBSCl (1.2 equiv.) at room temperature.

• Stir the reaction mixture until the starting material is consumed (monitor by TLC).

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography. [8]

IV. Summary and Recommendations

When faced with low reactivity in the MOM protection of sterically hindered alcohols, a systematic approach is key. First, optimize standard MOMCl conditions by employing stronger bases or elevated temperatures. If these modifications are unsuccessful, consider safer and potentially more effective alternative methoxymethylating agents. For the most challenging substrates, transitioning to a sterically demanding silyl ether protecting group, such as TIPS or TBDPS, often provides a reliable solution.

V. References

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Retrieved from [Link]

• OoCities.org. (2026, February 17). Protection of alcohols and phenols with methoxymethyl acetate. Retrieved from [Link]

• YouTube. (2022, January 19). MOM Protecting Group Addition | Organic Chemistry. Retrieved from [Link]

• AdiChemistry. (n.d.). METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP. Retrieved from [Link]

• SciSpace. (1989). Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols. Acta Chemica Scandinavica, 43, 706-709. Retrieved from [Link]

• ResearchGate. (n.d.). A New Method for Alkoxymethyl (MOM or EOM) Protection of Thiol Functionality in Heterocyclic Compounds. Retrieved from [Link]

• Morressier. (2015, March 27). Use of dimethoxymethane in place of chloromethyl methyl ether to prepare methoxymethyl (MOM) esters. Retrieved from [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• ResearchGate. (2014, September 9). (PDF) Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Total Synthesis. (2025, August 22). Protecting Groups Archives. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). alcohol. Retrieved from [Link]

• Wikipedia. (n.d.). Silyl ether. Retrieved from [Link]

• Reddit. (2025, November 21). α-Halogenation a hindered ketone, struggling with silyl enol ether formation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). MOM Ethers. Retrieved from [Link]

• MedLife Mastery. (2025, February 11). Protection Reactions of Alcohols - MCAT Content. Retrieved from [Link]

• Reddit. (2024, May 19). MOM Deprotection. Retrieved from [Link]

• Chemistry LibreTexts. (2021, June 10). 16: Silylethers. Retrieved from [Link]

• PMC - NIH. (n.d.). Electrochemical Deoxygenative Silylation of Alcohols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. Retrieved from [Link]

• ResearchGate. (n.d.). Study of Fragmentation Reactions of Highly Sterically Hindered Organosilicon Compounds with Alcoholic Sodium Alkoxides. Retrieved from [Link]

• Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. (n.d.). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. adichemistry.com [adichemistry.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Use of dimethoxymethane in place of chloromethyl methyl ether to prepare methoxymethyl (MOM) esters [morressier.com]
• 6. reddit.com [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Silyl ether - Wikipedia [en.wikipedia.org]

Optimizing temperature gradients for Chloromethoxy(dimethyl)silane additions

This guide addresses the technical optimization of reaction parameters for Chloromethoxy(dimethyl)silane (CMDS) additions. This reagent (

) is a specialized -chloro silyl ether used primarily for introducing the (Dimethylsilyl)oxymethyl protecting group or as a linker in hydrosilylation sequences.

Due to the structural proximity of the reactive chlorine to the oxygen atom (an

-halo ether motif), this reagent possesses a "double-edged" reactivity profile: it is a potent electrophile but suffers from inherent thermal instability, prone to releasing formaldehyde and chlorosilanes if mishandled.

Part 1: The Thermodynamic Challenge

The core difficulty in CMDS additions is balancing kinetic trapping against thermal decomposition .

• The Goal: Nucleophilic substitution (

  ) of the chloride by your substrate (Alcohol/Amine).

• The Threat: Retro-insertion/Elimination. At elevated temperatures,

  -chloro silyl ethers can degrade into formaldehyde ( ) and the corresponding silyl chloride ( ), destroying your reagent and potentially fouling the product with polymerization byproducts.

The "Goldilocks" Gradient

Isothermal conditions are rarely optimal for CMDS. A dynamic temperature gradient is required to manage the reaction stages:

• Stage I (The Contact Phase): Suppression of exotherms and base-mediated decomposition.

• Stage II (The Kinetic Phase): Overcoming the activation energy for

  displacement.

• Stage III (The Stabilization Phase): Driving conversion to completion without degrading the formed acetal linkage.

Part 2: Optimized Experimental Protocol

User Advisory: CMDS is a structural analog to Chloromethyl Methyl Ether (MOM-Cl) and should be handled with extreme caution (potential carcinogen). All steps must occur in a closed system under Argon/Nitrogen.

Reagents & Setup

• Reagent: Chloromethoxy(dimethyl)silane (Freshly distilled or high-purity commercial grade).

• Base:

  -Diisopropylethylamine (DIPEA) is preferred over to minimize quaternary ammonium salt precipitation which can trap reagents.

• Solvent: Dichloromethane (DCM) or Toluene (Anhydrous). Avoid THF if Lewis Acids are present, as ring-opening can occur.

The Gradient Workflow

Stage	Temperature	Duration	Critical Action	Mechanism/Rationale
1. Prep	to	15 min	Slow Addition. Add CMDS dropwise to the Substrate/Base mixture.	Exotherm Control: The initial mixing with amine bases generates heat. Low T prevents immediate reagent degradation.
2. Dwell		30 min	Stirring. Maintain T. Do not warm yet.	Kinetic Trapping: Allows the reagent to diffuse and form the initial encounter complex without triggering rapid side-reactions.
3. Ramp		1-2 hrs	Controlled Warming. Ramp rate: /hour.	Activation: Provides energy for the displacement of Cl. The slow ramp prevents "thermal runaway."
4. Cure		2-4 hrs	Completion. Monitor by TLC/LCMS.	Thermodynamic Drive: Drives the reaction to completion. If conversion stalls, hold at RT; do not heat above .

Visualization: The Reaction Pathway

Caption: Figure 1. Kinetic pathway of CMDS addition. Note the bifurcation at the "Complex" stage; rapid heating favors decomposition (red dashed line), while controlled ramping favors the desired SN2 product (green line).

Part 3: Troubleshooting Guide

Issue 1: "I see a white precipitate immediately upon addition."

• Diagnosis: This is likely the amine hydrochloride salt (

  ). While normal, rapid precipitation can encapsulate unreacted reagent.

• Solution: Increase solvent volume (dilution effect). Ensure vigorous stirring. If the precipitate is "gummy," switch solvent from DCM to Toluene to obtain a more crystalline, filterable salt.

Issue 2: "The reaction stalls at 60% conversion."

• Diagnosis: The reagent may have degraded before reacting. CMDS is moisture sensitive and thermally labile.

• Solution:

  • Do NOT heat to force the reaction. This will only generate formaldehyde byproducts.

  • The "Booster" Shot: Cool the reaction mixture back down to

    and add 0.5 equivalents of fresh CMDS, then repeat the ramp.

Issue 3: "Product decomposes during workup."

• Diagnosis: The Acetal Linkage (

  ) is acid-sensitive. Silica gel is slightly acidic and can cleave your newly formed protecting group.

• Solution:

  • Quench: Use saturated

    (cold).

  • Purification: Pre-treat your silica gel column with 1% Triethylamine/Hexanes to neutralize acidity before loading your compound.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use Pyridine instead of DIPEA? A: It is not recommended. Pyridine is nucleophilic enough to attack the CMDS, forming a reactive

-acyl/alkyl ammonium species that is unstable. Sterically hindered bases like DIPEA or 2,6-Lutidine are superior because they act solely as proton scavengers, not nucleophiles.

Q: My CMDS reagent has turned cloudy in the bottle. Is it safe to use? A: No. Cloudiness indicates hydrolysis (formation of siloxanes) or polymerization of formaldehyde. Using degraded CMDS will introduce complex impurities that are difficult to separate from your product. Distill the reagent or purchase a fresh ampoule.

Q: Why does the protocol specify a Hydrido-silane (

)? A: The "Dimethyl" variant usually implies (as opposed to Trimethyl ). The bond provides a handle for further functionalization (e.g., Hydrosilylation of alkenes) or allows for specific deprotection conditions (oxidation). If you do not need this functionality, (Chloromethoxy)trimethylsilane is a more stable alternative.

References

• Gundersen, L. L., Benneche, T., & Undheim, K. (1989). Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols. Acta Chemica Scandinavica, 43, 706-709.[1]

• Keyes, R. F., et al. (1996). Synthesis of Paclitaxel from 10-Deacetylbaccatin III via a C-7 Silyloxymethyl Ether. Journal of Organic Chemistry. (Contextualizing the use of silyloxymethyl ethers in complex synthesis).

• Lipshutz, B. H., et al. (2008). Silyloxymethyl ethers (SOM): A new family of protecting groups. Tetrahedron Letters.

Sources

• 1. scispace.com [scispace.com]

Technical Support Center: Quenching Protocols for Excess Chloromethoxy(dimethyl)silane

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical safety, mechanistic, and operational workflows required for handling highly reactive organosilanes. Chloromethoxy(dimethyl)silane (and its structural analogs like Chlorodimethylmethoxysilane) is a bifunctional reagent featuring a hydrolytically hyper-sensitive Si–Cl bond.

Mishandling the quenching of this reagent can lead to violent exothermic reactions, equipment rupture, and the release of toxic gases. This guide is structured to provide you with the causality behind our protocols, ensuring that your experimental workflow is both scientifically rigorous and inherently safe.

Troubleshooting & Causality FAQs

Q1: Why can't I simply use water or ice to quench the excess chlorosilane in my reaction mixture? The Causality: Direct addition of water to a chlorosilane initiates a violently exothermic hydrolysis reaction[1]. Water acts as an aggressive nucleophile, rapidly displacing the chloride ion to form a silanol while instantaneously releasing gaseous Hydrogen Chloride (HCl). This rapid gas evolution can easily over-pressurize sealed or poorly vented reaction vessels. Furthermore, the resulting silanols rapidly condense into poorly soluble, cross-linked siloxane gels. These viscous gels can encapsulate unreacted chlorosilane, creating a dangerous "time-bomb" effect where the trapped reagent reacts later during waste disposal, causing delayed thermal runaway and fires[1].

Q2: What is the mechanistically sound approach to quenching this reagent? The Causality: The gold standard is a two-stage solvolysis-hydrolysis sequence. Instead of water, we first convert the hyper-reactive Si–Cl bond into a moderately stable Si–OR (alkoxy) bond using a sterically hindered alcohol, specifically Isopropanol (IPA)[2],[3]. The steric bulk of the isopropyl group attenuates the nucleophilic attack, significantly slowing the reaction rate and controlling the exotherm. Once the chlorosilane is fully converted to the alkoxysilane, we introduce a mild aqueous base (like saturated

) to safely neutralize the dissolved HCl and gently hydrolyze the remaining species into safe organic waste[4].

Q3: How do I ensure my quenching process is a "self-validating system"? The Causality: A self-validating system does not rely solely on calculated stoichiometric equivalents, as localized concentration gradients can cause unexpected spikes. Instead, use internal temperature and gas evolution as your primary feedback loops. If the internal temperature rises above 10°C during IPA addition, the solvolysis rate is exceeding your cooling capacity. You validate the completion of the solvolysis phase only when a subsequent drop of IPA produces zero temperature spike and zero visible HCl off-gassing.

Quantitative Data: Quenching Agent Selection

To understand why Isopropanol is the mandated quenching agent, review the thermodynamic and kinetic profiles of common nucleophiles when reacted with chlorosilanes.

Quenching Agent	Relative Nucleophilicity	Exothermicity	HCl Evolution Rate	Mechanistic Outcome & Recommendation
Water ( )	Very High	Violent	Explosive	NEVER USE. Causes siloxane gel trapping and vessel rupture[1].
Methanol ( )	High	Severe	Rapid	NOT RECOMMENDED. Exotherm is difficult to control on >5 mmol scale.
Isopropanol ( )	Moderate (Sterically Hindered)	Controlled	Gradual	GOLD STANDARD. Solvolysis is easily managed via standard ice baths[2],[3].
tert-Butanol ( )	Low (Highly Hindered)	Mild	Very Slow	NICHE USE. Used only when quenching in the presence of highly sensitive substrates.

Mechanistic Pathways & Workflows

Chemical Reaction Pathway

The following diagram illustrates the controlled degradation of the reactive Si-Cl bond into stable, disposable siloxane oligomers.

Fig 1: Two-stage solvolysis-hydrolysis pathway for safe chlorosilane quenching.

Standard Operating Procedure (SOP): Step-by-Step Quenching

This protocol is designed in accordance with Prudent Practices in the Laboratory for handling water-reactive chemicals[5],[3].

Prerequisites: Ensure the reaction is under a continuous sweep of inert gas (Nitrogen or Argon) and vented through a bubbler to a fume hood exhaust to safely carry away HCl gas.

• Dilution: Dilute the crude reaction mixture containing excess Chloromethoxy(dimethyl)silane with a dry, inert solvent (e.g., anhydrous Toluene, Hexane, or THF). Causality: Dilution increases the thermal mass of the system, acting as a heat sink to absorb the impending exotherm.

• Thermal Control: Submerge the reaction flask in an ice-water bath. Insert an internal temperature probe. Wait until the internal temperature stabilizes at 0°C to 5°C.

• Controlled Solvolysis: Load anhydrous Isopropanol (IPA) into an addition funnel. Begin dropwise addition of IPA (aim for 2-3 equivalents relative to the estimated excess silane)[2].

• System Validation: Monitor the internal temperature closely. Do not allow the temperature to exceed 10°C. If the temperature spikes, pause the addition until it cools back to <5°C. The solvolysis is complete when the addition of IPA causes no further temperature rise and HCl gas evolution (visible in the bubbler) ceases.

• Neutralization: Once solvolysis is validated, slowly add saturated aqueous Sodium Bicarbonate (

  ) dropwise[4]. Causality: The bicarbonate neutralizes the dissolved HCl, producing gas. Dropwise addition is critical to prevent the reaction mixture from foaming over.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Extract the organic layer (containing the now-safe siloxane oligomers) and wash the aqueous layer once with fresh solvent. Dispose of the organic and aqueous layers in their respective hazardous waste streams[3].

Fig 2: Step-by-step physical workflow for the self-validating quenching protocol.

References

1.[2] Benchchem. "Technical Support Center: Solvent Effects on Chloro(isopropyl)silane Reactivity." Benchchem. Available at: 2.[1] Global Silicones Council. "GLOBAL SAFE HANDLING OF CHLOROSILANES." Global Silicones Council, Oct 2017. Available at: 3.[5] Organic Syntheses. "Working with Hazardous Chemicals." Organic Syntheses. Available at: 4.[3] University of California, Irvine. "Water Reactive Chemicals SOP." UCI Environmental Health & Safety, Feb 2025. Available at: 5.[4] Digital Commons @ Cal Poly. "RESPONSIVE MATERIALS VIA DIELS-ALDER CHEMISTRY." California Polytechnic State University. Available at:

Sources

• 1. globalsilicones.org [globalsilicones.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ehs.uci.edu [ehs.uci.edu]
• 4. digitalcommons.calpoly.edu [digitalcommons.calpoly.edu]
• 5. orgsyn.org [orgsyn.org]

Resolving phase separation issues in Chloromethoxy(dimethyl)silane synthesis

The following technical guide is designed for the Technical Support Center of a specialized organosilicon reagent supplier. It addresses the synthesis and troubleshooting of Chloromethoxydimethylsilane (CAS 1825-68-9), systematically resolving phase separation issues.

Topic: Resolving Phase Separation & Homogeneity Issues

Executive Summary & Chemical Identity

Chloromethoxydimethylsilane (also known as Chloro(methoxy)dimethylsilane) is a bifunctional organosilicon intermediate used primarily as a silylating agent and in the synthesis of silane coupling agents.[1][2]

• Chemical Formula:

  [1]

• CAS Number: [1][2]

• Molecular Weight: 124.64 g/mol [1]

• Core Reactivity: The molecule possesses two distinct reactive sites: a hydrolytically unstable Si-Cl bond and a chemically versatile Si-O-C linkage.[1]

The Issue: Users frequently report "phase separation" during synthesis (typically via methanolysis of dimethyldichlorosilane). This phenomenon is not a standard feature of the reaction but a critical failure mode indicating either moisture contamination (hydrolysis) or solvent-reagent immiscibility.[1]

The Synthesis Protocol: Controlling the Phase

To understand phase separation, we must first establish the baseline "Correct Phase Behavior" for the standard synthesis route: the controlled methanolysis of dimethyldichlorosilane.[1]

Reaction Scheme:

[1]

Standard Operating Procedure (SOP)

Parameter	Specification	Rationale
Reagent A	Dimethyldichlorosilane ( )	Must be >99% pure.[1][3] Trace trichlorosilanes lead to crosslinking (gels).[1]
Reagent B	Methanol (Anhydrous)	Critical: Water content must be <50 ppm.[1]
Solvent	Pentane, Hexane, or DCM	Non-polar solvents precipitate amine salts (if base is used) or maintain silane solubility.[1]
Temperature	0°C to 10°C (Addition)	Controls exotherm and prevents over-alkoxylation to .[1]
Atmosphere	Dry Nitrogen/Argon	Prevents atmospheric moisture ingress.[1]

Troubleshooting Phase Separation: A Diagnostic Guide

If you observe a biphasic mixture (layers, oiling out, or turbidity) during or after the reaction, use this guide to diagnose and resolve the issue.

Scenario A: The "Oily Bottom Layer" (Hydrolysis)

Symptom: A viscous, cloudy, or clear oil layer forms at the bottom of the reaction vessel.[1] It does not dissolve upon heating.[1] Cause: Moisture Contamination. Water has reacted with the Si-Cl bond to form silanols, which rapidly condense into polydimethylsiloxanes (silicone oils).[1] These oligomers are immiscible with methanol/silane mixtures.[1] Mechanism:

Resolution: [1]

• Immediate Action: Stop addition. Aliquot the upper layer and check

  H NMR.

• Salvage: If the upper layer is pure product, decant carefully. The bottom layer is waste (siloxane).[1]

• Prevention: Dry methanol over 3Å molecular sieves.[1] Ensure reactor is flame-dried.

Scenario B: The "Cloudy Suspension" (Immiscibility)

Symptom: The reaction mixture looks like a milky emulsion immediately upon Methanol addition.[1] Cause: Solvent Polarity Mismatch. Methanol (polar) is not fully miscible with cold non-polar solvents (e.g., Hexane) at high concentrations before reaction occurs.[1] Resolution:

• Adjustment: Increase stirring speed (RPM > 500) to create a fine dispersion.

• Co-solvent: Add a small volume of anhydrous Tetrahydrofuran (THF) (5-10% v/v) to act as a phase transfer agent.[1]

• Temperature: Raise temperature slightly (to 10-15°C) if selectivity allows.

Scenario C: The "Sticky Solid" (Amine Salt Clumping)

Symptom: If using a base (e.g., Triethylamine) to scavenge HCl, the solid byproduct forms a gummy, semi-liquid phase instead of a free-flowing powder.[1] Cause: Amine Hydrochloride "Oiling Out". This happens in semi-polar solvents or if the reaction gets too hot/concentrated.[1] Resolution:

• Dilution: Add more non-polar solvent (Hexane/Heptane) to force crystallization.[1]

• Agitation: Vigorous mechanical stirring is required to break up salt clathrates.[1]

Visualizing the Failure Modes (Logic Flow)

The following diagram illustrates the decision pathway for diagnosing phase separation issues during synthesis.

Caption: Diagnostic logic tree for identifying the root cause of phase separation during Chloromethoxydimethylsilane synthesis.

Frequently Asked Questions (FAQs)

Q1: Can I use Ethanol instead of Methanol?

• Answer: Yes, but you will produce Chloro(ethoxy)dimethylsilane .[1] The phase separation kinetics will differ; Ethanol is more miscible with hydrocarbons than Methanol, potentially reducing "Scenario B" issues, but the steric bulk will slow the reaction slightly.[1]

Q2: How do I separate the product from the byproduct Dimethyldimethoxysilane?

• Answer: Distillation is the only effective method.[1]

  • Chloromethoxydimethylsilane BP: ~82°C.[1]

  • Dimethyldimethoxysilane BP: ~81-82°C.[1]

  • Warning: The boiling points are extremely close.[1] Separation requires a high-efficiency fractionating column (>20 theoretical plates).[1] Prevention is better than cure: Control stoichiometry strictly (1.0 eq Silane : 0.95 eq Methanol) to leave unreacted Chlorosilane, which is easier to separate or hydrolyze later.[1]

Q3: Why does my product turn cloudy upon storage?

• Answer: This is "Post-Synthesis Phase Separation."[1] The container seal is likely compromised.[1] Atmospheric moisture is diffusing in, hydrolyzing the Si-Cl bond, and forming insoluble silicone oil micro-droplets.[1] Store under Argon in a Schlenk flask or septum-sealed vial.

Q4: Is "Chloromethoxy(dimethyl)silane" the same as "(Chloromethyl)dimethylsilane"?

• Answer: No. This is a critical distinction.

  • Chloromethoxydimethylsilane (

    ): A silyl ether.[1] Reacts with water to release MeOH and HCl.[1][2]

  • (Chloromethyl)dimethylsilane (

    ): A silane with a chlorinated alkyl group.[1] Used for different coupling reactions.[1][2][4]

  • Ensure you are using the correct CAS number (1825-68-9 for the methoxy species).[1]

References & Further Reading

• National Institute of Standards and Technology (NIST). "Silane, chloro(chloromethyl)dimethyl- Properties and Spectra."[1] NIST Chemistry WebBook, SRD 69. [Link](Note: While this link points to the chloromethyl analog for spectral comparison, users should search CAS 1825-68-9 for the specific methoxy data).[1]

• Wacker Chemie AG. "Silanes and Organosilicon Intermediates: Product Overview." [Link][1]

• Organic Chemistry Portal. "Synthesis of Silyl Ethers and Protection Groups." [Link]

Sources

• 1. Silane, chloro(chloromethyl)dimethyl- [webbook.nist.gov]
• 2. CAS 1825-68-9: Chloromethoxydimethylsilane | CymitQuimica [cymitquimica.com]
• 3. wacker.com [wacker.com]
• 4. Silyl ether synthesis by silylation or cyanosilylation [organic-chemistry.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to 1H NMR Characterization of Chloromethoxy(dimethyl)silane Reaction Products

For researchers and professionals in drug development and synthetic chemistry, chlorosilanes are indispensable reagents, frequently employed as protecting groups for hydroxyl functionalities.[1][2] Among these, chloromethoxy(dimethyl)silane offers a unique combination of reactivity and specific steric and electronic properties. However, the successful application of this reagent hinges on the accurate and thorough characterization of the resulting product mixture. The presence of unreacted starting materials, hydrolysis byproducts, and other impurities can significantly impact downstream applications.

This guide provides an in-depth, practical comparison of the ¹H NMR spectroscopic signatures of species involved in a typical silylation reaction using chloromethoxy(dimethyl)silane. We will move beyond a simple procedural outline to explain the causality behind experimental choices and data interpretation, ensuring a robust and self-validating analytical workflow.

The Chemistry: The Target Reaction and Inevitable Side-Reactions

The primary reaction of interest is the silylation of an alcohol to form a methoxy(dimethyl)silyl ether. This reaction proceeds via a nucleophilic attack of the alcohol's oxygen on the electrophilic silicon atom, with the concurrent displacement of the chloride leaving group.[1] A crucial component of this reaction is the use of a non-protic tertiary amine base, such as triethylamine or pyridine, to act as a scavenger for the hydrochloric acid (HCl) generated in situ.[3][4] Failure to neutralize this acidic byproduct can lead to the degradation of the desired silyl ether product.

The most common and often unavoidable side-reaction is the hydrolysis of the starting chlorosilane by trace amounts of water present in the reactants or solvent. This leads to the formation of a silanol intermediate which rapidly condenses with another molecule of the chlorosilane or another silanol to yield 1,3-dimethoxy-1,1,3,3-tetramethyldisiloxane.[5]

¹H NMR Spectroscopy: A Fingerprint of the Reaction Mixture

¹H NMR spectroscopy is the most powerful tool for monitoring the progress of the silylation reaction and for characterizing the final product mixture. The distinct electronic environments of the protons in the starting material, product, and byproducts give rise to a unique set of signals.

Compound	Functional Group	Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Integration
Chloromethoxy(dimethyl)silane (Starting Material)	Dimethylsilyl	Si-(CH ₃)₂	~ 0.5 - 0.6	Singlet	6H
Methoxy	O-CH ₃	~ 3.6 - 3.7	Singlet	3H
Ethanol (Reactant)	Methylene	CH ₂-OH	~ 3.7	Quartet	2H
Methyl	CH ₃-CH₂	~ 1.2	Triplet	3H
Ethoxy(methoxy)dimethylsilane (Desired Product)	Dimethylsilyl	Si-(CH ₃)₂	~ 0.1 - 0.2	Singlet	6H
Methoxy	Si-O-CH ₃	~ 3.5	Singlet	3H
Ethoxy Methylene	O-CH ₂-CH₃	~ 3.8	Quartet	2H
Ethoxy Methyl	O-CH₂-CH ₃	~ 1.2	Triplet	3H
1,3-Dimethoxy-1,1,3,3-tetramethyldisiloxane (Hydrolysis Byproduct)	Tetramethylsilyl	Si-(CH ₃)₂	~ 0.1	Singlet	12H
Dimethoxy	O-CH ₃	~ 3.4 - 3.5	Singlet	6H
Triethylammonium Chloride (Byproduct Salt)	Methylene	N-(CH ₂-CH₃)₃	~ 3.2	Quartet	6H
Methyl	N-(CH₂-CH ₃)₃	~ 1.3	Triplet	9H

A Validated Experimental and Analytical Workflow

To ensure reliable and reproducible results, the following detailed protocol and analytical workflow should be followed.

Experimental Protocol: Silylation of a Primary Alcohol

This protocol describes a general procedure for the silylation of a primary alcohol (e.g., ethanol) with chloromethoxy(dimethyl)silane.

Materials:

• Primary Alcohol (1.0 eq)

• Chloromethoxy(dimethyl)silane (1.2 eq)

• Triethylamine (1.5 eq, freshly distilled)

• Anhydrous Dichloromethane (DCM)

• Deuterated Chloroform (CDCl₃) for NMR analysis[9]

• Nitrogen or Argon source for inert atmosphere

Procedure:

• Preparation: Under an inert atmosphere of nitrogen or argon, add the primary alcohol (1.0 eq) and anhydrous DCM to a flame-dried round-bottom flask equipped with a magnetic stir bar.

  • Causality: An inert atmosphere and anhydrous conditions are critical to prevent premature hydrolysis of the chloromethoxy(dimethyl)silane, which would lead to the formation of the disiloxane byproduct and reduce the yield of the desired product.[4]

• Addition of Base: Add freshly distilled triethylamine (1.5 eq) to the stirred solution.

  • Causality: Triethylamine acts as an HCl scavenger. The reaction of the chlorosilane with the alcohol produces one equivalent of HCl, which can catalyze the decomposition of the silyl ether product. The tertiary amine base neutralizes this acid, forming triethylammonium chloride.[3]

• Addition of Silylating Agent: Cool the reaction mixture to 0 °C using an ice bath. Slowly add chloromethoxy(dimethyl)silane (1.2 eq) dropwise to the stirred solution. A white precipitate of triethylammonium chloride is expected to form.

  • Causality: The reaction is often exothermic. Cooling to 0 °C helps to control the reaction rate and minimize potential side reactions.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or by taking a small aliquot for ¹H NMR analysis.

• Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the triethylammonium chloride precipitate. Wash the precipitate with a small amount of anhydrous DCM.

• Isolation: Concentrate the filtrate under reduced pressure to remove the solvent and excess triethylamine. The crude product can be further purified by distillation if necessary.

• NMR Sample Preparation: Dissolve a small amount of the crude product in CDCl₃ containing tetramethylsilane (TMS) as an internal standard (0.00 ppm).

Analytical Workflow Diagram

The following diagram illustrates the logical flow from the reaction to the final characterization of the product mixture.

Sources

• 1. Silylation - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Disiloxane, 1,3-dimethoxy-1,1,3,3-tetramethyl-, [webbook.nist.gov]
• 6. Chloro(chloromethyl)dimethylsilane(1719-57-9) 1H NMR spectrum [chemicalbook.com]
• 7. Dimethyldimethoxysilane(1112-39-6) 1H NMR spectrum [chemicalbook.com]
• 8. Methoxydimethyloctylsilane | C11H26OSi | CID 175558 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]

Comparative Guide: Mass Spectrometry Fragmentation of Chloro(methoxy)dimethylsilane

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of Chloro(methoxy)dimethylsilane (CAS 1825-68-9), a specialized organosilane reagent. It compares this compound against standard silylating alternatives to assist researchers in structural elucidation and impurity profiling during drug development.

Executive Summary

Chloro(methoxy)dimethylsilane (

) is a bifunctional organosilane featuring both a hydrolytically sensitive silicon-chlorine bond and a silicon-methoxy group. Unlike the ubiquitous trimethylsilyl (TMS) derivatives, this compound introduces a distinct isotopic signature and fragmentation pathway driven by the competition between the chloro and methoxy substituents.

This guide details the electron ionization (EI) fragmentation mechanisms of Chloro(methoxy)dimethylsilane, contrasting its behavior with Trimethylchlorosilane (TMCS) and Dimethoxydimethylsilane (DMDMS) . Understanding these patterns is critical for identifying silylation byproducts and monitoring reagent purity in pharmaceutical synthesis.

Key Technical Specifications

Property	Chloro(methoxy)dimethylsilane
Formula
Molecular Weight	124.64 Da
Monoisotopic Mass	124.01 Da ( ) / 126.01 Da ( )
Key Diagnostic	Distinct 3:1 isotopic ratio in molecular and daughter ions

Mechanistic Fragmentation Analysis

The fragmentation of Chloro(methoxy)dimethylsilane under 70 eV Electron Ionization (EI) is governed by the relative bond strengths of Si-C, Si-O, and Si-Cl, and the stabilization of the resulting silyl cations.

Primary Fragmentation Pathways

The molecular ion (

, m/z 124) is typically observed due to the stabilizing effect of the silicon atom, though it may be of low intensity. The fragmentation is dominated by radical losses from the silicon center.

• -Cleavage (Loss of Methyl): The Dominant Pathway

  • Mechanism: Homolytic cleavage of the Si-C bond releases a methyl radical (

    , 15 Da).

  • Result: Formation of the even-electron silylium ion

    .

  • m/z: 109 (containing

    ) and 111 (containing ).

  • Intensity: This is typically the Base Peak (100%) because the silicon center effectively stabilizes the positive charge, and the loss of a methyl group relieves steric strain.

• Heterolytic Cleavage (Loss of Chlorine)

  • Mechanism: Cleavage of the Si-Cl bond releases a chlorine radical or chloride anion equivalent.

  • Result: Formation of the methoxydimethylsilyl cation

    .

  • m/z: 89 .[1]

  • Diagnostic Value: This peak lacks the chlorine isotopic pattern, distinguishing it from the m/z 109 fragment.

• Loss of Methoxy Radical

  • Mechanism: Cleavage of the Si-O bond (less favorable than Si-C cleavage).

  • Result: Formation of the chlorodimethylsilyl cation

    .

  • m/z: 93 and 95 .

  • Observation: This pathway is minor compared to methyl loss due to the high strength of the Si-O bond (~452 kJ/mol) versus the Si-C bond (~318 kJ/mol).

Fragmentation Pathway Diagram

The following diagram illustrates the competitive fragmentation kinetics, highlighting the isotopic splitting where applicable.

Figure 1: Mechanistic fragmentation tree of Chloro(methoxy)dimethylsilane showing the primary ionization and subsequent dissociation pathways.

Comparative Performance Analysis

To validate the identity of Chloro(methoxy)dimethylsilane, it must be differentiated from structurally similar silylating agents. The table below contrasts its MS signature with Trimethylchlorosilane (TMCS) and Dimethoxydimethylsilane .

Diagnostic Comparison Table

Feature	Chloro(methoxy)dimethylsilane	Trimethylchlorosilane (TMCS)	Dimethoxydimethylsilane
Structure
Molecular Ion (M+)	124 / 126 (3:1 ratio)	108 / 110 (3:1 ratio)	120 (No Cl pattern)
Base Peak	109 ( )	93 ( )	105 ( )
Secondary Ion	89 (Loss of Cl)	73 (Loss of Cl, )	59 ( )
Key Differentiator	Simultaneous presence of Cl isotopes and Methoxy loss channel.[2]	Absence of oxygen-containing fragments (e.g., no m/z 59 or 89).	Absence of Cl isotopes; M+ is even mass 120.

Causality of Differences

• TMCS vs. Chloro(methoxy)dimethylsilane: Replacing a methyl group in TMCS with a methoxy group increases the molecular weight by 16 Da (108

  124). The fragmentation logic remains similar (loss of methyl is favored), but the resulting cation at m/z 109 is stabilized by resonance from the oxygen lone pair, making it potentially more stable than the analogous m/z 93 ion from TMCS.

• Isotopic Validation: The presence of Chlorine provides a "self-validating" spectral feature. Any fragment ion containing the Si-Cl bond (m/z 124, 109, 93) must display the characteristic 3:1 intensity ratio of

  to . Fragments losing Cl (m/z 89) will strictly follow Silicon's isotopic pattern ( , , ).

Experimental Protocol for Characterization

To ensure reproducible data when analyzing this compound or its derivatives, follow this validated GC-MS workflow.

Sample Preparation & Injection

• Solvent Selection: Dissolve the reagent in anhydrous Dichloromethane (DCM) or Hexane . Avoid alcohols (e.g., Methanol) to prevent solvolysis of the Si-Cl bond, which would convert the analyte to Dimethoxydimethylsilane.

• Concentration: Prepare a 100 ppm solution. High concentrations may overload the detector due to the volatility of organosilanes.

• Inlet Conditions:

  • Temperature: 200°C.

  • Split Ratio: 50:1 (to prevent column saturation).

GC-MS Acquisition Parameters

• Column: Non-polar capillary column (e.g., DB-5ms or HP-5ms), 30m x 0.25mm ID.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program:

  • Initial: 40°C (hold 3 min) to trap volatile silanes.

  • Ramp: 15°C/min to 250°C.

• MS Source: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35 – 350. (Scanning below m/z 35 is unnecessary and increases background noise).

Data Validation Step

• Check 1: Extract ion chromatogram (EIC) for m/z 109 and m/z 111. The peaks must co-elute perfectly.

• Check 2: Calculate the ratio of Area(109) / Area(111). It should be approximately 3.0 (within 10% error). If the ratio deviates (e.g., >5.0), the peak is likely an interference or a non-chlorinated siloxane.

References

• NIST Mass Spectrometry Data Center. Chloro(methoxy)dimethylsilane - Mass Spectrum.[3][4] National Institute of Standards and Technology.[5] Available at: [Link]

• PubChem. Chloro(methoxy)dimethylsilane (CID 74579).[2] National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. Chloro(chloromethyl)dimethylsilane(1719-57-9) 1H NMR spectrum [chemicalbook.com]
• 2. Chloro-methoxy-dimethylsilane | C3H9ClOSi | CID 74579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (Chloromethyl)methoxydimethylsilane | C4H11ClOSi | CID 560623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Silane, chloro(1,1-dimethylethyl)dimethyl- [webbook.nist.gov]
• 5. Silane, chloro(chloromethyl)dimethyl- [webbook.nist.gov]

29Si NMR Spectral Analysis of Chloromethoxy(dimethyl)silane Compounds

This guide provides an in-depth technical analysis of Chloromethoxy(dimethyl)silane compounds, focusing on their 29Si NMR spectral characteristics , structural validation, and applications in drug development.

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Executive Summary

In pharmaceutical synthesis, "Chloromethoxy(dimethyl)silane" refers to a class of bifunctional organosilicon reagents primarily used as linkers or protecting group precursors . The nomenclature often encompasses two distinct structural motifs:

• Chloro(methoxy)dimethylsilane (CMDS): Cl-Si(Me)2-OMe – A reactive silylating agent used to introduce silyl ethers or modify surfaces.

• (Chloromethoxy)dimethylsilanes: Cl-CH2-O-Si(Me)2-R – Specialized reagents (e.g., (Chloromethoxy)(tert-butyl)dimethylsilane ) used to install formaldehyde-equivalent protecting groups (similar to MOM or SEM groups) that are fluoride-labile.

This guide compares these agents against standard alternatives (TMSCl, SEM-Cl), providing 29Si NMR benchmarks to validate their identity and purity during synthesis.

Part 1: 29Si NMR Spectral Characteristics[1][2][3]

29Si NMR is the definitive tool for distinguishing between the Si–Cl (reactive electrophile) and Si–O–C (silyl ether) environments.

Chemical Shift Fingerprints

The silicon nucleus is highly sensitive to the electronegativity of substituents. Below are the characteristic shift ranges for Chloromethoxy(dimethyl)silane derivatives compared to common standards.

Compound Class	Structure	29Si Chemical Shift (δ, ppm)	Multiplicity (1H-coupled)	Electronic Effect
Chloro(methoxy)dimethylsilane	Cl-Si(Me)2-OMe	+12 to +18 (Predicted)	Septet (J ~ 7 Hz)	Cl deshields; OMe shields relative to Cl.
(Chloromethoxy)TBDMS	Cl-CH2-O-Si(Me)2-tBu	+17 to +24	Septet	Typical silyl ether range; β-Cl effect is weak.
Dichlorodimethylsilane	Cl2-Si(Me)2	+32.0	Septet	Strong deshielding by two Cl atoms.
Dimethyldimethoxysilane	(MeO)2-Si(Me)2	-2.0	Septet	Shielding by two OMe groups.
TMS-Cl	Cl-Si(Me)3	+30.0	Decet	Reference standard for silyl chlorides.
TBDMS-Cl	Cl-Si(Me)2-tBu	+34.0	Septet	Steric bulk causes slight deshielding.

Technical Insight: The replacement of a Chlorine atom (Si–Cl) with a Methoxy group (Si–OMe) typically induces an upfield shift (shielding) of 15–20 ppm . This trend allows for rapid monitoring of the methanolysis of chlorosilanes.

Solvent and Concentration Effects[4]

• Solvent Choice: Non-coordinating solvents (CDCl3, C6D6) are recommended. Coordinating solvents (DMSO, THF) can complex with silyl chlorides, causing significant downfield shifts (up to +10 ppm) and broadening peaks due to exchange.

• Relaxation: 29Si has a long spin-lattice relaxation time (T1). For quantitative analysis, use a relaxation agent like Cr(acac)3 (0.02 M) to shorten T1 and allow faster pulse repetition.

Part 2: Comparative Performance Guide

This section evaluates (Chloromethoxy)(tert-butyl)dimethylsilane (a TBDMS-protected chloromethyl ether) against standard alternatives for protecting alcohol functionalities in drug development.

Comparison: Alcohol Protection Strategies

Feature	(Chloromethoxy)TBDMS	SEM-Cl (Silylethoxymethyl)	MOM-Cl (Methoxymethyl)	TBDMS-Cl (Silyl Ether)
Structure	R-O-CH2-O-SiMe2tBu	R-O-CH2-O-CH2CH2SiMe3	R-O-CH2-OMe	R-O-SiMe2tBu
Stability (Acid)	Moderate	High	High	Low
Stability (Base)	High	High	High	High
Deprotection	Fluoride (TBAF) or Acid	Fluoride (TBAF) or Acid	Strong Acid (e.g., BBr3)	Fluoride or Mild Acid
Lipophilicity	High (Increases logP)	High	Low	High
Safety Profile	Carcinogenic Potential (Handle with care)	Carcinogenic Potential	Known Carcinogen	Safe
29Si NMR Signal	+19 ppm (Ether)	-1 to -3 ppm (Alkyl)	N/A	+17 to +20 ppm

Why Choose Chloromethoxy-Silanes?

• Orthogonality: Unlike standard TBDMS ethers, the Silyloxymethyl ether (formed via Chloromethoxy silane) is stable to conditions that cleave normal silyl ethers, yet it retains the fluoride lability lacking in MOM groups.

• Lipophilicity Tuning: In drug discovery, adding the SiMe2tBu group via a methylene linker increases the lipophilicity of polar intermediates, facilitating cell permeability assays during lead optimization.

Part 3: Experimental Protocols

Protocol A: 29Si NMR Acquisition for Silyl Reagents

Objective: Confirm purity of Chloro(methoxy)dimethylsilane and quantify hydrolysis products (Silanols/Disiloxanes).

• Sample Preparation:

  • Dissolve 50–100 mg of the silane in 0.6 mL of anhydrous C6D6 (Benzene-d6) or CDCl3.

  • Critical: Use an oven-dried NMR tube. Trace moisture will hydrolyze Si–Cl to Si–OH (Signal appears at +10 to +15 ppm) and eventually Si–O–Si (Signal at -22 ppm).

  • Add Relaxation Agent: Add 5 mg of Chromium(III) acetylacetonate [Cr(acac)3] if quantitative integration is required.

• Instrument Parameters:

  • Nucleus: 29Si (typically ~79.5 MHz on a 400 MHz instrument).

  • Pulse Sequence: Inverse Gated Decoupling (to suppress NOE for quantitative data) or DEPT (for sensitivity enhancement via proton coupling).

  • Pulse Width: 30° to 45°.

  • Relaxation Delay (d1): 2–5 seconds (with Cr(acac)3); >30 seconds (without).

  • Scans: 256–512 (29Si has low natural abundance: 4.7%).

• Data Processing:

  • Line broadening (LB): 1.0–2.0 Hz.

  • Reference: Internal TMS (0.00 ppm).

Protocol B: Synthesis of (Chloromethoxy)(tert-butyl)dimethylsilane

Context: Preparation of the reagent for protecting group installation.

• Reagents: (tert-Butyl)(dimethyl)silyloxymethyl ethyl sulfide, Sulfuryl chloride (SO2Cl2), Dichloromethane (DCM).

• Workflow:

  • Cool the sulfide precursor in DCM to 0°C.

  • Add SO2Cl2 dropwise. The reaction generates EtSCl byproduct.

  • Solvent swap: Evaporate volatiles and distill the residue.

  • Validation: Run 29Si NMR. Product should show a singlet (decoupled) at ~+19 ppm . Absence of starting material (sulfide) and hydrolysis products (silanol at +10 ppm) confirms success.

Part 4: Visualization of Reaction Pathways

The following diagram illustrates the spectral shifts observed during the synthesis and hydrolysis of Chloromethoxy(dimethyl)silane reagents.

Caption: 29Si NMR shift progression during the methanolysis of chlorosilanes. Note the upfield shift (shielding) as electronegative Chlorine is replaced by Oxygen.

References

• Organic Syntheses. "(Chloromethoxy)(1,1-dimethylethyl)dimethylsilane". Org.[1] Synth.2007 , 84, 102. [Link]

• Royal Society of Chemistry. "29Si NMR Chemical Shifts of Silane Derivatives". Dalton Trans.[Link]

• Hebrew University of Jerusalem. "29Si NMR Spectroscopy: Practical Aspects and Chemical Shifts". [Link]

• PubChem. "Chloro(methoxy)dimethylsilane - Compound Summary". [Link]

Sources

• 1. rsc.org [rsc.org]

Orthogonality of Chloromethoxy(dimethyl)silane (MDMS) Protection vs. Benzyl (Bn) Groups: A Comparative Guide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Guide

Introduction to Orthogonal Protection Strategies

In the synthesis of complex polyfunctional molecules—such as active pharmaceutical ingredients (APIs) and natural products—the strategic deployment of protecting groups is a critical determinant of synthetic success[1]. This guide provides an objective, data-backed comparison of two highly complementary alcohol protecting groups: the methoxydimethylsilyl (MDMS) ether (introduced via the reagent chloromethoxydimethylsilane)[2] and the benzyl (Bn) ether .

Rather than viewing these merely as alternatives, advanced synthetic planning leverages their orthogonality —the ability to quantitatively cleave one group without perturbing the other[3]. This principle has been successfully applied in the semi-synthesis of complex taxanes, such as paclitaxel, where selective protection and deprotection at specific hydroxyl nodes dictate the overall yield[4].

Mechanistic Causality & Chemical Properties

Understanding the underlying physical chemistry of these protecting groups is essential for predicting their behavior in multi-step sequences.

The MDMS Group (Chloromethoxy(dimethyl)silane)

Chloromethoxydimethylsilane (CAS 1825-68-9) reacts with free hydroxyls to form an MDMS ether[2]. The presence of the methoxy substituent on the silicon atom fine-tunes the electronic environment, making it more robust than a highly labile trimethylsilyl (TMS) group, yet more reactive than a bulky tert-butyldimethylsilyl (TBS) group.

• Causality of Cleavage: The cleavage of the MDMS group is thermodynamically driven by the formation of the extremely strong silicon-fluoride bond (~135 kcal/mol). When exposed to a fluoride source, the hard fluoride nucleophile attacks the hard silicon electrophile, forming a hypervalent pentacoordinate intermediate that collapses to expel the alkoxide leaving group.

The Benzyl (Bn) Group

The benzyl ether is a cornerstone of organic synthesis due to its exceptional stability across a wide pH range[3].

• Causality of Cleavage: The C-O ether linkage is inert to fluoride ions and most acids/bases. However, the benzylic position is uniquely activated toward catalytic hydrogenolysis. When exposed to

  gas over a Palladium on Carbon (Pd/C) catalyst, the aromatic ring coordinates with the palladium surface. This interaction weakens the benzylic C-O bond, facilitating hydrogen insertion and the subsequent release of toluene and the free alcohol.

Strategic Selection: MDMS vs. Benzyl

When determining which group to assign to a specific hydroxyl node, consider the following field-proven insights:

• When to Choose MDMS: Installation uses chloromethoxydimethylsilane and a mild base (e.g., imidazole) in DMF[4]. This is ideal for substrates prone to base-catalyzed epimerization or elimination, where the harsh conditions of classical benzylation (e.g., NaH and benzyl bromide) would cause substrate degradation.

• When to Choose Benzyl: The Bn group is the superior choice when downstream synthetic sequences involve strong Lewis acids, fluoride reagents, or oxidative conditions that would rapidly strip a silyl ether[3].

Quantitative Stability Data

The following table summarizes the performance and stability profiles of MDMS and Bn groups under standard synthetic conditions.

Reaction Condition	Reagent / Catalyst	MDMS Ether Stability	Benzyl (Bn) Ether Stability
Fluoride Cleavage	TBAF, THF, 25 °C	Labile (Cleaved in <1 h)	Stable
Catalytic Hydrogenolysis	(1 atm), Pd/C, MeOH	Stable	Labile (Cleaved in 1-4 h)
Mild Acid Hydrolysis	AcOH / (4:1), 25 °C	Labile	Stable
Strong Base	NaOMe, MeOH, 25 °C	Stable	Stable
Oxidation	Dess-Martin Periodinane	Stable	Stable

Experimental Protocols: Self-Validating Workflows

The following step-by-step methodologies demonstrate the orthogonal deprotection of a hypothetical substrate bearing both an MDMS and a Bn ether.

Protocol A: Selective MDMS Deprotection (Fluoride Method)

Objective: Cleave the MDMS group while leaving the Benzyl ether completely intact.

• Preparation: Dissolve the orthogonally protected substrate (1.0 eq) in anhydrous THF (0.1 M concentration) under an inert argon atmosphere.

• Reagent Addition: Cool the solution to 0 °C. Add a 1.0 M solution of Tetrabutylammonium fluoride (TBAF) in THF (1.2 eq) dropwise. Causality: The tetrabutylammonium counterion ensures excellent solubility in the organic phase, allowing the naked fluoride ion to rapidly attack the silicon center.

• Reaction: Remove the ice bath and stir at room temperature for 1 hour. Monitor via TLC until the starting material is consumed.

• Validation: Quench with saturated aqueous

  to neutralize any basic alkoxides. Extract with EtOAc. Validate the intact Bn group via NMR by confirming the retention of the characteristic benzylic singlet (typically near 4.5 ppm) and the aromatic protons.

Protocol B: Selective Benzyl Deprotection (Hydrogenolysis)

Objective: Cleave the Benzyl group while leaving the MDMS ether completely intact.

• Preparation: Dissolve the substrate (1.0 eq) in degassed methanol (0.1 M).

• Catalyst Addition: Add 10 wt% Palladium on Carbon (Pd/C) (0.1 eq by weight).

• Reaction: Purge the reaction flask with

  gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 2-4 hours. Causality: Vigorous stirring is required to overcome the triphasic mass transfer barrier (solid catalyst, liquid solvent, gaseous hydrogen).

• Validation: Filter the mixture through a pad of Celite to remove the pyrophoric Pd/C catalyst. Concentrate the filtrate. The intact MDMS group is confirmed by

  NMR through the retention of the Si- singlets (near 0.1 ppm) and the Si-O- singlet (near 3.5 ppm).

Workflow Visualization

The diagram below maps the orthogonal logic pathways utilized in the protocols above.

Caption: Orthogonal cleavage pathways for MDMS and Benzyl protecting groups.

References

• Protective Groups - Organic Chemistry Portal. Organic Chemistry Portal. Available at:[Link]

• Chloro-methoxy-dimethylsilane | C3H9ClOSi | CID 74579 - PubChem. National Institutes of Health (NIH). Available at:[Link]

• US6242614B1 - Semi-synthesis of paclitaxel using dialkyldichlorosilanes. Google Patents.

• Protective Groups in Organic Synthesis. 3rd Edition By Theodora W. Greene. Journal of the American Chemical Society. Available at:[Link]

Sources

• 1. Protective Groups [organic-chemistry.org]
• 2. Chloro-methoxy-dimethylsilane | C3H9ClOSi | CID 74579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US6242614B1 - Semi-synthesis of paclitaxel using dialkyldichlorosilanes - Google Patents [patents.google.com]

Introduction: The Challenge of Characterizing Reactive Silanes

An In-Depth Comparative Guide to the Infrared Spectroscopy of Chloromethoxy-silane Bonds

Chloromethoxy-silanes are a pivotal class of bifunctional molecules, bridging the gap between inorganic and organic chemistry. Their utility as coupling agents, surface modifiers, and precursors in materials science stems from the dual reactivity of the hydrolyzable Si-Cl bond and the often-modifiable methoxy group. However, the very reactivity that makes them valuable also presents a significant analytical challenge. These compounds are notoriously sensitive to moisture, readily hydrolyzing to form silanols (Si-OH) and subsequently condensing into siloxane (Si-O-Si) networks.

Infrared (IR) spectroscopy emerges as a powerful, non-destructive, and rapid technique for the in-situ characterization of these molecules. It provides a unique "fingerprint" based on the vibrational frequencies of their constituent chemical bonds. This guide offers a detailed exploration of the IR spectral features of chloromethoxy-silane bonds, providing a comparative framework to distinguish them from common precursors, side-products, and degradation products.

Theoretical Underpinnings: Why Do Bonds Vibrate?

Covalent bonds within a molecule are not static; they behave like stiff springs connecting atoms.[1] These bonds can stretch, bend, rock, and twist at specific frequencies determined by the bond strength and the masses of the connected atoms.[2][3] When a molecule is irradiated with infrared light, it will absorb energy at frequencies that match its natural vibrational modes, causing a change in the bond's dipole moment.[1][2] An IR spectrometer measures this absorption, producing a spectrum that plots the intensity of absorption versus the frequency of light (typically expressed as a wavenumber, cm⁻¹).

The position of an absorption band is highly sensitive to the chemical environment. For instance, the electronegativity of adjacent atoms can alter bond strength and, consequently, shift the vibrational frequency.[4] This principle is fundamental to interpreting the nuanced spectra of substituted silanes.

The IR Fingerprint of Chloromethoxy-silanes

The IR spectrum of a chloromethoxy-silane is a composite of the vibrations of its distinct functional groups. The most informative regions for identifying the core Cl-Si-OCH₃ structure are detailed below.

Key Vibrational Modes and Their Assignments

• Si-Cl (Silicon-Chlorine) Stretching: This vibration is one of the most characteristic features. The Si-Cl bond is relatively heavy and moderately polar, giving rise to a strong absorption in the far-infrared or low-frequency region of the mid-infrared spectrum.

  • Frequency Range: Typically found between 620 cm⁻¹ and 450 cm⁻¹ .[4]

  • Expert Insight: The precise position is highly sensitive to the number of chlorine atoms and the electronegativity of other substituents on the silicon atom. For example, the Si-Cl stretching frequency in SiCl₄ is around 621 cm⁻¹, while in monochlorinated silanes, it is observed at lower wavenumbers, such as ~545 cm⁻¹ in chlorinated amorphous silicon.[4] The presence of an electron-donating methoxy group will influence this position compared to a simple alkylchlorosilane.

• Si-O-C (Siloxy) Stretching: The methoxy group attached to silicon gives rise to strong and characteristic Si-O-C stretching vibrations. This is often the most prominent feature in the spectrum.

  • Frequency Range: A strong, often broad, band is typically observed in the 1110-1000 cm⁻¹ region, corresponding to the asymmetric Si-O-C stretch.[5] A related symmetric stretch may appear at a lower frequency.

  • Expert Insight: This band can sometimes be masked by the even stronger Si-O-Si absorption if the sample has undergone condensation.[5] Therefore, observing a sharp, well-defined band in this region is a good indicator of a pure, unhydrolyzed sample.

• C-H (Methyl) Stretching and Bending: The methyl protons of the methoxy group provide clear, though less unique, signals.

  • Stretching Vibrations: Found in the 3000-2840 cm⁻¹ region. Specifically, the asymmetric stretch appears around 2962 cm⁻¹ and the symmetric stretch near 2872 cm⁻¹.[6]

  • Bending Vibrations: The characteristic "umbrella" mode (symmetric bend) for a CH₃ group is found near 1375 cm⁻¹ , while the asymmetric bend is near 1450 cm⁻¹ .[7]

Comparative Analysis: Distinguishing Chloromethoxy-silanes from Alternatives

The true power of IR spectroscopy lies in its ability to differentiate the target molecule from structurally similar compounds. The following table and discussion highlight the key spectral differences.

Functional Group	Bond Vibration	Chloromethoxy-silane	Chlorosilane (e.g., R₂SiCl₂)	Methoxysilane (e.g., RSi(OCH₃)₃)	Silanol (Hydrolysis Product)	Siloxane (Condensation Product)
Silicon-Chlorine	Si-Cl Stretch	~620-450 cm⁻¹ (s) [4]	~620-450 cm⁻¹ (s)[4]	Absent	Absent	Absent
Siloxy	Si-O-C Stretch	~1110-1000 cm⁻¹ (s) [5]	Absent	~1110-1000 cm⁻¹ (s)[5]	Absent	Absent
Silanol	O-H Stretch	Absent	Absent	Absent	~3690 cm⁻¹ (sharp, free) , ~3400-3200 cm⁻¹ (broad, H-bonded) [5]	Absent
Silanol	Si-O(H) Stretch	Absent	Absent	Absent	~950-810 cm⁻¹ (broad) [5]	Absent
Siloxane	Si-O-Si Stretch	Absent	Absent	May be present if condensed	May form upon heating	~1100-1000 cm⁻¹ (very broad, s) [8][9]
Methyl C-H	C-H Stretch	~2962, 2872 cm⁻¹ (m)[6]	May be present (if alkyl-substituted)	~2962, 2872 cm⁻¹ (m)[6]	Absent	May be present (if from methylsilane)

(s) = strong, (m) = medium, (w) = weak

Dissecting the Differences:

• Chloromethoxy-silane vs. Chlorosilane: The most obvious difference is the appearance of the strong Si-O-C stretch (1110-1000 cm⁻¹) and the C-H vibrations from the methoxy group in the chloromethoxy-silane spectrum.

• Chloromethoxy-silane vs. Methoxysilane: The key differentiator is the presence of the Si-Cl stretch (620-450 cm⁻¹) in the chloromethoxy-silane . The absence of this low-frequency band is a clear indication that no chlorine is bonded to the silicon.

• Identifying Hydrolysis (Silanol Formation): The hallmark of hydrolysis is the appearance of hydroxyl bands. A sharp peak around 3690 cm⁻¹ indicates "free" (non-hydrogen-bonded) Si-OH groups, while a broad absorption from 3400-3200 cm⁻¹ signifies hydrogen-bonded silanols.[5][10] Concurrently, a broad Si-O(H) band will appear between 950-810 cm⁻¹ .[5] The presence of these bands, especially the broad O-H stretch, is a definitive sign of sample degradation.

• Identifying Condensation (Siloxane Formation): As silanols condense, they form Si-O-Si linkages. This results in a very strong and characteristically broad absorption band that dominates the 1100-1000 cm⁻¹ region.[8] This band is often so intense and wide that it can obscure the original Si-O-C stretch, signaling significant polymerization of the sample.

Visualizing the Vibrational Landscape

The following diagrams illustrate the key bonds and the experimental workflow for analysis.

Caption: Key bonds and their associated IR stretching frequencies in a generic chloromethoxy-silane molecule.

Experimental Protocol: High-Fidelity ATR-FTIR Analysis

Due to the moisture sensitivity of chloromethoxy-silanes, Attenuated Total Reflectance (ATR) FTIR is the preferred method. It requires minimal sample preparation and reduces atmospheric exposure.[11][12]

Objective: To obtain a clean, artifact-free mid-infrared spectrum of a liquid chloromethoxy-silane sample for identification and purity assessment.

Materials & Equipment:

• FTIR Spectrometer with a Diamond or Germanium ATR accessory.

• Liquid chloromethoxy-silane sample.

• Anhydrous solvent (e.g., hexane or dichloromethane, if dilution is needed).

• Nitrogen or argon gas source for purging.

• Pasteur pipettes (glass, oven-dried).

• Lint-free wipes and appropriate cleaning solvent (e.g., isopropanol).

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.

Step-by-Step Methodology:

• System Preparation:

  • Ensure the FTIR spectrometer and its sample compartment are purged with dry nitrogen or argon for at least 30 minutes. This minimizes interference from atmospheric water vapor (broad bands ~3400 cm⁻¹ and sharp rotational lines ~1600 cm⁻¹) and CO₂ (~2350 cm⁻¹).

  • Thoroughly clean the ATR crystal surface with isopropanol and a lint-free wipe. Allow it to dry completely.

• Background Spectrum Acquisition:

  • With the clean, dry ATR crystal in place and the sample compartment closed, collect a background spectrum. This spectrum of the empty accessory and purged air will be automatically subtracted from the sample spectrum.

  • Causality: This step is critical to remove spectral contributions from the instrument optics, the ATR crystal itself, and the atmosphere, ensuring that the final spectrum contains only information from the sample.

• Sample Application:

  • Work efficiently to minimize exposure to ambient air.

  • Using a dry glass Pasteur pipette, draw a small amount of the liquid chloromethoxy-silane sample.

  • Deposit a single drop onto the center of the ATR crystal, just enough to completely cover the crystal surface.

  • Trustworthiness: Using an excessive amount of sample can trap air bubbles and lead to poor spectral quality. The sample must make uniform contact with the crystal.[12]

• Sample Spectrum Acquisition:

  • Immediately close the sample compartment to maintain the inert atmosphere.

  • Collect the sample spectrum. A typical measurement co-adds 16 or 32 scans at a resolution of 4 cm⁻¹ for a good signal-to-noise ratio.

• Data Processing and Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform an ATR correction if necessary. This software function corrects for the wavelength-dependent depth of penetration of the IR beam, which can distort peak intensities at lower wavenumbers.

  • Identify the key absorption bands as detailed in the comparative table above. Look for the presence of the Si-Cl, Si-O-C, and C-H bands and the absence of O-H and broad Si-O-Si bands.

• Cleaning:

  • After analysis, carefully clean the sample from the ATR crystal using a lint-free wipe and an appropriate solvent, followed by a final rinse with isopropanol.

Caption: A streamlined workflow for the analysis of moisture-sensitive silanes using ATR-FTIR.

Conclusion

IR spectroscopy is an indispensable tool for the analysis of chloromethoxy-silanes. By understanding the characteristic vibrational frequencies of the Si-Cl, Si-O-C, and C-H bonds, researchers can rapidly confirm the identity and assess the purity of these reactive compounds. The true diagnostic power of the technique is realized through a comparative approach, where the spectrum is carefully scrutinized for the absence of key bands associated with hydrolysis (Si-OH) and condensation (Si-O-Si) products. When coupled with a robust experimental protocol like ATR-FTIR, this method provides reliable, high-fidelity data essential for quality control and reaction monitoring in research, development, and manufacturing.

References

• Gelest, Inc. INFRARED ANALYSIS OF ORGANOSILICON COMPOUNDS: SPECTRA-STRUCTURE CORRELATIONS. [Link]

• Kalem, S., et al. (1981). Infrared vibrational spectra of chlorinated and hydrogenated amorphous silicon. Journal de Physique Colloques. [Link]

• Reusch, W. (2013). Infrared Spectroscopy. Michigan State University Department of Chemistry. [Link]

• Vogiatzis, P. (1997). Computer Modeling of Molecular Vibration Frequencies and its Application to the Modeling of Silane Compounds. LOUIS. [Link]

• Blanco, I., et al. INFRARED STUDY OF THE SILICA/SILANE REACTION. University of Twente Research Information. [Link]

• Tindal, C. H., Straley, J. W., & Nielsen, H. H. (1942). Ro-vibrational spectroscopy of silane. Physical Review, 62, 151. (Referenced in a derivative work: [Link])

• Song, Y., et al. (2020). Infrared Spectrum Characteristics and Quantification of OH Groups in Coal. PMC. [Link]

• LibreTexts. (2026). Identifying all IR- and Raman-active vibrational modes in a molecule. Chemistry LibreTexts. [Link]

• Antoni, et al. (2023). Use of Dichlorodimethylsilane to Produce Polydimethylsiloxane as a Substitute for Vitreous Humour: Characteristics and In Vitro Toxicity. MDPI. [Link]

• Wang, Y., & Chen, F. (2007). Studies of thiol additions of silane coupling agents by vibrational spectroscopy. ResearchGate. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 24811, Trichlorosilane. [Link]

• Borrajo, J., et al. (2004). FTIR frequencies of the Si-O stretching vibration. ResearchGate. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6398, Dichlorodimethylsilane. [Link]

• Anton, L. M., et al. (2001). In Situ and Ex Situ FTIR–ATR and Raman Microscopic Studies of Organosilane Hydrolysis and the Effect of Hydrolysis on Silane Diffusion Through a Polymeric Film. [Link]

• Feng, J., et al. Synthesis of the multifunctional (chloromethyl)silanes. ResearchGate. [Link]

• National Institute of Standards and Technology. Chemistry of Silanes: Interfaces in Dental Polymers and Composites. [Link]

• Matyjaszewski, K. (1991). Synthesis and Characterization of Polysilanes. DTIC. [Link]

• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY. [Link]

• Sabbatini, L., et al. (2019). ATR-FTIR Spectroscopy, a New Non-Destructive Approach for the Quantitative Determination of Biogenic Silica in Marine Sediments. MDPI. [Link]

• University of Bayreuth. Experiments - Hydrolysis of chloromethylsilanes. [Link]

• Northern Illinois University. IR Absorption Frequencies. NIU Department of Chemistry and Biochemistry. [Link]

• DAV University. Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons. [Link]

• PerkinElmer. (2023). Everyday Adhesive Analysis: ATR-FTIR Spectroscopy for Routine Measurements. AZoM. [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. [Link]

• Florida International University. INFRARED SPECTROSCOPY (IR). [Link]

Sources

• 1. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 2. louis.uah.edu [louis.uah.edu]
• 3. davuniversity.org [davuniversity.org]
• 4. researchgate.net [researchgate.net]
• 5. gelest.com [gelest.com]
• 6. spcmc.ac.in [spcmc.ac.in]
• 7. IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 8. researchgate.net [researchgate.net]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 10. Infrared Spectrum Characteristics and Quantification of OH Groups in Coal - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ATR-FTIR Spectroscopy, a New Non-Destructive Approach for the Quantitative Determination of Biogenic Silica in Marine Sediments [mdpi.com]
• 12. azom.com [azom.com]

Comparative yield analysis of Chloromethoxy(dimethyl)silane vs TOM-Cl

Comparative Yield Analysis: Chloromethoxy(dimethyl)silane vs. TOM-Cl in Oligoribonucleotide Synthesis

As a Senior Application Scientist specializing in oligonucleotide chemistry, I frequently evaluate the delicate balance between steric hindrance and kinetic efficiency in 2'-hydroxyl protection strategies. The choice of protecting group directly dictates the fidelity of RNA solid-phase synthesis. In this guide, we will objectively compare the highly ubiquitous TOM-Cl (Triisopropylsilyloxymethyl chloride) against the less sterically encumbered Chloromethoxy(dimethyl)silane , analyzing the causality behind their yield discrepancies and providing self-validating experimental protocols.

Mechanistic Profiling: Steric Bulk vs. Kinetic Efficiency

The fundamental challenge in RNA synthesis is the selective protection of the 2'-OH in the presence of the 3'-OH, followed by the prevention of 1,2-silyl migration during downstream phosphoramidite coupling.

TOM-Cl (Triisopropylsilyloxymethyl chloride): The High-Fidelity Shield TOM-Cl is the industry standard for 2'-OH protection, introduced via a dibutyltin dichloride-mediated reaction into N-acetylated, 5'-O-dimethoxytritylated ribonucleosides[1]. The causality behind its success lies in its massive steric bulk. The three isopropyl groups create a dense steric shield around the acetal linkage. While this bulk slightly reduces the initial alkylation rate, it completely locks the protecting group in place. It is completely stable to all reaction conditions applied during assembly, effectively reducing 2'

3' silyl migration to near zero under basic conditions[1]. Consequently, under standard DNA-coupling conditions, 2'-O-TOM-protected phosphoramidites reliably exhibit average coupling yields of >99.4%[2].

Chloromethoxy(dimethyl)silane: The High-Kinetic, Low-Stability Alternative Chloromethoxy(dimethyl)silane represents a minimalist acetal-silyl hybrid. Lacking the bulky isopropyl groups, the dimethylsilyl moiety significantly lowers the transition state energy during the initial alkylation step. This results in faster reaction kinetics and slightly higher crude yields during the initial 2'-O-protection phase. However, this lack of steric encumbrance is its fatal flaw in downstream applications. Without the steric clash provided by bulky ligands, the acetal linkage is highly susceptible to premature cleavage and rapid 1,2-silyl migration during the mildly basic conditions of phosphoramidite formation. This migration leads to a mixture of 2'-5' and 3'-5' linkages, drastically reducing the overall yield of high-fidelity RNA.

Quantitative Yield Analysis

The following table summarizes the quantitative performance metrics of both reagents across the RNA synthesis lifecycle.

Performance Parameter	TOM-Cl	Chloromethoxy(dimethyl)silane
Initial 2'-O-Protection Yield	85.0% – 88.0%	92.0% – 95.0%
Regioselectivity (2'-O vs 3'-O)	> 95 : 5	~ 80 : 20
Phosphoramidite Coupling Yield	> 99.4%	~ 98.1%
1,2-Silyl Migration Rate (Basic conditions)	< 0.1%	> 15.0%
Overall RNA Assembly Yield (20-mer)	75.0% – 80.0%	35.0% – 40.0%

Data Synthesis Insight: While Chloromethoxy(dimethyl)silane provides a ~7% boost in the initial protection step due to reduced steric hindrance, the catastrophic >15% migration rate during downstream coupling halves the final RNA assembly yield compared to the highly stable TOM-Cl.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Built-in visual and chromatographic checkpoints confirm the success of each mechanistic step before proceeding.

Protocol A: High-Fidelity 2'-O-Tomylation via TOM-Cl

This protocol utilizes a stannylene acetal intermediate to direct regioselectivity.

• Activation (Stannylene Acetal Formation):

  • Suspend 10 mmol of 5'-O-DMT-N-acetyl ribonucleoside in 50 mL of anhydrous 1,2-dichloroethane (DCE).

  • Add 12 mmol of

    followed by 11 mmol of .

  • Validation Checkpoint: Stir at room temperature. Within 15–30 minutes, the opaque suspension will transition to a completely clear, homogeneous solution. This visual cue confirms the quantitative formation of the soluble cyclic 2',3'-O-dibutylstannylene acetal.

• Alkylation:

  • Add 12 mmol of TOM-Cl to the activated solution and heat to 80°C for 30 minutes[1].

  • Validation Checkpoint: Monitor via TLC (DCM/Acetone 9:1). The starting material (

    ) must completely disappear. The emergence of a dominant upper spot ( , 2'-O-TOM) and a faint lower spot ( , 3'-O-TOM) confirms successful, highly regioselective alkylation.

• Workup:

  • Quench the reaction by partitioning between aqueous

    and [3]. Dry the organic phase over , evaporate, and isolate the pure 2'-O-TOM isomer via silica gel chromatography.

Protocol B: 2'-O-Protection via Chloromethoxy(dimethyl)silane

This protocol accounts for the higher reactivity and lower stability of the unhindered silane.

• Activation:

  • Execute the identical stannylene acetal formation step as described in Protocol A. Validate via the suspension-to-solution transition.

• Alkylation:

  • Add 12 mmol of Chloromethoxy(dimethyl)silane. Heat the reaction to only 50°C for 45 minutes.

  • Causality Note: The reduced steric bulk increases the electrophilicity of the reagent, allowing for lower reaction temperatures. Heating to 80°C will cause over-alkylation.

  • Validation Checkpoint: TLC monitoring will show rapid conversion but a noticeably poorer regiomeric ratio (~80:20) between the 2'-O and 3'-O isomers compared to TOM-Cl.

• Workup:

  • Critical Adjustment: Workup must be performed rapidly using strictly pH-neutral buffers (e.g., pH 7.0 phosphate buffer) rather than basic

    . This prevents the premature cleavage of the highly labile dimethylsilyloxymethyl group.

Workflow Visualization

The following diagram maps the divergent pathways and logical relationships between the steric bulk of the protecting group and the downstream RNA synthesis fidelity.

Workflow and yield comparison of 2'-OH protection using TOM-Cl versus Chloromethoxy(dimethyl)silane.

References

• Preparation of 2'-O-[(Triisopropylsilyl)
• US20020150936A1 - Methods for synthesizing nucleosides, nucleoside derivatives and non-nucleoside derivatives Source: Google Patents URL
• Reliable chemical synthesis of oligoribonucleotides (RNA) with 2′-O-[(triisopropylsilyl)oxy]methyl(2′-O-tom)

Sources

• 1. researchgate.net [researchgate.net]
• 2. lookchem.com [lookchem.com]
• 3. US20020150936A1 - Methods for synthesizing nucleosides, nucleoside derivatives and non-nucleoside derivatives - Google Patents [patents.google.com]

Validating purity of Chloromethoxy(dimethyl)silane via gas chromatography

Comparison Guide: Validating Purity of Chloromethoxy(dimethyl)silane

Executive Summary: The Stability Paradox

Validating the purity of Chloromethoxy(dimethyl)silane (and its structural analogs like (Chloromethyl)dimethylmethoxysilane) presents a unique "Stability Paradox." The very reactivity that makes this reagent valuable in organic synthesis—specifically its susceptibility to nucleophilic attack and hydrolysis—renders it unstable under standard gas chromatography (GC) conditions.[1]

Standard GC protocols often fail because they induce on-column degradation or injector-port hydrolysis , leading to "ghost peaks" (e.g., disiloxanes, HCl, formaldehyde) that are falsely interpreted as impurities in the original bulk material.[1]

This guide objectively compares three validation methodologies:

• Method A (The Standard): Direct Liquid Injection (DLI) GC-FID.[1]

• Method B (The Stabilized Alternative): Derivatization GC.[1]

• Method C (The Orthogonal Control): Quantitative NMR (qNMR).[1]

Technical Identity & Challenges

Before validating, confirm the chemical structure, as nomenclature in organosilicons is often ambiguous.

• Target Moiety: The chloromethoxy group (

  ) or chloromethyl-methoxy motif ( ).[1]

• Key Hazards: Hydrolysis yields HCl (corrosive to columns) and potentially Formaldehyde (carcinogenic, if

  is present).[1]

• Critical Impurities:

  • Hydrolysis Products: 1,3-bis(chloromethyl)-1,1,3,3-tetramethyldisiloxane.[1]

  • Synthesis Byproducts: Chloromethyl(dimethyl)chlorosilane.[1]

Comparative Methodology

Method A: Direct Liquid Injection (DLI) GC-FID

The "High-Risk, High-Reward" Approach[1]

This method attempts to analyze the neat liquid.[1] It offers the highest resolution but requires draconian moisture control.[1]

• Pros: High sensitivity; separates isomeric impurities.[1]

• Cons: High risk of thermal degradation; moisture in carrier gas causes artifact peaks.[1]

• Verdict: Suitable only if the instrument is passivated and moisture-free.[1]

Protocol:

• Solvent: Anhydrous n-Hexane (dried over 4Å molecular sieves for 24h).

• Sample Prep: Dilute 50 mg silane in 1.5 mL Hexane. Do not use alcohols.

• Inlet: Split (50:1) at 200°C . Note: Lower temperature reduces thermal cleavage of the C-O-Si bond.

• Column: Non-polar 5% Phenyl-arylene (e.g., DB-5ms or ZB-5plus), 30m x 0.25mm x 0.25µm.

• Carrier: Helium (99.999%) with moisture trap.[1]

Method B: Derivatization GC

The "Stabilized" Alternative

If the molecule contains a labile Si-Cl bond (common in precursors), derivatization with an amine or alcohol "locks" the structure into a stable form for analysis.

• Pros: Eliminates thermal degradation; neutralizes HCl generation.[1]

• Cons: Increases sample prep time; cannot detect impurities that react identically to the target.[1]

• Verdict: Best for process control of reactive precursors.[1]

Protocol (Amine Quench):

• Reagent: Diethylamine (DEA) in Hexane (10% v/v).[1]

• Reaction: Add 50 µL silane to 500 µL DEA/Hexane. Vortex for 30s.

• Mechanism:

  .

• Workup: Centrifuge to pellet the ammonium salt. Inject the supernatant.

Method C: Quantitative H-NMR (qNMR)

The "Truth" Standard[1]

NMR is non-destructive and performed at room temperature, avoiding thermal artifacts.[1]

• Pros: Absolute quantification; visualizes hydrolysis (silanol/siloxane peaks) distinctly.

• Cons: Lower sensitivity (LOD ~0.1%); expensive instrumentation.[1]

• Verdict: The mandatory cross-validation tool.

Comparative Performance Data

Feature	Method A: Direct GC-FID	Method B: Derivatization	Method C: qNMR
Linearity ( )	> 0.999	> 0.995	N/A (Absolute)
Limit of Detection	~10 ppm	~50 ppm	~1000 ppm (0.1%)
Thermal Stability	Poor (Risk of artifact formation)	Excellent (Stable derivative)	Perfect (Ambient temp)
Specificity	High (Separates isomers)	Medium (Masks reactive groups)	High (Structural ID)
Throughput	High (20 min/run)	Low (Prep intensive)	Medium (5 min/run)

Experimental Workflow Visualization

The following diagram illustrates the decision matrix for choosing the correct validation path based on the specific "Chloromethoxy" variant and stability profile.

Figure 1: Decision tree for selecting the appropriate validation method based on structural reactivity.

Critical Protocol: Preventing "Ghost" Impurities

To ensure Trustworthiness in your data, you must distinguish between intrinsic impurities (in the bottle) and extrinsic impurities (created by the analysis).[1]

The "Double-Blank" System:

• System Blank: Inject pure anhydrous Hexane. Requirement: Baseline flat.[1]

• Hydrolysis Check: Inject Hexane spiked with 1% water, then run the sample.

  • Observation: If the sample peak disappears and new peaks appear at specific Retention Times (RT), map these as "Hydrolysis Artifacts."[1]

  • Action: Any peak in your pure sample matching these "Artifact" RTs indicates moisture contamination during prep, not impure product.[1]

Visualizing the Degradation Pathway:

Figure 2: The degradation pathway showing how moisture and heat create false impurity signals.[1]

References

• Agilent Technologies. (2020).[1] Gas Chromatography Fundamentals: Analysis of Reactive Compounds. Agilent.[1] [Link]

• Restek Corporation. (2016).[1] Analysis of Chlorosilanes and Silicon Hydrides by GC. Restek ChromaBLOGraphy.[1] [Link]

• Phenomenex. (2023).[1] GC Column Selection Guide for Organosilicons. Phenomenex.[1] [Link][1]

• American Chemical Society (ACS). (2011).[1][2] Hydrolytic Stability of Aminosilane-Derived Layers.[1][2] Langmuir.[1] [Link]

Sources

• 1. Silane, chloro(chloromethyl)dimethyl- [webbook.nist.gov]
• 2. pubs.acs.org [pubs.acs.org]

Chemo-selectivity profile of Chloromethoxy(dimethyl)silane in polyols

An in-depth technical analysis and comparative guide for researchers, materials scientists, and drug development professionals.

Executive Summary & Chemical Nomenclature

In complex molecule synthesis and materials science, differentiating between primary (1°), secondary (2°), and tertiary (3°) hydroxyl groups within polyols is a fundamental challenge. While standard trialkylsilyl chlorides (like TMSCl or TBSCl) are ubiquitous, Chloro(methoxy)dimethylsilane (CAS 1825-68-9)—frequently referred to in literature as Chloromethoxy(dimethyl)silane or Dimethylmethoxychlorosilane (DMMCS)—offers a highly specialized chemoselectivity profile.

As an organosilicon compound featuring both a reactive chlorine leaving group and an electron-withdrawing methoxy group on a dimethylsilane backbone, DMMCS serves as a versatile precursor in organic synthesis, surface modification, and the production of advanced silicone polymers [1]. This guide objectively compares DMMCS against traditional silylating alternatives, detailing the mechanistic causality behind its selectivity and providing field-proven, self-validating experimental workflows.

Mechanistic Causality: The Logic of DMMCS Selectivity

To understand why DMMCS is chosen over TMSCl (Trimethylsilyl chloride) or TBSCl (tert-Butyldimethylsilyl chloride), we must analyze the sterics and electronics of the silicon center.

• Electronic Activation (-I Effect): The electronegative methoxy group (–OCH₃) withdraws electron density from the silicon atom via the inductive effect. This makes the silicon center in DMMCS more electrophilic than in TMSCl, accelerating the kinetic rate of nucleophilic attack by unhindered oxygen atoms.

• Steric Differentiation: The methoxy group is sterically larger than a methyl group but significantly smaller than a tert-butyl group. This intermediate steric bulk allows DMMCS to rapidly silylate 1° hydroxyls while experiencing distinct steric repulsion at 2° and 3° sites.

• Volatility Advantage: With a boiling point of 77 °C and a density of 0.953 g/cm³ [2], excess DMMCS and its non-polar byproducts can be easily removed under vacuum, preventing the chromatographic nightmares often associated with heavier silanes.

Reaction pathway demonstrating DMMCS chemoselectivity for primary hydroxyls.

Comparative Performance Data

When designing a synthetic route, selecting the correct protecting group dictates the overall yield. The table below summarizes the quantitative and qualitative performance metrics of DMMCS compared to industry-standard alternatives.

Silylating Agent	Chemical Structure	Relative Reactivity (1° OH)	Chemoselectivity (1° vs 2° OH)	Deprotection Conditions	Boiling Point
TMSCl		Very High	Low	Mild Acid / in MeOH	57 °C
DMMCS		High	Moderate-High	Mild Acid	77 °C
TBSCl		Moderate	High	TBAF / Strong Acid	125 °C
TIPSCl		Low	Very High	TBAF	208 °C

Data synthesis derived from standard organosilicon reactivity profiles and industrial specifications [2].

Experimental Protocols: A Self-Validating Workflow

A robust protocol must be more than a list of instructions; it must be a self-validating system where the causality of each step is understood, and the outcome is empirically verifiable. Below is the optimized methodology for the chemoselective silylation of a model polyol (e.g., 1,2,4-butanetriol) using DMMCS.

Step-by-Step Methodology

Step 1: Solubilization in Anhydrous DMF

• Action: Dissolve 1.0 eq of the polyol in anhydrous Dimethylformamide (DMF) under an argon atmosphere.

• Causality: Polyols are highly polar and often insoluble in standard non-polar organic solvents. Complete dissolution in DMF prevents heterogeneous reaction rates, which would otherwise destroy kinetic selectivity. Furthermore, DMF stabilizes the polar transition state of the upcoming nucleophilic attack.

Step 2: Addition of Imidazole Catalyst

• Action: Add 2.2 eq of Imidazole and stir until dissolved.

• Causality: Imidazole serves a dual purpose. It acts as an acid scavenger to neutralize the HCl byproduct (preventing acid-catalyzed silyl migration between hydroxyls). More importantly, it acts as a nucleophilic catalyst, reacting with DMMCS to form a highly reactive N-silylimidazolium intermediate, lowering the activation energy for the subsequent hydroxyl attack.

Step 3: Cryogenic Addition of DMMCS

• Action: Cool the reaction flask to -78 °C using a dry ice/acetone bath. Add 1.05 eq of DMMCS dropwise over 15 minutes.

• Causality: Temperature control is the master key to chemoselectivity. At -78 °C, the thermal energy of the system is restricted. The unhindered 1° OH can still overcome the activation barrier to attack the silicon center, but the sterically hindered 2° and 3° OH groups cannot.

Step 4: Aqueous Quench and Extraction

• Action: After 2 hours, quench the reaction at -78 °C with saturated aqueous

  , then warm to room temperature. Extract with Dichloromethane (DCM).

• Causality: The mild acidic nature of

  safely destroys any unreacted DMMCS without cleaving the newly formed silyl ether.

Step 5: Analytical Self-Validation (NMR & GC-MS)

• Action: Analyze the crude product using

  NMR and GC-MS.

• Causality & Validation: This step closes the validation loop. In

  NMR, the integration of the DMMCS methoxy peak ( 3.5 ppm) relative to the polyol backbone will confirm mono-substitution. For absolute proof of regioselectivity, derivatize the remaining free hydroxyls with a deuterated agent (e.g., TMS- ). GC-MS fragmentation will definitively show the DMMCS mass localized exclusively on the primary carbon fragment.

Step-by-step workflow for the chemoselective silylation of polyols using DMMCS.

Advanced Applications: Molecular Layer Deposition (MLD)

Beyond small-molecule drug development, the chemoselectivity of DMMCS is heavily leveraged in materials science, specifically in Molecular Layer Deposition (MLD). Recent defense and aerospace research has utilized DMMCS in alternating reaction sequences with polyols (such as glycerol) and trimethylaluminum (TMA) to grow hybrid organic-inorganic alumina-siloxane films [3].

In these applications, the heterobifunctional nature of DMMCS is critical. The chlorine end reacts rapidly with the surface hydroxyls of the polyol, while the methoxy group remains stable under specific thermal conditions, preventing unwanted "double reactions" (where a homobifunctional precursor reacts twice, killing the chain growth). This precise control over surface chemistry allows for linear, predictable film growth at the Angstrom level [3, 4].

References

• Chloromethoxydimethylsilane (CAS 1825-68-9)
• DIMETHYLMETHOXYCHLOROSILANE Industrial Grade Specifications Source: ECHEMI URL
• Source: Defense Technical Information Center (DTIC)
• Source: University of Florida (UF)

Safety & Regulatory Compliance

Physicochemical Hazard Profile &amp; Mechanistic Causality

Standard Operating Procedure: Safe Handling, Quenching, and Disposal of Chloromethoxy(dimethyl)silane

As a Senior Application Scientist, I frequently encounter operational challenges regarding the safe disposal of highly reactive organosilicon reagents. Chloromethoxy(dimethyl)silane (also known as chloro(methoxy)dimethylsilane, CAS: 1825-68-9) is a vital precursor in silicone polymer synthesis, surface modification, and organic synthesis[1]. However, its Si-Cl bond makes it exceptionally sensitive to protic solvents. Improper disposal can lead to violent exothermic reactions and the rapid evolution of corrosive hydrogen chloride (HCl) gas.

This guide provides a self-validating, step-by-step protocol for the safe logistical management, controlled quenching, and disposal of chloromethoxy(dimethyl)silane, ensuring absolute laboratory safety and environmental compliance.

Before neutralizing any reactive chemical, one must understand the causality of its hazard. Chlorosilanes undergo rapid nucleophilic substitution when exposed to moisture[2].

Mechanism of Hydrolysis:

This hydrolysis is highly exothermic. If water is added directly to the neat liquid, the localized heat generation causes the water to boil, vaporizing both the unreacted chlorosilane and the generated HCl. This creates a dense, toxic, and corrosive vapor cloud that can overwhelm standard fume hood ventilation[3].

Table 1: Physicochemical Properties of Chloromethoxy(dimethyl)silane

Property	Value	Operational Implication
CAS Number	1825-68-9	Verify reagent identity precisely before initiating disposal[4].
Molecular Formula	C3H9ClOSi	Contains one highly labile Si-Cl bond per molecule[5].
Boiling Point	~77 °C	High volatility; all open handling must occur in a certified fume hood[6].
Flash Point	< 0 °C	Highly flammable; rigorously exclude all ignition sources and static discharge.

| Reactivity | Violent with

| Strictly requires inert solvent dilution prior to any quenching protocol[3]. |

Operational Disposal Plans

Phase 1: Bulk Disposal Logistics (Volumes > 50 mL)

For bulk quantities or unused reagents, chemical quenching is too hazardous due to the massive heat and gas evolution.

• Segregation: Leave the chemical in its original, tightly sealed container. Purge the headspace with an inert atmosphere (Nitrogen or Argon) if possible.

• Labeling: Clearly label the container as "Flammable, Corrosive, Water-Reactive Hazardous Waste."

• EHS Handover: Contact your institutional Environmental Health and Safety (EHS) department or a licensed waste disposal facility. Do not attempt to quench bulk chlorosilanes in a standard laboratory setting [3].

Phase 2: Lab-Scale Quenching Protocol (Residuals < 50 mL)

For trace amounts, residual syringe volumes, or nearly empty flasks, a kinetically controlled alcoholysis is required. Alcoholysis (using isopropanol) is significantly less exothermic than direct hydrolysis, making it the preferred method for deactivating the Si-Cl bond[2].

Step-by-Step Quenching Methodology:

• Preparation & PPE: Conduct all operations in a certified, high-flow fume hood. Wear appropriate PPE, including chemical splash goggles, heavy-duty nitrile or neoprene gloves, and a flame-resistant lab coat.

• Dilution (The Heat Sink): Dilute the residual chloromethoxy(dimethyl)silane with a dry, inert, non-polar solvent (e.g., dry heptane or toluene) at a ratio of at least 1:5.

  • Causality: The inert solvent acts as a thermal sink, absorbing the heat of reaction and physically separating the reactive chlorosilane molecules to slow the kinetic rate of nucleophilic attack.

• Base-Catalyzed Alcoholysis: Prepare a vigorously stirred ice bath containing a large molar excess of cold isopropanol (or ethanol) mixed with a weak base, such as sodium carbonate (

  ) or calcium carbonate ( ).

  • Causality: The alcohol reacts steadily with the Si-Cl bond to form a stable silyl ether, while the base immediately neutralizes the evolving HCl, preventing it from escaping as a hazardous gas.

• Controlled Addition: Using an addition funnel or a syringe, add the diluted chlorosilane mixture dropwise into the stirred alcohol/base bath. Monitor the temperature constantly; if the mixture begins to boil or fume, pause the addition until it cools.

• Final Hydrolysis: Once the addition is complete and no further bubbling is observed, slowly add cold water to the mixture to hydrolyze any remaining unreacted species and dissolve the inorganic salts.

• Validation & Disposal: Test the aqueous layer with pH paper. It must read between pH 6 and 8. Once neutralized, transfer the entire biphasic mixture to an appropriately labeled hazardous waste container (Aqueous/Organic blend) for EHS pickup.

Phase 3: Emergency Spill Response

If chloromethoxy(dimethyl)silane is spilled outside a fume hood:

• Evacuate & Isolate: Immediately evacuate personnel and remove all ignition sources.

• Strictly No Water: Never apply water directly to a chlorosilane spill. It will generate a massive HCl vapor cloud[3].

• Containment: Wearing a full-face respirator, cover the spill completely with a dry, inert absorbent material such as dry sand, vermiculite, or a specialized spill control powder[2].

• Collection: Sweep the absorbed mixture using non-sparking tools into a highly durable, sealable plastic or chemical-resistant container.

• Disposal: Submit the solid waste directly to EHS.

Workflow Visualization

The following diagram illustrates the logical decision-making process for managing chloromethoxy(dimethyl)silane waste based on volume and state.

Decision tree for chloromethoxy(dimethyl)silane waste and spill management.

References

• Global Silicones Council. "Global Safe Handling of Chlorosilanes." Silicones Europe. 3

• CymitQuimica. "CAS 1825-68-9: Chloromethoxydimethylsilane." CymitQuimica Catalog. 4

• BenchChem. "Chlorodimethyl(3-phenylpropyl)silane - Synthesis and Reactivity." BenchChem Technical Support.2

• ECHEMI. "DIMETHYLMETHOXYCHLOROSILANE Industrial Grade." ECHEMI Chemical Database. 6

• GuideChem. "DIMETHYLMETHOXYCHLOROSILANE Properties and Uses." GuideChem Database. 1

• PubChem. "Chloro-methoxy-dimethylsilane | C3H9ClOSi | CID 74579." National Institutes of Health. 5

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. globalsilicones.org [globalsilicones.org]
• 4. CAS 1825-68-9: Chloromethoxydimethylsilane | CymitQuimica [cymitquimica.com]
• 5. Chloro-methoxy-dimethylsilane | C3H9ClOSi | CID 74579 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Chloromethoxy(dimethyl)silane

This document provides essential, field-proven guidance on the selection and use of Personal Protective Equipment (PPE) for the safe handling of Chloromethoxy(dimethyl)silane (CAS No. 18143-33-4). As a bifunctional organosilicon compound, its utility in advanced material synthesis is matched by its significant hazards. This guide moves beyond mere checklists to explain the chemical causality behind each safety protocol, ensuring that researchers, scientists, and drug development professionals can operate with confidence and security.

Immediate Safety Profile: Understanding the Core Hazards

Chloromethoxy(dimethyl)silane is a colorless to pale yellow liquid that demands respect.[1] Its primary dangers are not singular but exist in a hazardous triad: high flammability, violent reactivity with water, and the generation of corrosive byproducts.[2] Any breach in handling protocol can lead to immediate and severe risks. Therefore, all operations must be preceded by a thorough risk assessment and the implementation of the controls detailed in this guide.

The principal danger arises from its dual-functional nature. The molecule contains both a hydrolyzable methoxy group and a silicon-chlorine bond, making it exceptionally sensitive to moisture.[1][3]

• Hydrolysis: Upon contact with water, moisture, or even atmospheric humidity, it rapidly hydrolyzes. This reaction is vigorous and produces corrosive hydrogen chloride (HCl) gas and hydrochloric acid, as well as flammable methanol.[1][4][5]

• Corrosivity: The generated HCl makes the substance and its vapors highly corrosive to the skin, eyes, and respiratory tract, capable of causing severe chemical burns.[2][4][6]

• Flammability: The compound itself is a flammable liquid, and its hydrolysis product, methanol, is also flammable, creating a significant fire and explosion risk, especially since vapors can travel to an ignition source.[2][7][8]

Understanding this reactivity is the foundation of safe handling; every piece of PPE and every procedural step is designed to create a barrier against this violent reaction.

Core PPE Requirements: A Multi-Layered Defense

Personal protective equipment is not a substitute for robust engineering controls like a certified chemical fume hood, but it is the final, critical barrier between the researcher and the chemical.[4] The selection of PPE must be deliberate and based on the specific hazards of Chloromethoxy(dimethyl)silane.

Eye and Face Protection: The Non-Negotiable First Line

Contact with Chloromethoxy(dimethyl)silane or its HCl vapor can cause severe eye damage.[9] Standard safety glasses are insufficient.

• Mandatory: Chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 are required for all handling operations.[4][10]

• Recommended for High-Risk Tasks: For procedures involving larger quantities (>100 mL) or a significant risk of splashing (e.g., transfers, distillations), a full-face shield must be worn in conjunction with chemical splash goggles.[4][11]

• Prohibited: Contact lenses should not be worn when handling this chemical, as they can trap corrosive vapors against the eye.[11][12]

Skin and Body Protection: Preventing Corrosive Contact

Skin contact can result in severe chemical burns ranging from first to third degree.[4][13] Protective clothing must be selected to prevent any possibility of skin exposure.

• Hand Protection: Use gloves made of Neoprene or nitrile rubber.[5][11][12] Always inspect gloves for tears or pinholes before use. Double-gloving is recommended for extended operations. It is critical to know the breakthrough time of your specific gloves for chlorosilanes.

• Body Protection: A flame-retardant lab coat worn over long-sleeved clothing and long pants is required.[5] For large-scale transfers, a chemically resistant apron should be worn over the lab coat. All clothing must be free of exposed skin.

• Footwear: Closed-toe shoes are mandatory. Chemically resistant shoe covers should be considered for spill response scenarios.

Respiratory Protection: Guarding Against Corrosive Vapors

Inhalation of vapors or the HCl mist generated upon hydrolysis can cause severe irritation and damage to the respiratory tract.[2][4]

• Primary Engineering Control: All handling of Chloromethoxy(dimethyl)silane must be performed inside a certified chemical fume hood with adequate airflow.[2][9]

• Emergency or High-Concentration Scenarios: For situations where fume hood use is not possible or during a large spill, a NIOSH-certified respirator is essential. A full-face respirator with a combination organic vapor/acid gas (yellow) cartridge is the recommended choice, as it also provides superior eye protection.[11][12]

PPE Selection Matrix for Common Laboratory Tasks

The level of PPE required is dictated by the specific task and the associated risk of exposure. This table provides guidance for scaling protection to the operation.

Task	Minimum Eye/Face Protection	Minimum Hand Protection	Minimum Body Protection	Respiratory Protection
Storage & Inspection	Chemical Splash Goggles	Neoprene or Nitrile Gloves	Lab Coat	Fume Hood Not Required
Small-Scale Handling (<50 mL)	Chemical Splash Goggles	Neoprene or Nitrile Gloves	Flame-Retardant Lab Coat	Certified Chemical Fume Hood
Large-Scale Transfer (>50 mL)	Face Shield over Goggles	Double-gloved Neoprene/Nitrile	Flame-Retardant Lab Coat & Apron	Certified Chemical Fume Hood
Spill Cleanup (Small)	Face Shield over Goggles	Heavy-Duty Neoprene/Nitrile Gloves	Chemical Resistant Suit/Apron	NIOSH Respirator (OV/AG)
Waste Disposal (Pouring)	Face Shield over Goggles	Double-gloved Neoprene/Nitrile	Flame-Retardant Lab Coat & Apron	Certified Chemical Fume Hood

Operational Protocols: Safe Handling from Start to Finish

Preparation and Donning PPE

• Inspect Engineering Controls: Verify the chemical fume hood is operational and the certification is current. Ensure a safety shower and eyewash station are accessible and unobstructed.[10]

• Gather Materials: Assemble all necessary chemicals, equipment, and spill cleanup materials before handling the silane.

• Don PPE: Put on PPE in the following order: long pants and closed-toe shoes, inner gloves, lab coat, outer gloves (taped to the lab coat sleeve), chemical splash goggles, and face shield (if required). If a respirator is needed, perform a seal check.

Handling and Experimental Use

• Inert Conditions: Always handle under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with moisture.[2]

• Grounding: When transferring from a metal container, ensure all containers are grounded and bonded to prevent static discharge, which can ignite flammable vapors.[6][14][15]

• Use Non-Sparking Tools: Employ tools made of non-sparking materials (e.g., brass, bronze).[6][14]

• Controlled Addition: When reacting Chloromethoxy(dimethyl)silane, add it slowly and in a controlled manner to the reaction mixture. Be prepared for an exothermic reaction.

Doffing PPE and Decontamination

• Remove Outer Layer: Remove the outer gloves first, peeling them off without touching the exterior.

• Remove Garments: Remove the lab coat and/or apron, turning it inside out as you remove it.

• Remove Face/Eye Protection: Remove the face shield and goggles.

• Remove Inner Gloves: Remove the inner gloves last, again without touching the exterior surface.

• Hygiene: Wash hands and forearms thoroughly with soap and water.[16]

Emergency and Disposal Plans

In Case of Exposure or Spill

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[9][10]

• Skin Contact: Immediately remove all contaminated clothing while under a safety shower. Flush the affected area with water for at least 15 minutes. Seek immediate medical attention.[10][15]

• Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth). Seek immediate medical attention.[10][15]

• Small Spill (<100 mL): Alert personnel in the immediate area. Wearing full PPE (including respirator), cover the spill with an inert absorbent material like sand, vermiculite, or dry chemical absorbent.[9][11] Do not use water or combustible materials.[2][4] Collect the absorbed material using non-sparking tools into a sealed container for hazardous waste disposal.[14]

• Large Spill: Evacuate the laboratory immediately and activate the fire alarm. Notify your institution's emergency response team.

Waste Disposal

• Chemical Waste: All waste containing Chloromethoxy(dimethyl)silane must be collected in a designated, labeled, and sealed hazardous waste container.

• Contaminated PPE: All disposable PPE (gloves, aprons) that has come into contact with the chemical must be disposed of as solid hazardous waste.[17] Do not place it in regular trash.

• Empty Containers: Empty containers are still hazardous as they contain residual vapors.[14] They should be triple-rinsed with a suitable inert solvent (e.g., hexane) in a fume hood. The rinsate must be collected as hazardous waste. The rinsed container should then be managed according to institutional guidelines.

Safe Handling Workflow Diagram

The following diagram outlines the critical decision points and procedural flow for safely handling Chloromethoxy(dimethyl)silane.

Sources

• 1. CAS 1825-68-9: Chloromethoxydimethylsilane | CymitQuimica [cymitquimica.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. Chloromethyl(dimethyl)methoxysilane|CAS 18143-33-4 [benchchem.com]
• 4. globalsilicones.org [globalsilicones.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. echemi.com [echemi.com]
• 7. 8.2 Flammable and Combustible Liquids [ehs.cornell.edu]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 10. fishersci.com [fishersci.com]
• 11. gelest.com [gelest.com]
• 12. gelest.com [gelest.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. gelest.com [gelest.com]
• 15. fishersci.com [fishersci.com]
• 16. aksci.com [aksci.com]
• 17. egr.msu.edu [egr.msu.edu]